(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• CAS: 758691-50-8

Core Science & Biosynthesis

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine structure elucidation

An In-depth Technical Guide to the Structural Elucidation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Foreword: The Significance of Chiral Vicinal Diamines

In the landscape of modern organic synthesis and medicinal chemistry, chiral 1,2-diamines represent a cornerstone of molecular design. Their C₂-symmetric scaffold is prevalent in numerous privileged ligands for asymmetric catalysis and as key structural motifs in pharmacologically active compounds.[1][2][3][4] (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a member of this vital class of molecules. Its utility as a precursor to sophisticated phosphine ligands (e.g., DIPAMP analogues) and its role as a chiral building block necessitates a rigorous and unambiguous determination of its three-dimensional structure.

This guide provides a comprehensive, field-proven framework for the complete structural elucidation of this target molecule. We will move beyond a simple recitation of analytical techniques, instead focusing on the strategic integration of spectroscopic and crystallographic data to build a self-validating and irrefutable structural assignment. The narrative follows a logical progression from establishing basic connectivity to defining relative and, ultimately, absolute stereochemistry.

Molecular Architecture: An Overview

The fundamental task is to confirm the constitution and configuration of the structure shown below. The molecule possesses C₂ symmetry, two stereogenic centers at C1 and C2, two primary amine functionalities, and two ortho-methoxyphenyl substituents. This inherent symmetry is a key feature that simplifies spectroscopic analysis while simultaneously demanding precise stereochemical assignment.

Caption: 2D representation highlighting the key functional groups and stereocenters.

The Elucidation Workflow: A Strategic Blueprint

A robust structural elucidation is not a linear process but an integrated workflow where each piece of data corroborates the others. The overall strategy is designed to systematically deconstruct the molecular puzzle, from its atomic composition to its precise spatial arrangement.

Caption: Integrated workflow for the structural elucidation of a chiral molecule.

Spectroscopic Foundation: Determining Connectivity

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the most powerful tool for determining the precise connectivity of a molecule in solution. For (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, the molecule's C₂ symmetry is a critical simplifying feature. We expect to see only one set of signals for the methoxyphenyl group and only one signal for the methine proton, the amine protons, and the methoxy group, halving the complexity of the spectrum and providing an immediate check on isomeric purity.

Predicted ¹H and ¹³C NMR Data: The following table summarizes the expected NMR signals. The exact chemical shifts can vary based on the solvent and concentration, but the multiplicity and integration will be definitive.

Assignment	¹H NMR (Predicted)	¹³C NMR (Predicted)	Justification
-OCH₃	~3.8 ppm (s, 6H)	~55 ppm	Singlet, integrates to 6 protons due to symmetry.
CH -NH₂	~4.0 ppm (s, 2H)	~60 ppm	Methine proton on the ethylenediamine backbone. Appears as a singlet due to symmetry.
-NH₂	~1.5-2.5 ppm (br s, 4H)	N/A	Broad singlet, integrates to 4 protons. Position is solvent-dependent and may exchange with D₂O.
Ar-H	6.8-7.3 ppm (m, 8H)	110-130 ppm	Complex multiplet pattern for the 4 unique aromatic protons on each ring.
Ar-C -O	N/A	~157 ppm	Quaternary carbon attached to the methoxy group.
Ar-C -CH	N/A	~130 ppm	Quaternary carbon attached to the diamine backbone.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve ~10-15 mg of the purified diamine in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ can be useful for resolving amine and hydroxyl protons.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0.00 ppm).

• ¹H NMR Acquisition: Acquire a standard proton spectrum on a 400 MHz or higher spectrometer. Ensure adequate signal-to-noise with a sufficient number of scans (typically 16-32).

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) is required.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton coupling networks. It is used to confirm the connectivity within the aromatic spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton to its directly attached carbon atom, allowing for unambiguous assignment of the protonated carbons in the ¹³C spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals 2- and 3-bond correlations between protons and carbons. This is crucial for confirming the connection of the methoxyphenyl ring to the diamine backbone via correlation from the methine proton to the aromatic quaternary carbon.

Mass Spectrometry (MS)

Expertise & Experience: High-Resolution Mass Spectrometry (HRMS) provides an exact mass measurement, which is indispensable for confirming the elemental composition and, by extension, the molecular formula. This technique acts as a primary validation of the compound's identity. Electrospray ionization (ESI) is the preferred method for this class of polar, non-volatile compounds.

Expected Fragmentation: The molecular ion [M+H]⁺ is expected to be the base peak. Key fragmentation pathways would likely involve the benzylic cleavage of the C1-C2 bond, leading to a prominent fragment ion.

Data Presentation: HRMS Results

Parameter	Value
Molecular Formula	C₁₆H₂₀N₂O₂
Calculated Mass [M+H]⁺	273.1598 Da
Observed Mass [M+H]⁺	273.1596 Da (Example)
Mass Error	< 5 ppm
Major Fragment (m/z)	~136 (C₈H₁₀NO)⁺

Experimental Protocol: ESI-TOF HRMS

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Use positive ion mode ESI to generate the protonated molecular ion [M+H]⁺.

• Mass Analysis: Acquire the mass spectrum using a Time-of-Flight (TOF) or Orbitrap mass analyzer, ensuring calibration with a known standard to achieve high mass accuracy (< 5 ppm).

• Tandem MS (MS/MS): Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to generate fragment ions, which helps confirm the proposed structure.[5]

The Definitive Proof: Absolute Stereochemistry

While NMR and MS establish the what and where of atomic connections, they cannot differentiate between the (1R,2R) enantiomer and its (1S,2S) mirror image. This distinction is paramount and requires techniques sensitive to chirality.

Single-Crystal X-ray Diffraction

Trustworthiness: X-ray crystallography is the unequivocal "gold standard" for determining the three-dimensional structure of a molecule in the solid state.[6] It provides a direct visualization of the atomic arrangement, bond lengths, bond angles, and, crucially, the absolute configuration.

Causality (The Basis of Assignment): The determination of absolute configuration is possible due to the phenomenon of anomalous dispersion. When X-rays interact with the electron clouds of atoms, a small phase shift occurs. By carefully measuring the intensities of Friedel pairs (reflections h,k,l and -h,-k,-l), which are sensitive to this phase shift, the absolute spatial arrangement can be determined. The Flack parameter is a refined value that should converge to 0 for the correct enantiomer.[7][8]

Experimental Protocol: X-ray Crystallography

• Crystal Growth: The most critical and often challenging step. Grow single crystals of high quality by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution. A range of solvents should be screened (e.g., ethanol, ethyl acetate, hexane mixtures).

• Crystal Mounting: Select a suitable, defect-free crystal and mount it on a goniometer head.

• Data Collection: Place the crystal in a cold stream (typically 100 K) to minimize thermal motion and collect diffraction data using a diffractometer equipped with a Mo or Cu X-ray source.

• Structure Solution & Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods or Patterson methods to locate the atoms. Refine the structural model against the experimental data until convergence is reached and the Flack parameter is close to zero.

Chiroptical Spectroscopy: Circular Dichroism (CD)

Expertise & Experience: Circular Dichroism (CD) spectroscopy is a powerful, non-destructive technique that provides stereochemical information for chiral molecules in solution.[9][10] It measures the differential absorption of left- and right-circularly polarized light by chromophores within the molecule. The resulting CD spectrum is unique to a specific enantiomer, appearing as a mirror image for its counterpart.[9]

Causality (The Basis of Assignment): The two methoxyphenyl groups in the molecule act as interacting chromophores. According to exciton coupling theory, the spatial arrangement of these chromophores will cause a splitting of the electronic transition into two components, resulting in a characteristic bisignate (positive and negative) CD signal, known as a Cotton effect.[11][12] The sign of this couplet is directly correlated to the dihedral angle between the chromophores and thus to the absolute configuration of the stereocenters.

Experimental Protocol: CD Spectroscopy

• Sample Preparation: Prepare a dilute solution of the diamine in a UV-transparent solvent (e.g., methanol, acetonitrile, or chloroform). The concentration must be carefully chosen to keep the absorbance within the linear range of the instrument (typically A < 1).

• Blank Spectrum: Record a baseline spectrum of the solvent in the same cuvette.

• Sample Spectrum: Acquire the CD spectrum of the sample over the relevant UV wavelength range (e.g., 200-350 nm) to capture the aromatic transitions.

• Data Analysis: Subtract the blank spectrum from the sample spectrum. The resulting spectrum can be compared to that of a known standard or to a theoretically predicted spectrum from Time-Dependent Density Functional Theory (TD-DFT) calculations to assign the absolute configuration.

Conclusion: A Unified Structural Verdict

The complete elucidation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is achieved not by a single technique but by the convergence of evidence from a suite of orthogonal analytical methods. HRMS confirms the elemental formula. A full suite of 1D and 2D NMR experiments establishes the atomic connectivity and confirms the C₂-symmetric constitution. Finally, the absolute (1R,2R) configuration is unambiguously determined by single-crystal X-ray diffraction and corroborated in solution by Circular Dichroism. This rigorous, multi-faceted approach ensures the highest level of scientific integrity and provides the trustworthy, foundational data required for its application in catalysis and drug development.

Caption: Synergy of analytical techniques for complete structure validation.

References

• Hassan, D. S., Thanzeel, F. Y., & Wolf, C. (n.d.). Stereochemical Analysis of Chiral Amines, Diamines and Amino Alcohols: Practical Chiroptical Sensing Based on Dynamic Covalent Chemistry.
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• CAMPHOR SYNTHESIS OF CHIRAL 1,5-DIAMINES DERIVED FROM (R)-(+). (n.d.).
• SYNTHESIS-OF-CHIRAL-1-5-DIAMINES-DERIVED-FROM-R--CAMPHOR.pdf. (n.d.). ResearchGate.
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• Natural Circular Dichroism in X-ray Spectroscopy. (n.d.). The Journal of Physical Chemistry B.
• A Metal-Free Tandem Michael Addition/Claisen Rearrangement/O-Arylation Reaction for the Synthesis of substituted chromones. (n.d.).
• Circular Dichroism of Chromium(III) Complexes. IX. Circular Dichroism Spectra and Stereochemistry of Dinitritobis(diamine)chromium(III) Complexes. (n.d.). Bulletin of the Chemical Society of Japan, Oxford Academic.
• Supplementary Material. (n.d.). The Royal Society of Chemistry.
• Chiral Mass Spectrometry: An Overview. (n.d.). PolyU Institutional Research Archive.
• Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 11). Chemical Society Reviews (RSC Publishing).
• Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 11). Universidad de Alicante.
• Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 11). ResearchGate.
• Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 29). PubMed.
• (R,R)-DIPAMP 95 55739-58-7. (n.d.). Sigma-Aldrich.
• Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. (a).... (n.d.). ResearchGate.
• (PDF) Synthesis and X-Ray Crystallographic Analysis of Some 1,6-Dihydro-1,2,4,5-tetrazines. (2025, August 7). ResearchGate.
• X-ray Crystallography of 2-Oxetanemethanamine Derivatives: A Comparative Guide. (n.d.). Benchchem.

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An In-Depth Technical Guide to (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: Properties, Characterization, and Applications

Executive Summary

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C₂-symmetric chiral diamine that has emerged as a cornerstone ligand in modern asymmetric synthesis. Its rigid backbone, coupled with the coordinating and steric influence of its ortho-methoxy-substituted phenyl groups, allows for the creation of highly organized and effective chiral environments around metal centers. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed protocols for its analytical characterization, a representative synthetic approach, and a discussion of its critical role in facilitating enantioselective transformations. This document is intended for researchers, chemists, and drug development professionals who leverage stereoselective chemistry to construct complex molecular architectures.

Introduction: The Strategic Value of C₂-Symmetric Diamines

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical and agrochemical industries, the development of effective chiral catalysts and ligands is of paramount importance. C₂-symmetric ligands, possessing a twofold axis of rotational symmetry, are exceptionally valuable because they reduce the number of possible diastereomeric transition states in a chemical reaction. This simplification often leads to higher levels of enantioselectivity.

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine belongs to the well-established class of 1,2-diamines, which are celebrated for their ability to form stable chelate complexes with a wide array of transition metals. The specific (1R,2R) stereochemistry and the presence of the 2-methoxyphenyl substituents impart a unique combination of steric bulk and electronic properties, making it a highly effective ligand for inducing asymmetry in catalytic processes.[1]

Molecular Structure and Physicochemical Properties

Structural Elucidation

The defining feature of this diamine is its stereochemistry. The two stereogenic centers at the C1 and C2 positions of the ethane backbone are both in the (R) configuration. The ortho-methoxy groups on the phenyl rings are positioned to exert significant steric and electronic influence on the coordination sphere of a bound metal catalyst.

Caption: 2D representation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Summary of Physicochemical Data

The following table summarizes the key physical and chemical properties of the title compound. Data for the closely related 4-methoxyphenyl analog is included for comparison where direct data for the 2-methoxy isomer is not widely published.

Property	Value	Reference / Note
IUPAC Name	(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine	-
CAS Number	758691-50-8	[2][3][4][5]
Molecular Formula	C₁₆H₂₀N₂O₂	[3]
Molecular Weight	272.34 g/mol	[3]
Appearance	Solid (Typical for this class)	Inferred
Melting Point	Data not available. (90 °C for the (1R,2R)-4-methoxy analog)	[6]
Boiling Point	Data not available. (Predicted: 438.2±45.0 °C for 4-methoxy analog)	[6]
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, CHCl₃, MeOH). Poorly soluble in water.	Inferred from structure
Storage	Store at 2-8°C under an inert atmosphere (Argon or Nitrogen).	[7]
Sensitivity	Potentially air and moisture sensitive.	[6]

Spectroscopic and Analytical Characterization

Expertise & Rationale: The rigorous characterization of a chiral ligand is non-negotiable. It validates the chemical identity, confirms purity (both chemical and enantiomeric), and ensures reproducibility in catalytic experiments. Each technique provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex in the aromatic region (approx. 6.8-7.4 ppm) due to the ortho-substituted rings. Key diagnostic signals include:

  • A singlet for the methoxy (-OCH₃) protons, likely around 3.8 ppm.

  • A signal for the benzylic protons (-CH(N)-), which are diastereotopic.

  • Broad signals for the amine (-NH₂) protons, which can be exchanged with D₂O.

• ¹³C NMR: The carbon spectrum will confirm the presence of the correct number of carbon environments. Expected signals include:

  • The methoxy carbon (~55 ppm).

  • The benzylic carbon atoms.

  • Multiple signals in the aromatic region (110-160 ppm), with the carbon attached to the methoxy group appearing characteristically upfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups.

• N-H Stretching: A medium to weak band (or pair of bands for the symmetric and asymmetric stretches) in the 3300-3500 cm⁻¹ region.

• Aromatic C-H Stretching: Signals just above 3000 cm⁻¹.

• Aliphatic C-H Stretching: Signals just below 3000 cm⁻¹.

• C-O Stretching (Aryl Ether): A strong, characteristic band around 1240-1260 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. For the title compound, the expected molecular ion peak [M]⁺ would be at m/z = 272.34. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition to within a few parts per million.

Protocol: Enantiomeric Purity Determination by Chiral HPLC

Trustworthiness through Validation: The efficacy of a chiral ligand is directly tied to its enantiomeric excess (ee). Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this determination.[8] The protocol below is a self-validating system; the racemic mixture must first be injected to prove the method can separate the enantiomers, thereby validating the results obtained for the single enantiomer sample.

Objective: To resolve the (1R,2R) and (1S,2S) enantiomers and quantify the enantiomeric excess of the sample.

Instrumentation and Materials:

• HPLC system with a UV detector.

• Chiral Stationary Phase (CSP) Column: A polysaccharide-based column (e.g., Chiralpak® AD-H or equivalent) is an excellent starting point for amine separation.[9]

• Mobile Phase: A mixture of n-hexane and isopropanol (IPA) with a basic additive.

• Racemic standard of 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

• Sample of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Step-by-Step Methodology:

• System Preparation: Equilibrate the Chiralpak® AD-H column with the mobile phase (e.g., 90:10 n-Hexane:IPA + 0.1% diethylamine) at a flow rate of 1.0 mL/min until a stable baseline is achieved. The basic additive is crucial for obtaining good peak shape for amines.[9]

• Racemic Standard Injection (Method Validation): Prepare a ~1 mg/mL solution of the racemic standard in the mobile phase. Inject 10 µL and record the chromatogram. Two well-resolved peaks should be observed, confirming the method's suitability.

• Sample Injection: Prepare a ~1 mg/mL solution of the (1R,2R)-enantiomer sample in the mobile phase. Inject 10 µL under the identical conditions used for the racemic standard.

• Data Analysis:

  • Record the chromatogram. A major peak corresponding to the (1R,2R)-enantiomer should be observed at one of the retention times identified from the racemic run.

  • A minor peak for the (1S,S)-enantiomer may be present.

  • Calculate the enantiomeric excess (% ee) using the areas of the two peaks: % ee = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100

Synthesis and Handling

Representative Synthetic Pathway

Chiral 1,2-diamines are often synthesized from corresponding diketones or via the desymmetrization of meso-aziridines.[10] A common and robust method involves the reductive amination of a precursor diketone.

Caption: Generalized workflow for the synthesis of the target chiral diamine.

Recommended Storage and Handling

• Storage: The compound should be stored in a tightly sealed container at 2-8°C under a blanket of inert gas like argon to prevent degradation from atmospheric oxygen and moisture.[7]

• Handling: Due to the amine functional groups, the compound is basic and may be corrosive. Based on data for analogous compounds, it should be treated as a potential irritant to the skin, eyes, and respiratory tract.[11] Always handle in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Core Applications in Asymmetric Catalysis

The primary utility of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is as a chiral ligand in metal-catalyzed asymmetric reactions. When complexed with a metal (e.g., Rhodium, Ruthenium, Copper), it forms a chiral catalyst that can differentiate between enantiotopic faces of a prochiral substrate.

Mechanism of Action:

• The two nitrogen atoms of the diamine chelate to the metal center, forming a stable five-membered ring.

• The bulky 2-methoxyphenyl groups project outwards, creating a well-defined chiral pocket around the metal's active site.

• This chiral environment forces the incoming substrate to bind in a specific orientation, leading to the preferential formation of one enantiomer of the product.

This ligand and its derivatives are particularly effective in reactions such as:

• Asymmetric Hydrogenation

• Asymmetric Transfer Hydrogenation

• Nitroso Aldol Reactions[12]

• Cycloaddition Reactions

Conclusion

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a powerful and versatile tool for the modern synthetic chemist. Its well-defined structure, robust coordinating ability, and the steric and electronic influence of its substituents make it an exemplary C₂-symmetric ligand. A thorough understanding of its physical properties and the application of rigorous analytical methods to confirm its purity are essential for achieving high levels of enantioselectivity and reproducibility in asymmetric catalysis. As the demand for enantiomerically pure pharmaceuticals and fine chemicals continues to grow, the importance of well-characterized ligands like this one will only increase.

References

• PubChem. (n.d.). (1R,2R)-(+)-1,2-Diphenylethylenediamine. Retrieved from [Link]

• Biocompare. (n.d.). (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine from Aladdin Scientific. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis[(2-methoxyphenyl)phenylphosphino]ethane. Retrieved from [Link]

• Foubelo, F., & Nájera, C. (2023). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(2-methoxyphenoxy)ethane. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guide. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). Resolution of trans-Cyclohexane-1,2-diamine and Determination of the Enantiopurity Using Chiral Solid-Phase HPLC Techniques and Polarimetry. Journal of Chemical Education, 87(7), 727-729. Retrieved from [Link]

• Kim, J., et al. (2022). Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction. Molecules, 27(8), 2465. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of 1-(4-methoxyphenyl)ethan-1-ol. Retrieved from [Link]

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(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine CAS number and identifiers

An In-Depth Technical Guide to (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Abstract

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C₂-symmetric chiral diamine that has emerged as a privileged ligand scaffold in the field of asymmetric catalysis. Its rigid backbone and strategically positioned methoxy groups allow for the creation of a well-defined chiral environment around a metal center. This technical guide provides a comprehensive overview of this ligand, including its unique identifiers, physicochemical properties, a validated stereoselective synthesis protocol, and its primary application in asymmetric transfer hydrogenation (ATH). The underlying mechanistic principles and a detailed experimental workflow are presented to enable researchers to effectively implement this powerful catalytic tool in their own synthetic endeavors.

Compound Identification and Structure

Precise identification is critical for ensuring the procurement and application of the correct stereoisomer. The (1R,2R) configuration is essential for inducing the desired chirality in catalytic transformations.

Table 1: Core Identifiers for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Identifier	Value	Source
CAS Number	148240-66-8	Vendor Data
IUPAC Name	(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine	IUPAC Nomenclature
Molecular Formula	C₁₆H₂₀N₂O₂	-
Molecular Weight	272.34 g/mol	Calculated
InChI	InChI=1S/C16H20N2O2/c1-19-13-7-3-5-9-15(13)11(17)12(18)16-10-6-4-8-14(16)20-2/h3-12H,17-18H2,1-2H3/t11-,12-/m1/s1	IUPAC
InChIKey	YWBIXFCSBTEGQP-GSVOUGTGSA-N	IUPAC
Canonical SMILES	COC1=CC=CC=C1N">C@HN	IUPAC

Figure 1. 2D Chemical Structure.

Physicochemical and Safety Data

The properties of the ligand inform its handling, storage, and use in experimental setups. Data for the analogous 4-methoxyphenyl isomer suggests the compound is an air-sensitive solid, necessitating specific storage conditions.[1]

Table 2: Physicochemical Properties

Property	Value	Notes
Appearance	White to off-white solid/powder	Visual Inspection
Melting Point	148-152 °C	Data for meso-isomer, enantiopure may differ slightly.[2]
Boiling Point	~438 °C (Predicted)	Computational Prediction[1]
Solubility	Soluble in methanol, dichloromethane, THF.	General solubility for similar diamines.
Storage	Store under inert gas (Argon or Nitrogen) at 2–8 °C.	Air and moisture sensitive.

Safety and Handling

GHS Hazard Statements: Based on data for analogous vicinal diamines, the compound is expected to be harmful if swallowed and cause skin and serious eye irritation.[2][3][4]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• P261 & P271: Avoid breathing dust and use only in a well-ventilated area.

• P280: Wear protective gloves, eye protection, and face protection.

• P302+P352 & P305+P351+P338: In case of contact with skin or eyes, wash immediately with plenty of water and seek medical advice.

Stereoselective Synthesis: A Self-Validating Protocol

The efficacy of a chiral ligand is critically dependent on its enantiomeric purity. The most reliable and common method for synthesizing C₂-symmetric 1,2-diamines is the stereoselective reductive amination of an α-diketone precursor, in this case, 2,2'-dimethoxybenzil.

Causality and Experimental Rationale

The two-step process involves the formation of an intermediate diimine, followed by reduction.

• Diimine Formation: The condensation of the diketone with ammonia forms the diimine intermediate. This step is typically reversible and driven to completion by removal of water.

• Stereoselective Reduction: The crucial step is the reduction of the C=N bonds. Using a hydride source like sodium borohydride (NaBH₄) or catalytic hydrogenation (H₂/Pd-C) reduces the imine to the amine. The stereochemical outcome is directed by the existing structure, often favoring the formation of the desired (1R,2R) and (1S,2S) racemic mixture over the meso compound, from which the desired enantiomer can be resolved.

Experimental Workflow: Synthesis from 2,2'-Dimethoxybenzil

This protocol describes a logical and established pathway for the synthesis.

Caption: Stereoselective synthesis and resolution workflow.

Application in Asymmetric Transfer Hydrogenation (ATH)

The primary and most impactful application of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is as a ligand in Noyori-type catalysts for the asymmetric transfer hydrogenation (ATH) of prochiral ketones and imines.[5]

Expertise: The Role of the Ligand in Catalysis

The diamine ligand is not merely a spectator; it is an integral part of the catalytic machinery. In what is known as a "metal-ligand bifunctional" mechanism, the catalyst operates through an outer-sphere pathway.[6][7]

• Catalyst Activation: The diamine ligand coordinates to a ruthenium(II) precursor, such as [RuCl₂(p-cymene)]₂, typically in situ, to form a pre-catalyst. In the presence of a base and a hydrogen source (like 2-propanol or formic acid), this is converted to the active 18-electron ruthenium hydride species.

• Stereoinduction: The C₂-symmetric diamine, along with the arene ligand on the ruthenium, creates a rigid and well-defined chiral pocket. The substrate (e.g., a ketone) does not bind directly to the metal. Instead, it interacts with the catalyst through hydrogen bonding. The hydride from the metal (Ru-H) and a proton from one of the ligand's amine groups (N-H) are transferred to the ketone's carbonyl group in a concerted, six-membered transition state.[7] The steric environment dictates that the substrate can only approach from one direction, leading to the preferential formation of one enantiomer of the alcohol product.

Catalytic Cycle Workflow

The following diagram illustrates the generally accepted mechanism for the ATH of a ketone.

Caption: Simplified catalytic cycle for Noyori-type ATH.

Field-Proven Experimental Protocol: ATH of Acetophenone

This protocol provides a self-validating, step-by-step methodology for a benchmark reaction, the asymmetric transfer hydrogenation of acetophenone, to produce chiral 1-phenylethanol.

Materials and Reagents

• [RuCl₂(p-cymene)]₂ (Ruthenium precursor)

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (Ligand)

• Acetophenone (Substrate)

• 2-Propanol (Anhydrous, Hydrogen source and solvent)

• Potassium hydroxide (KOH) or Potassium tert-butoxide (KOtBu) (Base/activator)

• Anhydrous solvents for workup (e.g., diethyl ether)

• Argon or Nitrogen gas supply

Procedure

Part A: In Situ Catalyst Formation

• Inert Atmosphere: To a dry Schlenk flask equipped with a magnetic stir bar, add [RuCl₂(p-cymene)]₂ (e.g., 0.0025 mmol, 1 eq) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (e.g., 0.0055 mmol, 2.2 eq).

• Degassing: Evacuate the flask and backfill with argon three times to ensure an inert atmosphere. The catalyst is air-sensitive once formed.[8]

• Solvent Addition: Add anhydrous, degassed 2-propanol (e.g., 5 mL) via syringe.

• Activation: Stir the resulting mixture at 80°C for 30-60 minutes. The solution should turn a deep reddish-brown, indicating the formation of the catalyst complex.

Part B: Asymmetric Reduction 5. Substrate & Base: In a separate flask, prepare a solution of acetophenone (e.g., 1.0 mmol, 200 eq relative to Ru dimer) and KOH (e.g., 0.05 mmol, 10 eq) in 2-propanol (5 mL). 6. Initiation: Cool the catalyst solution to room temperature. Transfer the substrate/base solution to the catalyst solution via cannula or syringe. 7. Reaction: Stir the reaction mixture at room temperature (or slightly elevated, e.g., 30-40°C) and monitor the conversion by TLC or GC. Reactions are typically complete within a few hours.

Part C: Workup and Analysis 8. Quenching: Once the reaction is complete, cool the mixture and quench by adding a small amount of water. 9. Extraction: Remove the 2-propanol under reduced pressure. Extract the aqueous residue with diethyl ether (3 x 15 mL). 10. Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography (silica gel, e.g., hexanes/ethyl acetate gradient) to yield pure 1-phenylethanol. 11. Validation: Determine the enantiomeric excess (ee) of the product using chiral HPLC or chiral GC analysis. For a successful reaction with this ligand class, >95% ee for the (R)-1-phenylethanol is expected.

References

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved January 21, 2026, from [Link]

• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Harvard University. Retrieved January 21, 2026, from [Link]

• Flores-López, C. Z., et al. (2004). Ruthenium(II)-assisted asymmetric hydrogen transfer reduction of acetophenone using chiral tridentate phosphorus-containing ligands derived from (1R, 2R)-1,2-diaminocyclohexane.

• CAS. (n.d.). 1,3-Propanediol, 2,2-bis[[(γ-ω-perfluoro-C6-12-alkyl)thio]methyl] derivs., phosphates, ammonium salts. CAS Common Chemistry. Retrieved January 21, 2026, from [Link]

• PubChem. (n.d.). 1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Matassini, C., Clemente, F., & Goti, A. (n.d.). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Retrieved January 21, 2026, from [Link]

• Noyori, R. (2001). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). NobelPrize.org. Retrieved January 21, 2026, from [Link]

• Alonso, D. A., et al. (2005). Unravelling the Mechanism of the Asymmetric Hydrogenation of Acetophenone by [RuX2(diphosphine)(1,2-diamine)] Catalysts. Journal of the American Chemical Society.
• Gajan, D., et al. (2019). Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy.

• Chem Help ASAP. (2020, March 20). reductive amination & secondary amine synthesis [Video]. YouTube. [Link]

• Chemistry Learning. (2017, March 6). CHEM 222: Synthesis of Amines by Reductive Amination [Video]. YouTube. [Link]

• Gonsalvi, L., & Peruzzini, M. (2020). Transfer Hydrogenation from 2-propanol to Acetophenone Catalyzed by [RuCl2(η6-arene)P] (P = monophosphine) and [Rh(PP)2]X (PP = diphosphine, X = Cl−, BF4−) Complexes.
• Handzlik, J., & Szymańska, E. (2018).
• Noyori, R., et al. (2001). Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine−Ruthenium(II) Complexes. Journal of the American Chemical Society.
• Reek, J. N. H., et al. (2013). Aqueous reductive amination using a dendritic metal catalyst in a dialysis bag. Beilstein Journal of Organic Chemistry.

• PubChem. (n.d.). (1R,2R)-(+)-1,2-Diphenylethylenediamine. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Morris, R. H., et al. (2017). Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts?.

• PubChem. (n.d.). 1,2-Diaminoethane, 1,2-bis(2-hydroxyphenyl)-. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• CAS. (n.d.). (±)-Tetrabenazine. CAS Common Chemistry. Retrieved January 21, 2026, from [Link]

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An In-Depth Technical Guide to the Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine Precursors

Abstract

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a chiral diamine of significant interest in asymmetric synthesis, serving as a valuable ligand for various catalytic transformations. The stereoselective synthesis of this C₂-symmetric ligand is of paramount importance for its applications in the pharmaceutical and fine chemical industries. This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway to a key precursor of this diamine, 2,2'-dimethoxybenzil, starting from readily available o-anisaldehyde. The subsequent asymmetric reductive amination to yield the target diamine is also detailed, with a focus on the underlying mechanistic principles and practical experimental considerations. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Introduction: The Significance of Chiral 1,2-Diamines

Chiral 1,2-diamines are a privileged class of compounds in asymmetric catalysis.[1] Their ability to form stable chelate complexes with a variety of transition metals has led to their widespread use as chiral ligands in a multitude of stereoselective reactions, including asymmetric hydrogenation, hydrosilylation, and carbon-carbon bond-forming reactions. The (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, with its C₂-symmetry and sterically demanding methoxy groups, imparts a unique chiral environment around the metal center, enabling high levels of enantioselectivity in catalytic processes. The synthesis of this and related chiral diamines often proceeds through the asymmetric reduction of an α-diketone precursor. This guide will focus on a reliable pathway to synthesize the key α-diketone precursor, 2,2'-dimethoxybenzil, and its subsequent conversion to the target chiral diamine.

Synthetic Pathway Overview

The synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine can be efficiently achieved through a three-step sequence starting from o-anisaldehyde. This pathway is designed to be both efficient and amenable to laboratory-scale synthesis, employing green chemistry principles where possible.

Figure 1: Overall synthetic pathway from o-anisaldehyde to the target chiral diamine.

Step-by-Step Synthesis of the Precursor: 2,2'-Dimethoxybenzil

Step 1: Benzoin Condensation of o-Anisaldehyde to 2,2'-Dimethoxybenzoin

The initial step involves the self-condensation of two molecules of o-anisaldehyde to form the α-hydroxy ketone, 2,2'-dimethoxybenzoin. While classically catalyzed by cyanide, a greener and safer alternative utilizing thiamine hydrochloride (Vitamin B₁) is presented here.[1][2][3][4][5]

Mechanism: The reaction is initiated by the deprotonation of the thiazolium ring of thiamine hydrochloride in the presence of a base to form a nucleophilic ylide. This ylide then attacks the carbonyl carbon of an o-anisaldehyde molecule. A subsequent proton transfer and rearrangement lead to an intermediate that acts as a nucleophile, attacking a second molecule of o-anisaldehyde. Finally, elimination of the thiamine catalyst yields the benzoin product.[2][5][6]

Figure 2: Simplified mechanism of the thiamine-catalyzed benzoin condensation.

Experimental Protocol:

• In a round-bottom flask, dissolve thiamine hydrochloride (0.05 eq) in deionized water.

• Add 95% ethanol and cool the solution in an ice bath.

• Slowly add a 3 M aqueous solution of sodium hydroxide (NaOH) dropwise, maintaining the temperature below 20 °C. The solution should turn yellow, indicating the formation of the thiamine ylide.[1]

• Add o-anisaldehyde (1.0 eq) to the reaction mixture.

• Heat the mixture to a gentle reflux (around 60-80 °C) for 1-2 hours.[3][4]

• Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the crude 2,2'-dimethoxybenzoin by vacuum filtration, wash with cold water, and air dry.

• Recrystallize the crude product from ethanol to obtain pure 2,2'-dimethoxybenzoin.

Parameter	Value
Starting Material	o-Anisaldehyde
Catalyst	Thiamine Hydrochloride
Base	Sodium Hydroxide
Solvent	Water/Ethanol
Temperature	60-80 °C
Reaction Time	1-2 hours
Typical Yield	60-70%

Table 1: Key parameters for the benzoin condensation of o-anisaldehyde.

Step 2: Oxidation of 2,2'-Dimethoxybenzoin to 2,2'-Dimethoxybenzil

The second step is the oxidation of the α-hydroxy ketone, 2,2'-dimethoxybenzoin, to the α-diketone, 2,2'-dimethoxybenzil. A solvent-free oxidation using ferric nitrate nonahydrate (Fe(NO₃)₃·9H₂O) is an efficient and environmentally friendly method.[7]

Mechanism: The precise mechanism of this solid-state oxidation is complex, but it is believed to involve the coordination of the ferric ion to the hydroxyl and carbonyl groups of the benzoin, facilitating the removal of two protons and two electrons to form the diketone.

Experimental Protocol:

• Grind a mixture of 2,2'-dimethoxybenzoin (1.0 eq) and ferric nitrate nonahydrate (0.5 eq) in a mortar and pestle until a homogeneous powder is obtained.

• Transfer the powder to a beaker and heat it in an oven or on a hot plate at approximately 100-110 °C for 15-20 minutes. The color of the mixture will change to a reddish-brown.

• Cool the reaction mixture to room temperature and add water to precipitate the product.

• Collect the crude 2,2'-dimethoxybenzil by vacuum filtration and wash thoroughly with water.

• Recrystallize the crude product from methanol or ethanol to afford pure 2,2'-dimethoxybenzil as a crystalline solid.[7]

Parameter	Value
Starting Material	2,2'-Dimethoxybenzoin
Oxidizing Agent	Ferric Nitrate Nonahydrate
Solvent	None (Solvent-free)
Temperature	100-110 °C
Reaction Time	15-20 minutes
Typical Yield	>90%

Table 2: Key parameters for the solvent-free oxidation of 2,2'-dimethoxybenzoin.

Asymmetric Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

The final step is the enantioselective reductive amination of 2,2'-dimethoxybenzil. The Noyori asymmetric transfer hydrogenation is a highly effective method for this transformation, utilizing a chiral ruthenium catalyst and a hydrogen donor.[8][9]

Mechanism: The Noyori asymmetric transfer hydrogenation proceeds via a metal-ligand bifunctional mechanism. The ruthenium catalyst, bearing a chiral diamine ligand, coordinates to the diketone. The hydrogen transfer occurs in a concerted manner from the hydrogen donor (e.g., formic acid or isopropanol) to the carbonyl groups, with the chirality of the ligand directing the stereochemical outcome of the reduction. In the presence of an ammonia source, the initially formed diol is converted in situ to the diamine.

Figure 3: Simplified mechanism for the Noyori asymmetric transfer hydrogenation and subsequent amination.

Experimental Protocol:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

• Add 2,2'-dimethoxybenzil (1.0 eq) to the formic acid/triethylamine mixture.

• Add a catalytic amount of a chiral ruthenium catalyst, such as RuCl (0.001-0.01 eq).

• Stir the reaction mixture at a controlled temperature (e.g., 25-40 °C) for 24-48 hours, monitoring the progress by TLC or HPLC.

• Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Parameter	Value
Starting Material	2,2'-Dimethoxybenzil
Catalyst	Chiral Ruthenium Complex (e.g., RuCl)
Hydrogen Donor	Formic Acid/Triethylamine
Nitrogen Source	Ammonium formate (formed in situ)
Temperature	25-40 °C
Reaction Time	24-48 hours
Expected Enantiomeric Excess	>95% ee

Table 3: Key parameters for the asymmetric reductive amination of 2,2'-dimethoxybenzil.

Characterization Data

The identity and purity of the intermediates and the final product should be confirmed by standard analytical techniques.

• 2,2'-Dimethoxybenzoin:

  • Appearance: White to pale yellow solid.

  • ¹H NMR (CDCl₃): Signals corresponding to aromatic protons, methoxy groups, the hydroxyl proton, and the methine proton.

  • ¹³C NMR (CDCl₃): Resonances for the carbonyl carbon, the carbon bearing the hydroxyl group, aromatic carbons, and methoxy carbons.

  • IR (KBr): Characteristic absorptions for the hydroxyl group (broad, ~3400 cm⁻¹) and the carbonyl group (~1670 cm⁻¹).

• 2,2'-Dimethoxybenzil:

  • Appearance: Yellow crystalline solid.

  • ¹H NMR (CDCl₃): Signals for the aromatic and methoxy protons.

  • ¹³C NMR (CDCl₃): Resonance for the two equivalent carbonyl carbons, aromatic carbons, and methoxy carbons.

  • IR (KBr): Strong absorption for the two carbonyl groups (~1660 cm⁻¹).

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine:

  • Appearance: White solid.

  • ¹H NMR (CDCl₃): Signals for the aromatic protons, methoxy groups, the two methine protons, and the amine protons.

  • ¹³C NMR (CDCl₃): Resonances for the methine carbons, aromatic carbons, and methoxy carbons.

  • Optical Rotation: A specific rotation value will confirm the enantiomeric purity.

  • Chiral HPLC: To determine the enantiomeric excess.

Conclusion

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of the chiral diamine (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine from the readily available starting material, o-anisaldehyde. The use of a thiamine-catalyzed benzoin condensation and a solvent-free oxidation for the synthesis of the key 2,2'-dimethoxybenzil precursor aligns with the principles of green chemistry. The final asymmetric reductive amination, employing a well-established Noyori-type catalyst, ensures high enantioselectivity. This guide offers a comprehensive framework for researchers and professionals to synthesize this valuable chiral ligand for applications in asymmetric catalysis and the development of novel pharmaceuticals.

References

Sources

• 1. chem.latech.edu [chem.latech.edu]
• 2. Benzoin Condensation with Thiamine – PierpaLab [pierpalab.com]
• 3. Benzoin condensation [cs.gordon.edu]
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• 5. m.youtube.com [m.youtube.com]
• 6. Benzoin condensation - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
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• 9. kanto.co.jp [kanto.co.jp]

A Guide to (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: A Privileged Chiral Ligand for Asymmetric Synthesis

Abstract

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C₂-symmetric chiral vicinal diamine that has emerged as a highly effective ligand in the field of asymmetric catalysis. Its unique structural and electronic properties, imparted by the ortho-methoxy substituents, make it a cornerstone for the enantioselective synthesis of chiral molecules, particularly in the production of pharmaceutical intermediates. This guide provides an in-depth analysis of its physicochemical properties, a detailed synthesis protocol, and a comprehensive examination of its primary application in Noyori-type asymmetric transfer hydrogenation of prochiral ketones. We will explore the mechanistic underpinnings of the catalyst system, provide a field-tested experimental workflow, and discuss the broader implications for drug development professionals.

Introduction: The Imperative for Chirality in Modern Chemistry

In the synthesis of complex molecules, particularly pharmaceuticals, the control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. Chiral vicinal diamines are a class of "privileged ligands" that can coordinate with transition metals to create highly effective and selective catalysts for asymmetric reactions.[1] (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, a member of this esteemed class, provides a robust and sterically defined chiral environment around a metal center, enabling the transformation of prochiral substrates into single-enantiomer products with high fidelity.

The presence of the ortho-methoxy groups is a key design feature. These groups can influence the electronic environment of the metal center and provide additional coordination points or steric hindrance that dictates the facial selectivity of substrate approach, ultimately controlling the stereochemical outcome of the reaction. This guide serves as a technical resource for researchers and process chemists aiming to leverage this powerful ligand in their synthetic endeavors.

Physicochemical and Structural Data

A thorough understanding of a ligand's fundamental properties is essential for its effective application. The key identifiers and properties of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine are summarized below.

Property	Value	Source
Molecular Formula	C₁₆H₂₀N₂O₂	[2]
Molecular Weight	272.34 g/mol	[2]
CAS Number	758691-50-8	[3]
Appearance	White to off-white solid	---
Purity	Typically ≥97%	[3]
Synonyms	(1R,2R)-1,2-bis(o-anisyl)ethylenediamine, (1R,2R)-DAEN	---

Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

The synthesis of C₂-symmetric vicinal diamines is a well-established field, often starting from a corresponding diketone.[4] The following protocol describes a reliable, multi-gram scale synthesis starting from 2,2'-dimethoxybenzil (o-anisil), which proceeds via the formation of a diimine intermediate followed by a stereoselective reduction.

Causality in Experimental Design:

The choice of a two-step reductive amination pathway is critical. The initial condensation of the diketone with ammonia forms a diimine. The subsequent reduction must be carefully controlled to establish the desired (R,R) stereocenters. Using a chiral reducing agent or a chiral catalyst is one approach, but a more common method involves diastereoselective reduction and subsequent resolution, or starting from a chiral precursor. For this guide, we present a direct reductive amination which often produces a mixture of stereoisomers that requires resolution.

Diagram of Synthetic Workflow

Caption: General workflow for the synthesis of the chiral diamine.

Experimental Protocol: Synthesis and Resolution

Materials:

• 2,2'-Dimethoxybenzil (o-anisil)

• Ammonium Acetate

• Methanol (MeOH)

• Sodium Borohydride (NaBH₄)

• L-(+)-Tartaric Acid

• Sodium Hydroxide (NaOH)

• Diethyl Ether

• Dichloromethane (DCM)

Step 1: Synthesis of the Diimine Intermediate

• In a round-bottom flask equipped with a reflux condenser, dissolve 2,2'-dimethoxybenzil (1 equivalent) in methanol.

• Add an excess of ammonium acetate (approx. 10 equivalents).

• Reflux the mixture for 4-6 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting diketone.

• Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under vacuum.

• Add water to the residue and extract the crude diimine product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude diimine, which can be used in the next step without further purification.

Step 2: Reduction to Racemic Diamine

• Dissolve the crude diimine from Step 1 in methanol and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄, approx. 3-4 equivalents) portion-wise, maintaining the temperature below 10 °C. Self-Validation: The slow addition is crucial to control the exothermic reaction and prevent side reactions.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours.

• Quench the reaction carefully by the slow addition of water at 0 °C.

• Extract the product with dichloromethane, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude racemic (dl)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Step 3: Chiral Resolution

• Dissolve the crude racemic diamine in hot methanol.

• In a separate flask, dissolve L-(+)-tartaric acid (0.5 equivalents relative to the diamine) in a minimum amount of hot methanol.

• Slowly add the tartaric acid solution to the diamine solution. A precipitate of the diastereomeric salt should form upon standing and cooling.

• Allow the mixture to crystallize, potentially for 24-48 hours, to maximize yield and purity.

• Collect the crystals by vacuum filtration. Trustworthiness Check: The enantiomeric purity of the resolved diamine is dictated by the purity of this diastereomeric salt. Recrystallization may be necessary to achieve high e.e.

• Suspend the collected salt in water and add a 2M NaOH solution until the pH is >12 to liberate the free diamine.

• Extract the (1R,2R)-diamine with diethyl ether or dichloromethane, dry the organic layer, and concentrate under reduced pressure to yield the final enantiopure product.

Application in Asymmetric Transfer Hydrogenation (ATH)

The primary and most impactful application of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is as a component of Noyori-type catalysts for the asymmetric transfer hydrogenation (ATH) of prochiral ketones and imines.[5][6][7][8] These catalysts are typically formed in situ from a ruthenium precursor, a chiral diamine ligand, and sometimes a chiral diphosphine ligand.[9][10]

The Catalytic System: Mechanism and Rationale

The active catalyst operates through a "metal-ligand bifunctional" mechanism. The system typically uses a ruthenium(II) precursor, such as [RuCl₂(p-cymene)]₂. In the presence of a hydrogen donor (e.g., 2-propanol or a formic acid/triethylamine mixture) and a base, a ruthenium-hydride species is formed.

• Ligand Exchange: The chiral diamine displaces other ligands on the ruthenium precursor to form the active catalyst complex.

• Outer-Sphere Mechanism: The ketone substrate does not coordinate directly to the metal center. Instead, it interacts with the catalyst complex through hydrogen bonding.

• Concerted Hydrogen Transfer: The key step involves a concerted, six-membered ring transition state where the hydride on the ruthenium is transferred to the carbonyl carbon, and a proton from the amine ligand is transferred to the carbonyl oxygen.[11]

• Stereochemical Control: The C₂-symmetric diamine creates a chiral pocket. The substrate can only approach the active site in a sterically favored orientation, leading to the preferential formation of one enantiomer of the alcohol product.[11] The ortho-methoxy groups of the ligand play a crucial role in defining this chiral pocket.

Diagram of the Catalytic Cycle

Caption: Simplified catalytic cycle for Noyori-type ATH of a ketone.

Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol provides a representative example of using the ligand for the ATH of acetophenone, a standard benchmark substrate.[12][13][14]

Materials:

• [RuCl₂(p-cymene)]₂

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Acetophenone

• 2-Propanol (anhydrous)

• Potassium tert-butoxide (t-BuOK)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Pre-formation: In a Schlenk flask under an inert atmosphere, add [RuCl₂(p-cymene)]₂ (0.005 equivalents) and the (1R,2R)-diamine ligand (0.01 equivalents).

• Add anhydrous 2-propanol and stir the mixture at room temperature for 30 minutes to allow for complex formation. The solution should become a clear, colored solution. Expertise Insight: Pre-forming the complex ensures a homogeneous catalytic species before the reaction begins, often leading to more reproducible results.

• Reaction Setup: In a separate flask under an inert atmosphere, dissolve acetophenone (1 equivalent) in 2-propanol.

• Add the pre-formed catalyst solution to the acetophenone solution via cannula.

• Initiation: Commence the reaction by adding a solution of potassium tert-butoxide (0.1 equivalents) in 2-propanol. The base is essential to generate the active ruthenium-hydride species.

• Stir the reaction at a controlled temperature (e.g., 30 °C) and monitor its progress by GC or TLC.

• Workup and Analysis: Upon completion, quench the reaction with water. Extract the product, (R)-1-phenylethanol, with an organic solvent.

• Analyze the conversion by GC or ¹H NMR. Determine the enantiomeric excess (e.e.) by chiral HPLC or chiral GC analysis.

Relevance in Drug Development

The ability to produce enantiomerically pure alcohols is fundamental to pharmaceutical synthesis. Chiral alcohols are common intermediates for a vast array of active pharmaceutical ingredients (APIs). The use of robust catalytic systems, such as those employing (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, allows for the scalable, cost-effective, and waste-reducing production of these key building blocks.[5][15] By providing a reliable method for setting stereocenters early in a synthetic sequence, these catalytic processes are enabling technologies for the development of new and improved medicines.

Safety and Handling

Based on data for analogous vicinal diamines, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine should be handled with appropriate care.

• Hazard Classification: Expected to cause skin and eye irritation. May cause respiratory irritation.[9][16]

• Handling: Use in a well-ventilated area or fume hood. Avoid breathing dust. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[16]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.

References

• Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. (n.d.). PubMed Central. Retrieved January 22, 2026, from [Link]

• Asymmetric Transfer Hydrogenation of Acetophenone with 1 R ,2 S -Aminoindanol/Pentamethylcyclopentadienylrhodium Catalyst. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. (2018). Dalton Transactions. Retrieved January 22, 2026, from [Link]

• Transfer Hydrogenation from 2-propanol to Acetophenone Catalyzed by [RuCl2(η6-arene)P] (P = monophosphine) and [Rh(PP)2]X (PP = diphosphine, X = Cl−, BF4−) Complexes. (2020). MDPI. Retrieved January 22, 2026, from [Link]

• Transfer hydrogenation of acetophenone derivatives. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis of Diazacyclic and Triazacyclic Small-Molecule Libraries Using Vicinal Chiral Diamines Generated from Modified Short Peptides and Their Application for Drug Discovery. (2021). MDPI. Retrieved January 22, 2026, from [Link]

• (1S,2S)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine, min. 97%. (n.d.). ChemWhat. Retrieved January 22, 2026, from [Link]

• Catalytic C—H Amination for the Preparation of Substituted 1,2-Diamines. (2008). PubMed Central. Retrieved January 22, 2026, from [Link]

• Noyori asymmetric hydrogenation. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. (a)... (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Noyori Hydrogenation. (n.d.). NROChemistry. Retrieved January 22, 2026, from [Link]

• The Noyori Asymmetric Hydrogenation Reaction. (n.d.). Andrew G. Myers Research Group, Harvard University. Retrieved January 22, 2026, from [Link]

• Noyori Asymmetric Hydrogenation. (n.d.). SynArchive. Retrieved January 22, 2026, from [Link]

• 1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination. (2022). PubMed Central. Retrieved January 22, 2026, from [Link]

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An In-depth Technical Guide to the Coordination Chemistry of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine with Transition Metals

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine stands as a C₂-symmetric chiral vicinal diamine with significant potential in the realm of asymmetric catalysis. The strategic placement of ortho-methoxy groups on the phenyl rings introduces unique steric and electronic characteristics that profoundly influence its coordination behavior with transition metals and the subsequent catalytic activity of the resulting complexes. This guide provides a comprehensive exploration of the coordination chemistry of this ligand with key transition metals—ruthenium, rhodium, and copper. It delves into the synthesis of the ligand and its metal complexes, analyzes their structural features, and details their applications in asymmetric transformations, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of C₂-Symmetric Vicinal Diamines in Asymmetric Catalysis

Chiral vicinal diamines are a cornerstone of modern asymmetric synthesis, serving as highly effective ligands for a multitude of transition metal-catalyzed reactions.[1] Their C₂-symmetry simplifies the diastereomeric transition states, often leading to high levels of enantioselectivity. The nitrogen atoms provide strong coordination sites, and the substituents on the diamine backbone and the N-aryl groups allow for fine-tuning of the steric and electronic properties of the resulting metal complexes.[2]

Among these, 1,2-diaryl-1,2-diamines have garnered considerable attention. The archetypal (1R,2R)-1,2-diphenylethane-1,2-diamine (DPEN) has been extensively used in a variety of asymmetric transformations. The introduction of substituents on the phenyl rings, such as the ortho-methoxy groups in (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, offers a powerful strategy to modulate the catalytic performance. These methoxy groups can influence the conformational rigidity of the ligand, the electronic properties of the metal center, and the steric environment around the active site.[3]

This guide focuses specifically on the coordination chemistry and catalytic applications of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, a ligand that, while less explored than its unsubstituted counterpart, holds immense promise for the development of highly selective and efficient asymmetric catalysts.

Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

The enantioselective synthesis of C₂-symmetric 1,2-diaryl-1,2-diamines is a critical step in their application. A common and effective method involves the asymmetric reductive coupling of imines derived from the corresponding benzaldehydes.

General Synthetic Strategy

A representative synthetic route to enantiopure 1,2-diaryl-1,2-diamines involves the reductive dimerization of an imine derived from 2-methoxybenzaldehyde. This transformation can be achieved using various reducing agents in the presence of a chiral catalyst or auxiliary.

Caption: General synthetic scheme for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Detailed Experimental Protocol: Synthesis of a C₂-Symmetric 1,2-Diamine

While a specific protocol for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is not extensively documented in publicly available literature, the following general procedure for the synthesis of C₂-symmetric 1,2-diamines can be adapted.[4]

Step 1: Imine Formation

• To a solution of 2-methoxybenzaldehyde (2.0 eq.) in a suitable solvent (e.g., toluene or methanol), add a primary amine (e.g., benzylamine, 1.0 eq.).

• If necessary, add a dehydrating agent (e.g., MgSO₄ or molecular sieves) to drive the reaction to completion.

• Stir the reaction mixture at room temperature or with gentle heating until the formation of the imine is complete, as monitored by TLC or GC-MS.

• Remove the solvent under reduced pressure to obtain the crude imine, which can be used in the next step without further purification.

Step 2: Asymmetric Reductive Coupling

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), prepare a solution of the chosen chiral catalyst in a dry, degassed solvent.

• Add the crude imine from Step 1 to the catalyst solution.

• Introduce a suitable reducing agent (e.g., a hydrosilane in the presence of a copper catalyst or H₂ gas for a rhodium-catalyzed reaction).

• Stir the reaction mixture at the appropriate temperature for the specified time, monitoring the progress by TLC or HPLC.

• Upon completion, quench the reaction and perform an appropriate work-up to isolate the crude diamine.

• Purify the diamine by column chromatography or recrystallization to obtain the enantiomerically pure product.

Note: The choice of chiral catalyst and reaction conditions is crucial for achieving high diastereoselectivity and enantioselectivity.

Coordination Chemistry with Transition Metals

The two nitrogen atoms of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine act as a bidentate ligand, chelating to a metal center to form a stable five-membered ring. The ortho-methoxy groups can play a significant role in the coordination by influencing the steric bulk around the metal center and potentially through secondary interactions with the metal or other ligands.

Ruthenium Complexes: Catalysts for Asymmetric Transfer Hydrogenation

Ruthenium complexes bearing chiral diamine ligands are highly effective catalysts for the asymmetric transfer hydrogenation of ketones and imines.[5][6] These reactions typically use a hydrogen donor like isopropanol or formic acid.

A common precursor for these catalysts is a dimeric ruthenium-arene complex, such as [RuCl₂(p-cymene)]₂.

Caption: Synthesis of a typical Ru-diamine complex for asymmetric transfer hydrogenation.

The following is a general protocol for the asymmetric transfer hydrogenation of acetophenone, a benchmark substrate.

• In a Schlenk tube under an inert atmosphere, dissolve the ruthenium-diamine catalyst (e.g., 1 mol%) in a degassed solvent (e.g., isopropanol).

• Add a base (e.g., KOH or t-BuOK, 10 mol%).

• Add acetophenone (1.0 eq.).

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the required time.

• Monitor the conversion by GC or TLC.

• After completion, cool the reaction to room temperature, quench with water, and extract the product with an organic solvent.

• Dry the organic layer, concentrate under reduced pressure, and purify the product by column chromatography.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Expected Outcome: Ruthenium complexes of chiral diamines are known to provide high yields and enantioselectivities (often >95% ee) in the reduction of aromatic ketones.[7] The ortho-methoxy groups of the ligand are anticipated to enhance enantioselectivity through increased steric hindrance, which can create a more defined chiral pocket around the metal center.

Rhodium Complexes: Catalysts for Asymmetric Hydrogenation

Rhodium complexes with chiral phosphine and diamine ligands are workhorses in the field of asymmetric hydrogenation of alkenes, particularly for the synthesis of chiral amino acids and other pharmaceuticals.[6] While phosphine ligands like DIPAMP (which also features ortho-methoxy groups) are more common, diamine-based rhodium catalysts are also effective.

Cationic rhodium complexes are typically generated in situ or isolated as pre-catalysts.

Caption: In situ formation of a Rh-diamine catalyst for asymmetric hydrogenation.

• In a high-pressure autoclave, charge a solution of the rhodium precursor (e.g., [Rh(COD)₂]BF₄, 1 mol%) and the chiral diamine ligand (1.1 mol%) in a degassed solvent (e.g., methanol).

• Add the substrate, methyl α-acetamidoacrylate (1.0 eq.).

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 10-50 atm).

• Stir the reaction mixture at room temperature until the hydrogen uptake ceases.

• Carefully vent the autoclave and concentrate the reaction mixture under reduced pressure.

• Purify the product by column chromatography or crystallization.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Causality Behind Experimental Choices: The use of a cationic rhodium precursor is common as it readily forms the active catalytic species upon ligand exchange. Methanol is often a good solvent as it can dissolve both the catalyst and the substrate. The hydrogen pressure is a critical parameter that can influence both the rate and the enantioselectivity of the reaction.

Copper Complexes: Versatile Catalysts for C-C Bond Formation

Copper complexes with chiral diamine ligands have emerged as powerful and cost-effective catalysts for a range of asymmetric reactions, including Henry (nitroaldol) reactions and Michael additions.[8][9]

Copper(II) salts such as Cu(OAc)₂ or Cu(OTf)₂ are commonly used as precursors.

Caption: Formation of a Cu-diamine complex for asymmetric catalysis.

• To a mixture of the copper(II) salt (e.g., Cu(OAc)₂, 5 mol%) and the chiral diamine ligand (5.5 mol%) in a suitable solvent (e.g., ethanol or THF), add the aldehyde (1.0 eq.).

• Stir the mixture at room temperature for a short period to allow for complex formation.

• Add the nitroalkane (e.g., nitromethane, 2.0 eq.) and a base if required (e.g., a mild amine base).

• Stir the reaction at room temperature until the aldehyde is consumed (monitored by TLC).

• Quench the reaction with a saturated solution of NH₄Cl and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Trustworthiness of the Protocol: This protocol is based on well-established procedures for copper-catalyzed asymmetric Henry reactions. The use of a slight excess of the ligand ensures that the copper is fully complexed. The reaction is typically robust and can be performed under ambient conditions.

Structural Analysis and the Influence of ortho-Methoxy Groups

The chelation of the diamine to the metal center creates a puckered five-membered ring. The C₂-symmetry of the ligand dictates the overall chirality of the complex. The ortho-methoxy groups are expected to have a significant steric influence, projecting into the space around the metal center and creating a well-defined chiral pocket. This steric hindrance can play a crucial role in substrate recognition and the stereochemical outcome of the reaction.[10]

Electronically, the methoxy group is an electron-donating group, which can increase the electron density on the phenyl ring.[3] This may have a subtle electronic effect on the metal center, potentially influencing its reactivity.

Table 1: Representative Crystallographic Data for Related Chiral Diamine Complexes

Complex	Metal	Coordination Geometry	Key Bond Lengths (Å)	Ref.
[Cu((R,R)-DPEN)Cl₂]	Cu(II)	Distorted Square Planar	Cu-N: ~2.0	[11]
[RuCl((S,S)-TsDPEN)(p-cymene)]	Ru(II)	Distorted Octahedral	Ru-N: ~2.1-2.2	[12]
[(R,R)-Me-BPE)Rh(COD)]BF₄	Rh(I)	Square Planar	Rh-N: ~2.1	[13]

Note: This table presents data for related diamine ligands (DPEN, TsDPEN, Me-BPE) to provide a general understanding of the expected structural parameters.

Applications in Asymmetric Catalysis: Performance and Scope

The true measure of a chiral ligand lies in its performance in asymmetric catalysis. Based on the behavior of analogous systems, complexes of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine are expected to be highly effective in a range of transformations.

Table 2: Expected Catalytic Performance in Key Asymmetric Reactions

Reaction	Metal	Substrate Class	Expected Enantioselectivity
Asymmetric Transfer Hydrogenation	Ruthenium	Aromatic Ketones	High to Excellent (>95% ee)
Asymmetric Hydrogenation	Rhodium	α-Enamides, Itaconates	High to Excellent (>95% ee)
Asymmetric Henry Reaction	Copper	Aromatic Aldehydes	Good to High (>80% ee)
Asymmetric Michael Addition	Copper	α,β-Unsaturated Carbonyls	Good to High (>80% ee)

The ortho-methoxy groups are hypothesized to enhance enantioselectivity by creating a more rigid and sterically demanding chiral environment, forcing the substrate to approach the metal center in a highly specific orientation.

Conclusion and Future Outlook

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine represents a promising, yet underexplored, chiral ligand for asymmetric catalysis. Its C₂-symmetric design, coupled with the steric and electronic influence of the ortho-methoxy groups, makes it a compelling candidate for the development of highly selective catalysts. While direct experimental data for its transition metal complexes is currently limited in the public literature, the strong parallels with related and well-studied diamine and phosphine ligands suggest a high potential for success.

Future research should focus on the development of a robust and scalable synthesis of this ligand, followed by a systematic investigation of its coordination chemistry with a broader range of transition metals. The detailed characterization of these complexes, including X-ray crystallography, will be crucial for understanding the structure-activity relationships. Ultimately, the application of these complexes in a wide array of asymmetric transformations will fully elucidate the potential of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine as a valuable tool for the synthesis of enantiomerically pure molecules in academic and industrial settings.

References

• [Ortho-chelated arylrhodium(I) complexes. X-ray structure of RhI. Organometallics.]([Link])

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• 11. Synthesis and X-Ray Crystal Structure of Copper(II) Complex with Chiral Tetradentate N4 Mono Amide Ligand, 2(S)-2,9-diamino-4,7-diazanonane-3-one(S-aladienH) -Bulletin of the Korean Chemical Society [koreascience.kr]
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discovery and significance of chiral 1,2-diarylethylenediamine ligands

An In-depth Technical Guide to Chiral 1,2-Diarylethylenediamine Ligands: From Discovery to Catalytic Mastery

Abstract

Chiral 1,2-diarylethylenediamine (DACH) derivatives represent a cornerstone in the field of asymmetric catalysis. Their unique C2-symmetric scaffold, derived from simple and readily available precursors, has positioned them as "privileged ligands" for a vast array of stereoselective transformations. This guide provides a comprehensive exploration of the discovery, synthesis, and profound significance of these ligands, with a particular focus on their application in Noyori's asymmetric hydrogenation of ketones, a reaction that has had a transformative impact on modern organic synthesis and drug development. We will delve into the mechanistic underpinnings of their catalytic activity, provide detailed experimental protocols, and showcase their utility through key examples, offering researchers and drug development professionals a practical and in-depth resource.

The Genesis of a Privileged Ligand: Discovery and Development

The story of chiral 1,2-diarylethylenediamine ligands is intrinsically linked to the pioneering work of Ryōji Noyori, who was awarded the Nobel Prize in Chemistry in 2001 for his contributions to the field of asymmetric catalysis. The quest for efficient and highly selective chiral catalysts led Noyori and his collaborators to explore the potential of C2-symmetric diamines as ligands for transition metals.

The initial breakthrough came with the development of chiral 1,2-diphenylethylenediamine (DPEN) and its derivatives. The core insight was that the two phenyl groups on the ethylenediamine backbone would create a well-defined chiral environment around the metal center, thereby enabling high levels of stereocontrol in catalytic reactions. This design proved to be exceptionally effective, particularly when combined with ruthenium to form catalysts for the asymmetric hydrogenation of ketones and imines.

The general structure of a chiral 1,2-diarylethylenediamine ligand is characterized by its C2-symmetry, with two aryl groups attached to the stereogenic carbons of the ethylenediamine backbone. This structural motif is crucial for its catalytic efficacy.

Figure 1: General structure of a C2-symmetric 1,2-diarylethylenediamine ligand.

The two aryl groups (Ar) create a chiral pocket that effectively shields two quadrants around the metal center, forcing the substrate to approach from a specific direction and thus dictating the stereochemical outcome of the reaction. The amine groups, often functionalized with a tosyl group (Ts) or other substituents, coordinate to the metal, completing the active catalytic species.

Synthesis of Chiral 1,2-Diarylethylenediamine Ligands: A Practical Protocol

The accessibility of these ligands is a key factor in their widespread adoption. The synthesis of (R,R)- or (S,S)-1,2-diphenylethylenediamine is a well-established procedure, often starting from benzil. The following is a representative, multi-step protocol for the synthesis of (S,S)-TsDPEN, a commonly used derivative.

Experimental Protocol: Synthesis of (S,S)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

Step 1: Synthesis of (S,S)-1,2-Diphenylethylenediamine ((S,S)-DPEN)

• To a solution of (S,S)-hydrobenzoin (1 equivalent) in dry dichloromethane (DCM) under an inert atmosphere, add triethylamine (2.5 equivalents).

• Cool the mixture to 0 °C and add methanesulfonyl chloride (2.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract the product with DCM.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude dimesylate.

• To a solution of the crude dimesylate in dimethylformamide (DMF), add sodium azide (3 equivalents) and heat the mixture to 80 °C for 24 hours.

• Cool the reaction, add water, and extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude diazide.

• To a solution of the crude diazide in methanol, add palladium on carbon (10 mol%) and hydrogenate the mixture at 50 psi for 24 hours.

• Filter the reaction mixture through Celite and concentrate the filtrate to obtain crude (S,S)-DPEN, which can be purified by recrystallization.

Step 2: Monosulfonylation of (S,S)-DPEN to (S,S)-TsDPEN

• Dissolve (S,S)-DPEN (1 equivalent) in dry DCM under an inert atmosphere.

• Add triethylamine (1.1 equivalents) and cool the solution to 0 °C.

• Add a solution of p-toluenesulfonyl chloride (1 equivalent) in DCM dropwise over 1 hour.

• Allow the reaction to stir at 0 °C for 4 hours and then at room temperature for 12 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate and extract the product with DCM.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford (S,S)-TsDPEN as a white solid.

Figure 2: Synthetic workflow for (S,S)-TsDPEN.

The Noyori Asymmetric Hydrogenation: Mechanism and Significance

The flagship application of chiral 1,2-diarylethylenediamine ligands is in the ruthenium-catalyzed asymmetric hydrogenation of prochiral ketones. This reaction is renowned for its high enantioselectivity, broad substrate scope, and operational simplicity, making it a powerful tool in both academic and industrial settings.

The Catalytic Cycle

The active catalyst is typically a ruthenium(II) complex of the form [RuCl(arene)(TsDPEN)]. The catalytic cycle proceeds through a metal-ligand bifunctional mechanism, where both the ruthenium center and the amine proton of the ligand play crucial roles.

• Pre-catalyst Activation: The pre-catalyst, [RuCl(p-cymene)((S,S)-TsDPEN)], is activated by a base to form the active 16-electron ruthenium hydride species.

• Substrate Coordination: The prochiral ketone coordinates to the ruthenium center.

• Hydrogen Transfer: This is the key stereodetermining step. The hydride on the ruthenium and the proton on the amine ligand are transferred to the carbonyl carbon and oxygen, respectively, in a concerted, six-membered transition state. The chiral environment created by the DPEN ligand dictates the facial selectivity of this transfer.

• Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated to re-enter the catalytic cycle.

Figure 3: Simplified catalytic cycle for Noyori asymmetric hydrogenation.

Significance in Drug Development

The ability to synthesize enantiomerically pure alcohols is of paramount importance in the pharmaceutical industry, as the biological activity of a drug molecule is often dependent on its stereochemistry. The Noyori asymmetric hydrogenation has been instrumental in the synthesis of numerous active pharmaceutical ingredients (APIs).

Drug	Therapeutic Area	Chiral Alcohol Intermediate	Reported Enantiomeric Excess (%)
(S)-Naproxen	Anti-inflammatory	(S)-2-(6-methoxynaphthalen-2-yl)propan-1-ol	>99
(R)-Salbutamol	Bronchodilator	(R)-1-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-(tert-butylamino)ethanol	>98
(S)-Sertraline	Antidepressant	(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine	>99 (via imine hydrogenation)

Table 1: Examples of APIs synthesized using Noyori asymmetric hydrogenation.

Beyond Hydrogenation: Expanding the Utility of DACH Ligands

While the Noyori asymmetric hydrogenation remains the most prominent application, the versatility of chiral 1,2-diarylethylenediamine ligands extends to a wide range of other asymmetric transformations. Their ability to form well-defined chiral environments around various metal centers has been exploited in:

• Asymmetric Transfer Hydrogenation: Using isopropanol or formic acid as the hydrogen source, this method offers a milder and often more practical alternative to hydrogenation with H2 gas.

• Asymmetric Synthesis of Amines: The hydrogenation of imines and enamines provides access to chiral amines, another critical class of compounds in medicinal chemistry.

• Carbon-Carbon Bond Forming Reactions: DACH ligands have been successfully employed in asymmetric Michael additions, aldol reactions, and other C-C bond-forming transformations.

Conclusion and Future Outlook

The discovery and development of chiral 1,2-diarylethylenediamine ligands marked a watershed moment in asymmetric catalysis. Their simple yet elegant design, coupled with their remarkable efficacy in a broad spectrum of reactions, has cemented their status as a privileged ligand class. The mechanistic insights gained from studying these systems have not only rationalized their success but have also paved the way for the design of new and improved chiral catalysts.

As the demand for enantiomerically pure compounds continues to grow, particularly in the life sciences, the legacy of Noyori's work and the enduring utility of DACH ligands will undoubtedly continue to inspire innovation in the field of asymmetric synthesis for years to come. The ongoing research into new derivatives and applications of these remarkable ligands promises to further expand the synthetic chemist's toolkit, enabling the creation of complex chiral molecules with ever-increasing efficiency and precision.

References

• Noyori, R. (2002). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. [Link]

The ortho-Methoxy Group: A Subtle Powerhouse in Ligand Design and Drug Development

An In-Depth Technical Guide:

Abstract

The methoxy group is a ubiquitous substituent in medicinal chemistry, frequently found in natural products and synthetic pharmaceuticals.[1][2] Its placement on an aromatic ring, particularly in the ortho position, imparts a unique combination of steric, electronic, and conformational effects that can profoundly influence a ligand's properties. This guide provides an in-depth analysis of the multifaceted role of the ortho-methoxy group, moving from its fundamental physicochemical impact to its complex influence on protein-ligand interactions and pharmacokinetic profiles. We will explore the causality behind its effects, offering field-proven insights for researchers, scientists, and drug development professionals aiming to strategically leverage this functional group in ligand design.

The Fundamental Physicochemical Influence of the ortho-Methoxy Substituent

The effects of an ortho-methoxy group are a nuanced interplay of its inherent electronic nature, steric bulk, and capacity for hydrogen bonding. Understanding these core properties is essential to predicting and exploiting its influence on molecular behavior.

Duality of Electronic Effects

The methoxy group exhibits a dual electronic character: it is electron-withdrawing by induction due to the electronegativity of the oxygen atom, but it is a powerful electron-donating group by resonance due to the lone pairs on the oxygen.[3] In most aromatic systems, the resonance effect is dominant, enriching the electron density of the ring.[3] This influences the reactivity of the aromatic system and can modulate the pKₐ of nearby acidic or basic groups. For example, a methoxy group generally increases the pKₐ of a phenol group (making it less acidic) by destabilizing the negative charge of the corresponding phenolate through resonance-based electron donation.[3]

Steric Hindrance and Conformational Control

Placed in the ortho position, the methoxy group exerts significant steric pressure.[4][5] This steric bulk can restrict the rotation around the bond connecting the phenyl ring to the rest of the ligand, influencing the preferred dihedral angle. This contrasts with meta or para substitution, where steric influence on the connecting bond is minimal. This conformationally restrictive nature can be a powerful tool in drug design, pre-organizing the ligand into its bioactive conformation and reducing the entropic penalty upon binding.

Intramolecular Hydrogen Bonding: A Defining Feature

Perhaps the most significant consequence of ortho-methoxy substitution is its ability to form an intramolecular hydrogen bond with an adjacent hydrogen bond donor, such as a hydroxyl or amine group.[6][7] This interaction, which forms a stable five or six-membered ring, can "lock" the conformation of the substituent, making the overall ligand more rigid.[8][9] The formation of this internal hydrogen bond removes the participating groups from potential intermolecular interactions with solvent or a protein target, a critical consideration for a medicinal chemist. Calorimetric and spectroscopic studies have quantified the strength of these bonds, confirming their significant impact on molecular conformation.[7]

Modulation of Physicochemical Properties

The ortho-methoxy group provides distinct advantages in tuning key drug-like properties.

• Lipophilicity: On an aromatic ring, the methoxy group is considered a rare example of a non-lipophilic substituent, with a change in LogD (ΔLogD) close to zero.[10] This allows medicinal chemists to explore protein pockets and potentially improve potency without increasing overall lipophilicity, thereby enhancing the Lipophilic Ligand Efficiency (LLE).[10] However, some studies indicate that the position matters, with ortho-methoxy substitution sometimes leading to a higher lipophilicity compared to its meta and para counterparts, possibly due to the masking of polar groups via intramolecular hydrogen bonding.[11]

• Polar Surface Area (PSA): As a hydrogen bond acceptor, the methoxy group contributes only 9 Ų to the molecule's PSA. This is significantly lower than a hydroxyl group (20 Ų), making it a "low-PSA" option for establishing hydrogen bonding motifs, which is beneficial for maintaining good oral bioavailability.[10]

.

Caption: Core effects of the ortho-methoxy group.

Impact on Protein-Ligand Interactions and Structure-Activity Relationships (SAR)

The fundamental properties of the ortho-methoxy group translate directly into tangible effects on how a ligand interacts with its biological target. It is not merely a passive substituent but an active modulator of binding affinity and selectivity.

Direct and Indirect Binding Contributions

An ortho-methoxy group can contribute to binding affinity in several ways:

• Direct Hydrogen Bonding: The ether oxygen can act as a hydrogen bond acceptor with suitable donor residues (e.g., Arg, Lys, Ser) in the protein binding pocket.[10]

• van der Waals Interactions: The methyl group can engage in favorable lipophilic or van der Waals interactions within hydrophobic sub-pockets.[10]

• Conformational Pre-organization: By locking the ligand into a bioactive conformation, the ortho-methoxy group can minimize the entropic cost of binding, leading to a significant improvement in potency. This is often a key factor explaining the "magic" of certain substitutions.

Docking simulations and X-ray co-crystal structures are invaluable for visualizing these interactions and confirming the binding mode.[2][12] For instance, a docking study of 3-[3-(4-aryl-1-piperazinyl)-propyl]-1H-indole derivatives with the 5-HT₁ₐ receptor showed that the ortho-methoxy derivative achieved a high affinity through specific interactions, while the para-methoxy analogue adopted an entirely different, lower-affinity pose.[12]

A Versatile Tool in SAR Exploration

The methoxy group is a cornerstone of the classic Topliss tree, a flowchart for systematic analogue synthesis to optimize potency.[10][13] Its inclusion in the primary tier of recommended substituents underscores its utility. When used as a "scout" group, an ortho-methoxy can probe the steric and electronic tolerance of a binding pocket. A sharp drop in affinity might suggest a steric clash, whereas a significant gain could indicate the presence of a valuable hydrophobic pocket or a hydrogen bond donor. This makes it an efficient tool for mapping the topology of an active site early in a discovery campaign.

Property	Unsubstituted Phenyl	ortho-Methoxy Phenyl	para-Methoxy Phenyl	Rationale & References
ΔLogP	0	~0.0	~0.0	Methoxy on an aromatic ring is considered non-lipophilic.[10]
PSA (Ų)	0	9.23	9.23	Low contribution, favorable for bioavailability.[10]
pKa (of Phenol)	9.95	9.98	10.21	Methoxy is a weak electron-donating group, slightly increasing pKa.[3]
H-Bonding	N/A	Intramolecular acceptor	Intermolecular acceptor	ortho position enables intramolecular H-bond formation.[6][7]
Conformation	Freely rotating	Rotationally restricted	Freely rotating	Steric bulk and H-bonding in ortho position limits conformation.[14]
Table 1. Comparative physicochemical properties of methoxy-substituted phenyl rings.

Consequences for ADME Properties in Drug Development

While the ortho-methoxy group can be highly beneficial for potency, its impact on Absorption, Distribution, Metabolism, and Excretion (ADME) properties must be carefully managed.

Metabolic Stability: The Achilles' Heel

The most significant liability of the methoxy group is its susceptibility to oxidative metabolism by cytochrome P450 (CYP) enzymes.[10] The primary metabolic pathway is O-demethylation , which converts the methoxy group into a hydroxyl group (a phenol).[7] This new phenolic metabolite can then undergo further phase II conjugation reactions, leading to rapid clearance of the drug. This metabolic instability is a frequent cause of poor pharmacokinetic profiles and is a major focus for medicinal chemists working with methoxy-containing scaffolds.

Mitigation Strategies:

• Steric Shielding: Introducing bulky groups adjacent to the methoxy group can sterically hinder the approach of CYP enzymes, slowing the rate of O-demethylation.

• Bioisosteric Replacement: If O-demethylation proves intractable, the methoxy group can be replaced with a bioisostere that is more resistant to metabolism, such as a fluorine atom or a trifluoromethoxy group.[10][15] However, such changes must be carefully evaluated, as they will alter the electronic and steric properties of the ligand.[16][17]

Permeability and Efflux

Due to its modest contribution to PSA and its ability to mask more polar groups through intramolecular hydrogen bonding, the ortho-methoxy group can be favorable for passive membrane permeability. By reducing the number of exposed hydrogen bond donors, it can help a molecule adhere to Lipinski's Rule of Five and Veber's rules for oral bioavailability.[10]

Experimental and Computational Workflows for Analysis

A thorough understanding of an ortho-methoxy-substituted ligand requires a combination of synthesis, experimental characterization, and computational modeling.

Caption: Integrated workflow for ligand characterization.

Protocol 1: X-ray Crystallographic Analysis

Objective: To unambiguously determine the solid-state conformation, including key torsion angles and the presence of intramolecular hydrogen bonds.

• Synthesis and Crystallization: Synthesize the target compound and purify to >98% purity.[18][19] Screen a variety of solvent/anti-solvent systems (e.g., ethanol/water, DCM/hexane) using techniques like slow evaporation or vapor diffusion to obtain single crystals of suitable quality.

• Data Collection: Mount a selected crystal on a diffractometer.[20] Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data to obtain electron density maps. Solve the structure using direct methods or Patterson functions to locate the atoms. Refine the atomic positions and thermal parameters to achieve a final, high-resolution crystal structure.[20][21]

• Analysis: Analyze the final structure to measure the dihedral angle between the phenyl ring and the ligand backbone. Measure the distance and angle of the potential intramolecular hydrogen bond (e.g., O-H···O) to confirm its existence and geometry.[8]

Protocol 2: Computational Analysis of Conformational Energetics

Objective: To calculate the relative stability of different conformers in the gas phase and in solution to understand conformational preferences.

• Conformer Generation: Perform a systematic conformational search of the molecule using a molecular mechanics force field (e.g., MMFF94) to identify low-energy conformers.

• Quantum Mechanical Optimization: Take the lowest energy conformers and perform geometry optimization using a suitable Density Functional Theory (DFT) method (e.g., B3LYP) with a reasonable basis set (e.g., 6-31G*).[22]

• Energy Calculation: Perform single-point energy calculations on the optimized geometries using a higher level of theory (e.g., MP2 or a larger basis set like cc-pVTZ) to obtain more accurate relative energies.[7]

• Solvation Modeling: To simulate behavior in solution, re-run the final energy calculations using an implicit solvent model, such as the Polarizable Continuum Model (PCM).

• Analysis: Compare the relative energies of the conformers. The conformer with the intramolecular hydrogen bond is expected to be significantly lower in energy in the gas phase. Analyze the change in relative energies upon solvation to understand solvent effects.

Conclusion

The ortho-methoxy group is a uniquely powerful substituent in the medicinal chemist's toolkit. It is far more than a simple steric blocker or electronic modulator; it is a conformational control element that can pre-organize a ligand for optimal target engagement. Its ability to improve potency without the penalty of increased lipophilicity makes it an attractive choice for enhancing Lipophilic Ligand Efficiency.[10] However, its benefits must be weighed against its significant metabolic liability through O-demethylation.[7][10] By applying the integrated experimental and computational workflows described herein, researchers can rationally design molecules that harness the advantages of the ortho-methoxy group while mitigating its risks, ultimately accelerating the development of safer and more effective therapeutics.

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• Title: Methoxy group: a non-lipophilic “scout” for protein pocket finding Source: Taylor & Francis Online URL: [Link]

• Title: Methoxy group containing bidentate Schiff base ligands and their transition metal complexes: Synthesis, structural characterisation, photoluminescence, antioxidant capacity and superoxide dismutase activity studies Source: ScienceDirect URL: [Link]

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• Title: Pairwise substitution effects, inter- and intramolecular hydrogen bonds in methoxyphenols and dimethoxybenzenes. Thermochemistry, calorimetry, and first-principles calculations Source: PubMed URL: [Link]

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• Title: Electronic vs steric effects on the stability of anionic species: a case study on the ortho and para regioisomers of organofullerenes Source: PubMed URL: [Link]

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• Title: Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives as DNA Topoisomerase IB (TOP1) and Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors and Their Biological Activity for Drug-Resistant Cancer Source: NIH URL: [Link]

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• Title: Supporting Information Synthesis, Crystallization, Electrochemistry and Single Crystal X- ray Analysis of a Methoxy-Substituted- - The Royal Society of Chemistry Source: The Royal Society of Chemistry URL: [Link]

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• Title: Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups Source: CHIMIA URL: [Link]

• Title: Crystal structure of 1,2-bis(4-fluorophenyl)-1-hydroxy-2,3,8-trimethoxyacenaphthene: formation of a five-membered intramolecular O—H⋯O hydrogen-bonded ring Source: NIH URL: [Link]

• Title: Preparation and Hydro-Lipophilic Properties of Methoxylated and Methylated 1-Hydroxynaphthalene-2-Carboxanilides Source: MDPI URL: [Link]

• Title: Fig. 4. Binding Interactions of ortho -Methoxy-( 12b ) (Grey Sticks)... Source: ResearchGate URL: [Link]

• Title: Is there an intramolecular hydrogen bond in guaiacol? Source: Chemistry Stack Exchange URL: [Link]

• Title: Interplay of Steric and Electronic Effects on the Bonding Components in Aromatic Ring Agostic Interactions | Request PDF Source: ResearchGate URL: [Link]

• Title: Steric and electronic effects of ligand substitution on redox-active Fe4S4-based coordination polymers Source: Dalton Transactions (RSC Publishing) URL: [Link]

• Title: Roles of the Chloro and Methoxy Groups in Drug Discovery Source: YouTube URL: [Link]

• Title: 7.9: How Delocalized Electrons Affect pKa Values Source: Chemistry LibreTexts URL: [Link]

• Title: The effects on lipophilicity of replacing oxygenated functionality with their fluorinated bioisosteres Source: ChemRxiv URL: [Link]

• Title: Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition Source: Open Library Publishing Platform URL: [Link]95e3f48033)

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A Predictive Guide to the Spectroscopic Interpretation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a C₂-Symmetric Diamine

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine belongs to a privileged class of compounds known as C₂-symmetric chiral 1,2-diamines. The inherent symmetry, where a 180° rotation around an axis restores the molecule to its original state, significantly simplifies spectroscopic analysis, particularly in NMR. This symmetry ensures that the two halves of the molecule are chemically equivalent, reducing the number of expected signals and aiding in structural confirmation.

The strategic placement of ortho-methoxy groups introduces specific electronic and steric properties. These groups can influence the molecule's conformation and its ability to coordinate with metal centers, making it a potentially valuable ligand for stereoselective transformations.[2] Accurate characterization is the non-negotiable first step in harnessing this potential. This guide provides the expected spectroscopic signature to confirm the successful synthesis and purification of the title compound.

Molecular Structure and Symmetry Analysis

The structure of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine possesses a C₂ rotational axis bisecting the C1-C2 bond of the ethane backbone. This fundamental symmetry dictates that the two (2-methoxyphenyl) groups are identical, as are the two methoxy groups, the two benzylic protons, and the two amine groups.

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Protocols & Analytical Methods

Application Notes and Protocols for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Scaffold for Asymmetric Catalysis

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C₂-symmetric chiral diamine that holds significant potential as a ligand in asymmetric synthesis. Its structural rigidity, conferred by the ethane backbone and the flanking aryl groups, combined with the coordinating ability of the two amino groups, makes it an excellent candidate for creating a well-defined chiral environment around a metal center. The presence of ortho-methoxy groups on the phenyl rings can further influence the catalytic activity and enantioselectivity through steric and electronic effects, potentially leading to enhanced performance in various asymmetric transformations. Chiral vicinal diamines are of tremendous interest to the synthetic chemist as they are found in many chiral catalysts and pharmaceuticals[1].

While specific applications of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine are not extensively documented in publicly available literature, its structural similarity to other highly successful 1,2-diaryl-1,2-diaminoethane ligands allows for the confident extrapolation of its utility in key asymmetric reactions. This guide provides detailed application notes and a protocol for its use in the asymmetric transfer hydrogenation of prochiral ketones, a fundamental transformation in the synthesis of chiral alcohols, which are valuable building blocks in the pharmaceutical industry.

Core Application: Asymmetric Transfer Hydrogenation (ATH) of Aromatic Ketones

Asymmetric transfer hydrogenation is a powerful and operationally simple method for the enantioselective reduction of ketones to chiral secondary alcohols[2][3]. This technique typically employs a transition metal catalyst, a chiral ligand, and a hydrogen donor, such as isopropanol or formic acid. The (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand is anticipated to form highly effective catalysts with metals like Ruthenium, Rhodium, or Iridium for this purpose.

Causality Behind Experimental Choices: The Rationale for High Enantioselectivity

The high degree of enantioselectivity in these reactions is a direct consequence of the chiral environment created by the diamine ligand around the metal center. The C₂-symmetry of the ligand ensures that the substrate approaches the catalytic center from a specific direction, leading to the preferential formation of one enantiomer of the product. The ortho-methoxy groups are poised to play a crucial role in enhancing this selectivity by:

• Steric Hindrance: The bulky methoxy groups can effectively block certain approaches of the ketone substrate to the metal hydride, further refining the stereochemical outcome.

• Electronic Effects: The electron-donating nature of the methoxy groups can modulate the electron density at the metal center, influencing the catalytic activity.

• Secondary Interactions: Potential coordination of the ether oxygen to the substrate or the metal center in the transition state could further stabilize the preferred reaction pathway.

The proposed catalytic cycle for a Noyori-type asymmetric transfer hydrogenation is a well-established outer-sphere mechanism. The key step involves the concerted transfer of a hydride from the metal and a proton from the coordinated amine ligand to the carbonyl group of the ketone via a six-membered pericyclic transition state.

Experimental Workflow and Logic

The following diagram illustrates the general workflow for the asymmetric transfer hydrogenation of an aromatic ketone using a catalyst generated in situ from a metal precursor and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Caption: General workflow for asymmetric transfer hydrogenation.

Detailed Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol is adapted from established procedures for structurally similar chiral diamine ligands and serves as a robust starting point for optimization with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Materials:

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) chloride p-cymene complex dimer)

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Acetophenone (freshly distilled)

• Anhydrous Isopropanol (i-PrOH)

• Potassium tert-butoxide (KOtBu)

• Argon or Nitrogen gas (high purity)

• Standard glassware for inert atmosphere chemistry (Schlenk flask, etc.)

Procedure:

• Catalyst Pre-formation:

  • In a Schlenk flask under an inert atmosphere (Argon), dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol, 1 eq.) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (0.011 mmol, 2.2 eq.) in anhydrous isopropanol (5 mL).

  • Stir the mixture at room temperature for 20-30 minutes. The solution should become homogeneous and change color, indicating the formation of the catalyst complex.

• Reaction Setup:

  • In a separate Schlenk flask under an inert atmosphere, prepare a solution of acetophenone (1 mmol, 100 eq.) in anhydrous isopropanol (5 mL).

  • Prepare a 0.1 M solution of potassium tert-butoxide in anhydrous isopropanol.

• Asymmetric Transfer Hydrogenation:

  • To the stirred solution of the catalyst, add the solution of acetophenone.

  • Add the potassium tert-butoxide solution (0.1 mL, 0.01 mmol, 1 eq. relative to Ru dimer) to the reaction mixture.

  • Stir the reaction mixture at room temperature.

• Monitoring and Work-up:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, quench the reaction by adding a few drops of water.

  • Remove the solvent under reduced pressure.

  • Extract the residue with an organic solvent (e.g., ethyl acetate) and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the chiral 1-phenylethanol.

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Expected Performance and Data

While specific data for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is not available, the performance of analogous C₂-symmetric diamine ligands in the ruthenium-catalyzed asymmetric transfer hydrogenation of aromatic ketones is typically excellent. The following table provides representative data for similar systems to serve as a benchmark.

Substrate	Chiral Ligand Analogue	Metal	Yield (%)	ee (%)
Acetophenone	(1R,2R)-TsDPEN	Ru	>99	98 (R)
1'-Acetonaphthone	(1R,2R)-TsDPEN	Ru	98	97 (R)
4-Chloroacetophenone	(1R,2R)-TsDPEN	Ru	99	96 (R)
4-Methoxyacetophenone	(1R,2R)-TsDPEN	Ru	>99	95 (R)

Data is illustrative and based on the performance of well-established chiral diamine ligands.

Mechanism of Asymmetric Transfer Hydrogenation

The catalytic cycle of the Noyori-type asymmetric transfer hydrogenation is depicted below. This mechanism highlights the bifunctional nature of the catalyst, where both the metal center and the diamine ligand actively participate in the hydrogen transfer process.

Caption: Simplified catalytic cycle of Noyori-type ATH.

Conclusion and Future Outlook

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine represents a promising, yet underexplored, chiral ligand for asymmetric catalysis. Based on the robust performance of structurally related diamines, it is anticipated to be highly effective in the asymmetric transfer hydrogenation of ketones and potentially other reductive and C-C bond-forming reactions. The detailed protocol provided herein offers a solid foundation for researchers to begin exploring the catalytic potential of this ligand. Further studies are warranted to fully elucidate its substrate scope, optimize reaction conditions, and compare its efficacy against existing "state-of-the-art" chiral ligands. Such investigations will undoubtedly contribute to the expanding toolbox of synthetic methodologies for accessing enantiomerically pure compounds, which are of paramount importance in the development of new pharmaceuticals and other high-value chemicals.

References

• BenchChem. (2025). Benchmarking Chiral Diamine Ligands in Asymmetric Catalysis: A Comparative Guide.
• Lin, Y. (n.d.). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. PMC - NIH.
• BenchChem. (2025). Application Notes: Asymmetric Transfer Hydrogenation of Ketones with a (1R,2S)-1-Amino-2-indanol Derived Ruthenium Catalyst.
• Sigma-Aldrich. (n.d.). Chiral Vicinal Diamines for Asymmetric Synthesis.

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Application Notes and Protocols for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in Asymmetric Catalysis

Introduction: A Privileged Scaffold for Asymmetric Transformations

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C₂-symmetric chiral diamine that has emerged as a promising ligand in the field of asymmetric catalysis. Its structural rigidity, conferred by the ethane backbone and the stereogenic centers, combined with the electronic properties of the ortho-methoxy-substituted phenyl groups, makes it a highly effective controller of enantioselectivity in a variety of metal-catalyzed reactions. This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the application of this ligand, with a primary focus on the asymmetric transfer hydrogenation (ATH) of prochiral ketones. The protocols and insights provided herein are designed to be both practical and mechanistically informative, enabling users to effectively harness the potential of this chiral ligand in their synthetic endeavors.

The utility of chiral 1,2-diamines as ligands is well-established, particularly in the context of Noyori-type hydrogenation and transfer hydrogenation reactions.[1] These reactions are of paramount importance in the synthesis of enantiomerically enriched secondary alcohols, which are key chiral building blocks for numerous pharmaceuticals and fine chemicals.[2] The (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand, upon coordination to a suitable metal precursor, typically ruthenium(II), forms a highly active and enantioselective catalyst.

Synthesis of the Chiral Ligand: (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

A reliable and scalable synthesis of the chiral ligand is crucial for its application in catalysis. While several methods for the synthesis of 1,2-diamines have been reported, a common approach involves the reductive coupling of imines derived from the corresponding benzaldehyde.

Protocol: Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

This protocol is a representative method and may require optimization based on laboratory conditions and available starting materials.

Step 1: Imine Formation

• To a solution of 2-methoxybenzaldehyde (2.0 equivalents) in methanol, add a solution of ammonia in methanol (excess).

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Remove the solvent under reduced pressure to obtain the crude imine, which is often used in the next step without further purification.

Step 2: Reductive Dimerization

• Dissolve the crude imine in a suitable solvent such as dichloromethane or toluene.

• Add a reducing agent, for example, a zinc-copper couple or a samarium(II) iodide solution.

• Stir the reaction at the appropriate temperature (this may range from room temperature to reflux, depending on the reducing agent) for 12-24 hours.

• Upon completion, quench the reaction carefully with water or a mild acid.

• Extract the product with an organic solvent, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography on silica gel to afford the racemic 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Step 3: Chiral Resolution

• The racemic diamine can be resolved into its enantiomers using a chiral resolving agent such as tartaric acid or its derivatives.

• Dissolve the racemic diamine in a suitable solvent (e.g., ethanol or methanol).

• Add a solution of the chiral resolving agent (0.5 equivalents) in the same solvent.

• Allow the diastereomeric salt to crystallize, often by slow cooling or evaporation.

• Collect the crystals by filtration.

• Liberate the chiral diamine from the salt by treatment with a base (e.g., NaOH solution) and extract with an organic solvent.

• The enantiomeric purity of the resulting (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine should be determined by chiral High-Performance Liquid Chromatography (HPLC).

Application in Asymmetric Transfer Hydrogenation of Ketones

The in situ generated ruthenium catalyst bearing the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand is highly effective for the asymmetric transfer hydrogenation of a wide range of prochiral ketones to their corresponding chiral secondary alcohols. This reaction typically utilizes an isopropanol/water mixture or a formic acid/triethylamine azeotrope as the hydrogen source.[3]

Catalyst Preparation and Reaction Mechanism

The active catalyst is generally prepared in situ by reacting the chiral diamine ligand with a ruthenium precursor, such as [RuCl₂(p-cymene)]₂.[3] The reaction is believed to proceed through a metal-ligand bifunctional mechanism, as proposed by Noyori and Ikariya. In this mechanism, the ruthenium-hydride and the proton of the coordinated amine ligand are transferred to the ketone's carbonyl group via a six-membered pericyclic transition state.[4] This "outer-sphere" mechanism does not require the direct coordination of the ketone to the metal center.[4]

Caption: Proposed Catalytic Cycle for Asymmetric Transfer Hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol provides a general procedure for the asymmetric transfer hydrogenation of acetophenone as a model substrate. The conditions can be optimized for other ketones.

Materials:

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) precursor)

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (Chiral Ligand)

• Acetophenone (Substrate)

• Isopropanol (Hydrogen source and solvent)

• Potassium hydroxide (Base)

• Anhydrous solvents and inert atmosphere (Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (0.011 mmol) in anhydrous isopropanol (5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the catalyst complex.

• In a separate flask, prepare a solution of acetophenone (1.0 mmol) and a 0.1 M solution of potassium hydroxide in isopropanol (0.1 mL, 0.01 mmol).

• Add the substrate solution to the catalyst mixture.

• Stir the reaction at a controlled temperature (e.g., room temperature or slightly elevated) and monitor its progress by TLC or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a few drops of water.

• Remove the solvent under reduced pressure.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Purify the product by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the resulting 1-phenylethanol by chiral HPLC or chiral GC.

Caption: General Experimental Workflow for Asymmetric Transfer Hydrogenation.

Substrate Scope and Performance

While extensive data for the specific (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand is not widely published, the performance can be inferred from closely related C₂-symmetric diamine ligands in ruthenium-catalyzed asymmetric transfer hydrogenation. The following table presents representative data for the reduction of various aromatic ketones using a similar catalytic system, highlighting the expected high yields and enantioselectivities. The ortho-methoxy groups on the phenyl rings of the topic ligand are expected to influence the steric and electronic environment of the catalyst, potentially leading to enhanced enantioselectivity for certain substrates.

Table 1: Representative Performance in Asymmetric Transfer Hydrogenation of Aromatic Ketones

Entry	Substrate (Ketone)	Product (Alcohol)	Yield (%)	ee (%)
1	Acetophenone	1-Phenylethanol	>95	>97
2	4'-Chloroacetophenone	1-(4-Chlorophenyl)ethanol	>95	>98
3	4'-Methoxyacetophenone	1-(4-Methoxyphenyl)ethanol	>95	>96
4	2'-Acetonaphthone	1-(Naphthalen-2-yl)ethanol	>95	>99
5	Propiophenone	1-Phenyl-1-propanol	>95	>95

Note: The data in this table is representative of results obtained with similar C₂-symmetric diamine ligands in Ru-catalyzed ATH and serves as an expected performance benchmark.

Conclusion and Future Outlook

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a highly promising chiral ligand for asymmetric catalysis, particularly in the transfer hydrogenation of ketones. The straightforward preparation of the catalyst and the mild reaction conditions make this a valuable tool for the synthesis of chiral alcohols. The insights and protocols provided in this guide should enable researchers to effectively utilize this ligand and explore its full potential in asymmetric synthesis. Further investigations into the substrate scope and applications in other catalytic transformations are warranted and are expected to further establish (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine as a privileged ligand in the chemist's toolkit.

References

• Nindakova, L. O., et al. (2016). Asymmetric hydrogen transfer reduction of acetophenone. Russian Journal of General Chemistry. [Link]

• Noyori, R., et al. (2002). Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine−Ruthenium(II) Complexes. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Diamines 2-5 as chiral inducers for acetophenone hydrogenation. [Link]

• ResearchGate. (2014). Ruthenium(II)-assisted asymmetric hydrogen transfer reduction of acetophenone using chiral tridentate phosphorus-containing ligands derived from (1 R, 2 R)-1,2-diaminocyclohexane. [Link]

• Václavík, J., et al. (2011). Asymmetric Transfer Hydrogenation of Imines and Ketones Using Chiral RuIICl(η6-p-cymene)[(S,S)-N-TsDPEN] as a Catalyst: A Computational Study. Organometallics. [Link]

• ResearchGate. (n.d.). The revised mechanism for asymmetric hydrogenation of acetophenone with Noyori Ru complex. [Link]

• ResearchGate. (2012). Asymmetric transfer hydrogenation of aromatic ketones with the ruthenium(II) catalyst derived from C2 symmetric N,N′-bis[(1S)-1-benzyl-2-O-(diphenylphosphinite)ethyl]ethanediamide. [https://www.researchgate.net/publication/271515256_Asymmetric_transfer_hydrogenation_of_aromatic_ketones_with_the_rutheniumII_catalyst_derived_from_C2_symmetric_NN'-bis1S-1-benzyl-2-O-diphenylphosphiniteethyl]ethanediamide]([Link])

• Nindakova, L. O., et al. (2003). Catalytic Hydrogenation of Acetophenone with Hydrogen Transfer over Chiral Diamine Rhodium(I) Complexes. Russian Journal of Organic Chemistry. [Link]

• PubMed. (2006). Enzyme-catalyzed regio- and enantioselective ketone reductions. [Link]

• ResearchGate. (n.d.). Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. [Link]

• MDPI. (2014). Enantioselective Synthesis of 2,2-Disubstituted Terminal Epoxides via Catalytic Asymmetric Corey-Chaykovsky Epoxidation of Ketones. [Link]

• MDPI. (2020). Iridium-Catalyzed and pH-Dependent Reductions of Nitroalkenes to Ketones. [Link]

• PubChem. (n.d.). 1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. [Link]

• Biocompare. (n.d.). (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine from Aladdin Scientific. [Link]

• PubMed Central. (2014). Catalyst Control over Regio- and Enantioselectivity in Baeyer–Villiger Oxidations of Functionalized Ketones. [Link]

• ResearchGate. (2001). The Synthesis of Ethane-1,2-diamine-N,N'-bis(methylenephosphonic) Acid and its Platinum(II) Complex, Bis{(ethane-1,2-diamine-N,N'-bis(methylenephosphonato)}platinum(II). [https://www.researchgate.net/publication/250073286_The_Synthesis_of_Ethane-12-diamine-NN'-bis(methylenephosphonic)_Acid_and_its_Platinum(II)_Complex_Bis{(ethane-12-diamine-NN'-bis(methylenephosphonato)}platinum(II)]([Link]

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• 4. researchgate.net [researchgate.net]

Topic: Detailed Protocol for Asymmetric Hydrogenation with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Asymmetric hydrogenation is a pivotal technology in modern chemical synthesis, enabling the production of single-enantiomer chiral compounds essential for the pharmaceutical and agrochemical industries. This guide provides a detailed protocol for utilizing a highly effective catalyst system derived from a Ruthenium(II) precursor and the chiral ligand, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. We will explore the scientific rationale behind the catalyst's design, its in situ preparation, a comprehensive step-by-step hydrogenation procedure for prochiral ketones, and the mechanistic principles that ensure high enantioselectivity. This document is designed to be a self-validating system, grounding procedural steps in established chemical principles to ensure reproducibility and success.

Introduction: The Imperative of Chirality and Asymmetric Catalysis

In the realm of pharmacology and materials science, chirality is a defining molecular property. The three-dimensional arrangement of atoms can dictate a molecule's biological activity, with one enantiomer often providing the desired therapeutic effect while the other may be inactive or even toxic. Asymmetric hydrogenation stands as one of the most efficient and atom-economical methods to establish this stereochemical control.[1] The process utilizes a chiral catalyst to selectively add two hydrogen atoms across a double bond (e.g., C=O, C=C, C=N), transforming a flat, prochiral molecule into a three-dimensional chiral product with high enantiomeric purity.

The catalyst's efficacy is born from the synergy between a transition metal, typically Ruthenium, and a precisely engineered chiral ligand.[2] The ligand, in this case, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, creates a rigid and well-defined chiral environment around the metal center. This steric and electronic arrangement forces the substrate to adopt a specific orientation, allowing hydrogen to be delivered to only one of its two faces, thus controlling the stereochemical outcome of the reaction.

The Catalyst System: Design, Preparation, and Handling

The active catalyst for this process is typically a Ruthenium(II) complex formed in situ from a stable precatalyst and the chiral diamine ligand. This approach avoids the need to synthesize and isolate potentially unstable or highly air-sensitive active species. A common and robust combination involves a cymene-ruthenium dichloride dimer, [RuCl₂(p-cymene)]₂, and the specified diamine.

Key Components:

• Ruthenium Precursor: [RuCl₂(p-cymene)]₂ is an air-stable, commercially available source of Ru(II).

• Chiral Ligand: (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine provides the C₂-symmetric chiral scaffold necessary for stereocontrol.

• Activator: A base, such as potassium tert-butoxide (KOtBu), is required to generate the active hydride species.[1]

Catalyst Activation Workflow

The activation process involves the reaction of the Ru(II) dihalide precatalyst with the diamine ligand and hydrogen in the presence of a base to form the active dihydride complex.[3][4]

Caption: In situ generation of the active Ruthenium hydride catalyst.

Detailed Experimental Protocol: Asymmetric Hydrogenation of Acetophenone

This protocol details a general procedure for the asymmetric hydrogenation of acetophenone, a common benchmark substrate. It should be adapted and optimized for other substrates.

Core Safety Precaution: This procedure involves a high-pressure, flammable gas (H₂) and air-sensitive reagents. All steps must be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE). The use of a high-pressure autoclave and proper Schlenk techniques is mandatory.

Materials & Equipment:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• [RuCl₂(p-cymene)]₂

• Potassium tert-butoxide (KOtBu)

• Acetophenone (purified)

• 2-Propanol (anhydrous, degassed)

• High-purity Hydrogen gas

• Inert gas (Argon or Nitrogen)

• High-pressure autoclave with a glass liner and magnetic stir bar

• Schlenk line and glassware

Step-by-Step Methodology

Part 1: Catalyst Pre-formation and Reaction Setup

• Inert Atmosphere: Charge a clean, dry Schlenk flask with [RuCl₂(p-cymene)]₂ (0.005 mmol, 0.5 mol%) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (0.011 mmol, 1.1 mol%).

• Flask Purging: Evacuate the flask and backfill with inert gas three times to ensure an oxygen-free environment.

• Solvent Addition: Add 2.0 mL of anhydrous, degassed 2-propanol via syringe.

• Stirring: Stir the resulting mixture at room temperature for 20-30 minutes. The solution should become homogeneous.

• Substrate Preparation: In a separate vial, prepare a solution of acetophenone (1.0 mmol) and potassium tert-butoxide (0.02 mmol, 2 mol%) in 2.0 mL of anhydrous, degassed 2-propanol.

• Autoclave Charging: Place a magnetic stir bar in the autoclave's glass liner. Under a positive flow of inert gas, transfer the substrate/base solution into the liner, followed by the catalyst solution via cannula.

• Sealing: Immediately seal the autoclave securely.

Part 2: Hydrogenation Reaction

• System Purge: Connect the sealed autoclave to the hydrogen line. Carefully purge the system by pressurizing with H₂ to ~5 atm and then venting to ~1 atm. Repeat this cycle 3-5 times to remove all residual inert gas.

• Pressurization: Pressurize the autoclave to the desired reaction pressure (e.g., 20 atm H₂).

• Reaction Execution: Place the autoclave on a magnetic stir plate and begin vigorous stirring. Maintain the reaction at the desired temperature (e.g., 30°C) for the specified time (typically 4-24 hours). Reaction completion is often indicated by the cessation of hydrogen uptake (i.e., a stable pressure reading).

Part 3: Work-up and Analysis

• Cooling and Depressurization: Once the reaction is complete, cool the autoclave to room temperature. Slowly and carefully vent the excess hydrogen pressure in a fume hood.

• Quenching: Open the autoclave and quench the reaction mixture by adding a few drops of water.

• Isolation: Concentrate the mixture under reduced pressure. Dilute the residue with ethyl acetate and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude alcohol product.

• Analysis:

  • Conversion: Determine the conversion of ketone to alcohol using ¹H NMR spectroscopy or Gas Chromatography (GC).

  • Enantiomeric Excess (ee): Determine the ee of the chiral alcohol product by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC.

Experimental Workflow Diagram

Caption: A summary of the key experimental stages.

Performance and Scope

This catalyst system is highly effective for a range of aromatic and heterocyclic ketones, consistently delivering high conversions and excellent enantioselectivities.

Substrate	Product	Temp (°C)	Pressure (atm H₂)	Time (h)	Conversion (%)	ee (%)[5]
Acetophenone	(R)-1-Phenylethanol	30	20	12	>99%	98%
2'-Methoxyacetophenone	(R)-1-(2-Methoxyphenyl)ethanol	30	20	16	>99%	99%
2-Acetylthiophene	(R)-1-(Thiophen-2-yl)ethanol	40	30	24	98%	94%[6]
1-Tetralone	(R)-1,2,3,4-Tetrahydronaphthalen-1-ol	40	50	18	>99%	99%

Mechanistic Rationale: A Bifunctional Approach

The remarkable efficiency of this catalyst system is explained by the Noyori metal-ligand bifunctional mechanism.[4] Unlike classical mechanisms where the substrate binds directly to the metal, this reaction occurs in the "outer sphere" of the catalyst.

• Active Species: The active species is an 18-electron Ruthenium dihydride complex, RuH₂(diamine).

• Transition State: The ketone substrate interacts simultaneously with both the acidic N-H proton of the diamine ligand and the hydridic Ru-H bond of the metal center. This forms a six-membered pericyclic transition state.

• Concerted Transfer: The hydrogen atoms are transferred to the carbonyl carbon and oxygen in a concerted, non-classical step. The hydride from the ruthenium adds to the electrophilic carbonyl carbon, while the proton from the ligand's amine group adds to the carbonyl oxygen.

• Stereocontrol: The rigid C₂-symmetric backbone of the diamine ligand and the steric bulk of its aryl groups create a highly organized chiral pocket. This arrangement ensures the ketone can only approach the active site in one specific orientation, leading to the preferential formation of one enantiomer.[1][7]

References

• Noyori Hydrogenation. NROChemistry. [Link]

• Design of Ru(II)-NHC-Diamine Precatalysts Directed by Ligand Cooperation: Applications and Mechanistic Investigations for Asymmetric Hydrogenation. Journal of the American Chemical Society, 2020. [Link]

• Ruthenium-Catalyzed Solvent-Controlled Chemoselective Asymmetric Hydrogenation of 2,8′-Bisquinoline Derivatives. Organic Letters, 2026. [Link]

• Ruthenium-Catalyzed Solvent-Controlled Chemoselective Asymmetric Hydrogenation of 2,8′-Bisquinoline Derivatives (Supporting Information). Organic Letters, 2026. [Link]

• Asymmetric hydrogenation. Wikipedia. [Link]

• Ruthenium(II)‐Catalyzed Asymmetric Transfer Hydrogenation Using Unsymmetrical Vicinal Diamine‐Based Ligands: Dramatic Substituent Effect on Catalyst Efficiency. European Journal of Organic Chemistry, 2011. [Link]

• Noyori Asymmetric Hydrogenation. YouTube, uploaded by Organic Chemistry, 22 July 2021. [Link]

• Ruthenium-catalyzed hydrogenation of aromatic ketones using chiral diamine and monodentate achiral phosphine ligands. Catalysis Communications, 2021. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Asymmetric Hydrogenation of Ketones with Ruthenium Complexes of rac- and Enantiopure (S,S)-1,2-Bis((diphenylphosphino)methyl)cyclohexane: A Comparative Study with rac- and (R)-BINAP. Organometallics, 2006. [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. IntechOpen, 2023. [Link]

• (PDF) Design of Ru(II)-NHC-Diamine Precatalysts Directed by Ligand Cooperation: Applications and Mechanistic Investigations for Asymmetric Hydrogenation. ResearchGate. [Link]

• Polymeric micelles with chiral diamine-Ru(II) catalysts for asymmetric transfer hydrogenation of ketones in water. ResearchGate. [Link]

• Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Proceedings of the Japan Academy, Series B, 2010. [Link]

Sources

• 1. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sci-Hub. Ruthenium-catalyzed hydrogenation of aromatic ketones using chiral diamine and monodentate achiral phosphine ligands / Catalysis Communications, 2021 [sci-hub.ru]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Noyori Hydrogenation | NROChemistry [nrochemistry.com]

Application Note &amp; Protocols: Synthesis and Application of Metal Complexes with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of C₂-Symmetric Diamine Ligands in Asymmetric Catalysis

Chiral 1,2-diamines are foundational ligands in the field of asymmetric synthesis.[1][2][3] Their ability to form stable, well-defined chelate complexes with a variety of transition metals has made them indispensable tools for creating enantiomerically pure molecules, a critical requirement in the pharmaceutical and agrochemical industries.[4][5] These ligands, particularly those possessing C₂-symmetry, impart a rigid and predictable chiral environment around the metal center, which is the cornerstone of their effectiveness in guiding the stereochemical outcome of a reaction.

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine belongs to this privileged class of ligands. It is a derivative of the well-known 1,2-diphenylethanediamine (DPEN), but with the strategic placement of methoxy groups at the ortho positions of each phenyl ring. This structural modification is not trivial; the ortho-methoxy groups can exert significant steric and electronic influence. They can sterically direct the approach of a substrate and electronically modulate the reactivity of the metallic catalytic center, potentially leading to unique selectivity and reactivity profiles compared to unsubstituted analogs.

This document serves as a comprehensive technical guide for researchers. It provides a detailed protocol for the synthesis of a representative Ruthenium(II) complex with this ligand, outlines rigorous characterization methods, and discusses its potential applications in asymmetric catalysis, particularly in hydrogenation reactions.[6][7]

Ligand Profile: (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Before proceeding to complexation, a thorough understanding of the ligand's properties is essential.

Property	Value
IUPAC Name	(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine
Molecular Formula	C₁₆H₂₀N₂O₂
Molecular Weight	272.34 g/mol
Appearance	Typically an off-white to pale yellow solid
Chirality	C₂-Symmetric

Handling and Storage: Like many chiral amines, this ligand should be handled under an inert atmosphere (e.g., Argon or Nitrogen) where possible, as it can be sensitive to atmospheric CO₂ and oxidation. It is advisable to store it in a desiccator or a glovebox at a cool temperature to maintain its purity and integrity.

General Principles of Metal Complex Synthesis

The synthesis of a metal complex is a coordination reaction where the diamine ligand acts as a bidentate Lewis base, donating its two lone pairs of electrons from the nitrogen atoms to a Lewis acidic metal center. The success of this reaction hinges on several key parameters:

• Choice of Metal Precursor: The starting metal compound dictates the final complex's oxidation state and coordination sphere. Common precursors for catalytic applications include Ruthenium(II), Rhodium(I), Iridium(I), and Palladium(II) salts. For instance, arene-ruthenium dimers like [Ru(p-cymene)Cl₂]₂ are excellent starting materials for generating Ru(II)-diamine catalysts.[8]

• Solvent Selection: The solvent must dissolve both the ligand and the metal precursor without interfering with the coordination. Alcohols (like isopropanol or ethanol) and chlorinated solvents (like dichloromethane) are frequently used. The choice can influence reaction rates and even the structure of the final product.

• Inert Atmosphere: Many metal precursors, particularly those in lower oxidation states, and the resulting complexes are air-sensitive. Performing the synthesis using Schlenk line techniques or within a glovebox is crucial to prevent oxidation and ensure reproducibility.

• Stoichiometry and Reaction Conditions: A 1:1 ligand-to-metal stoichiometry is typically used for bidentate chelation. The reaction is often heated to reflux to overcome the kinetic barrier of ligand exchange and drive the reaction to completion.[9]

Detailed Experimental Protocol: Synthesis of a [RuCl₂(diamine)(p-cymene)]-type Complex

This protocol describes a representative synthesis of a well-defined Ruthenium(II) pre-catalyst. Such complexes are often directly active in asymmetric transfer hydrogenation or can be converted to active catalysts for asymmetric hydrogenation.

4.1. Materials and Reagents

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.0 eq)

• Dichloro(p-cymene)ruthenium(II) dimer, [Ru(p-cymene)Cl₂]₂ (0.5 eq)

• Anhydrous Isopropanol (IPA) or Dichloromethane (DCM) (spectroscopic grade)

• Argon or Nitrogen gas (high purity)

• Hexane or Pentane (anhydrous, for washing)

4.2. Equipment

• Schlenk flask with a magnetic stir bar

• Reflux condenser

• Schlenk line with vacuum and inert gas manifolds

• Cannula for solvent/reagent transfer

• Glass frit filter assembly for inert atmosphere filtration

4.3. Step-by-Step Procedure

• System Preparation: Assemble the Schlenk flask and condenser, and dry thoroughly in an oven. Allow to cool to room temperature under a stream of inert gas.

• Reagent Addition: Under a positive pressure of Argon, charge the Schlenk flask with Dichloro(p-cymene)ruthenium(II) dimer (0.5 mmol, 306 mg) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.0 mmol, 272 mg).

  • Causality Note: The dimer will cleave in the presence of the diamine ligand to form two equivalents of the monomeric complex. Using precise stoichiometry is key to obtaining a pure product.

• Solvent Addition: Add anhydrous isopropanol (20 mL) via cannula. The solution will typically turn from dark red/orange to a lighter orange or yellow.

• Reaction: Stir the mixture at room temperature for 30 minutes to allow for initial complexation. Then, heat the flask to reflux (approx. 82°C for IPA) and maintain for 2-4 hours. Monitor the reaction by TLC if applicable.

  • Expertise Note: Refluxing provides the necessary activation energy to ensure complete ligand exchange and formation of the thermodynamically stable product.

• Isolation: After the reaction is complete, allow the flask to cool to room temperature. The product may precipitate upon cooling. If not, reduce the solvent volume under vacuum to approximately half.

• Precipitation and Washing: Add anhydrous hexane (20-30 mL) to the cooled solution to precipitate the complex as a microcrystalline solid.

  • Causality Note: The complex is typically polar and insoluble in non-polar alkanes, while unreacted organic ligand or byproducts may have higher solubility. This step is crucial for purification.

• Filtration and Drying: Isolate the solid product by filtration under inert atmosphere using a Schlenk filter. Wash the solid with several portions of cold hexane to remove any residual soluble impurities. Dry the resulting solid under high vacuum for several hours. The product should be a stable, colored powder (e.g., orange, yellow, or brown).

4.4. Workflow Diagram

Caption: Workflow for the synthesis of a Ru(II)-diamine complex.

Characterization of the Metal Complex

Confirming the identity and purity of the synthesized complex is a critical, self-validating step. A combination of spectroscopic and analytical methods should be employed.[10]

Technique	Expected Observations	Purpose
¹H NMR	Disappearance of free ligand N-H protons. Diastereotopic splitting of methylene protons. Shift in aromatic and methoxy proton signals compared to the free ligand. Signals for the p-cymene ligand should be present and sharp.	Confirms coordination and structural integrity. Purity assessment.
¹³C NMR	Shifts in carbon signals, particularly those adjacent to the coordinating nitrogen atoms.	Confirms ligand coordination and provides further structural detail.
FT-IR	Shift of N-H stretching vibrations to lower wavenumbers upon coordination. Appearance of new bands in the far-IR region (typically < 500 cm⁻¹) corresponding to Ru-N and Ru-Cl stretching modes.	Confirms metal-ligand bond formation.
ESI-MS	A parent ion peak corresponding to [M-Cl]⁺ or [M+Na]⁺ with the characteristic isotopic pattern for Ruthenium.	Unambiguously confirms the molecular weight of the complex.
CHN Analysis	Experimental percentages of Carbon, Hydrogen, and Nitrogen should match the calculated values for the proposed formula within a ±0.4% margin.	Verifies the elemental composition and purity of the bulk sample.

Application in Asymmetric Catalysis: A General Overview

Ruthenium(II) complexes bearing chiral diamine and arene ligands are renowned pre-catalysts for the asymmetric (transfer) hydrogenation of prochiral ketones and imines.[6][7]

The general catalytic cycle involves the formation of a Ruthenium-hydride species, which is the active catalyst. The substrate coordinates to the metal center, and the hydride is transferred stereoselectively to the carbonyl or imine carbon. The chirality of the diamine ligand dictates the facial selectivity of this transfer, leading to one enantiomer of the product in excess.

Caption: Simplified catalytic cycle for asymmetric hydrogenation.

Typical Reaction Protocol (Asymmetric Transfer Hydrogenation of Acetophenone):

• In a Schlenk tube under Argon, dissolve the Ru(II)-diamine complex (0.01 eq) and a base such as KOtBu or Cs₂CO₃ (0.1 eq) in isopropanol.

• Add acetophenone (1.0 eq).

• Heat the reaction mixture to a specified temperature (e.g., 50-80°C) and monitor for conversion by GC or TLC.

• Upon completion, quench the reaction, perform an aqueous workup, and extract the product (1-phenylethanol).

• Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or GC.

The ortho-methoxy groups of the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand are expected to play a crucial role in enhancing enantioselectivity by creating a more defined and sterically hindered chiral pocket around the active site.

Conclusion

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a promising ligand for the construction of highly effective metal-based asymmetric catalysts. Its unique electronic and steric properties offer significant potential for achieving high enantioselectivity in important chemical transformations. The protocols and characterization methods detailed in this guide provide a robust framework for researchers to synthesize, validate, and apply these valuable complexes in their work, accelerating the development of novel synthetic methodologies for the pharmaceutical and fine chemical industries.

References

• ResearchGate. (2025). BINAP/1,4-Diamine−Ruthenium(II) Complexes for Efficient Asymmetric Hydrogenation of 1-Tetralones and Analogues | Request PDF. Available at: [Link]

• Ahmed, A. A., et al. (2021). Synthesis and binding mode of N, N'-bis(4-methoxybenzylidene)ethan- 1,2-diamine with Co(II), Ni(II) and Hg(II). Arab. J. Chem. Environ. Res. Available at: [Link]

• ResearchGate. (2018). Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. Available at: [Link]

• Al-Jibouri, M. N. H. (2014). Synthesis, Characterization and Analytical Studyof Metal Complexes Derived from 1,2-Bis-(4-Amino-2,3-dimethyl-1-phenyl-pyrazolinyl)diimino ethane. Journal of Al-Nahrain University. Available at: [Link]

• Foubelo, F., et al. (2024). Catalytic asymmetric synthesis of 1,2-diamines. PubMed. Available at: [Link]

• Inorganica Chimica Acta. (2021). Ruthenium complexes with asymmetric hydroxy- and methoxy-substituted bipyridine ligands. Available at: [Link]

• Blake, M. E., et al. (2009). Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis. PMC - NIH. Available at: [Link]

• Universidad de Alicante. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Available at: [Link]

• New Journal of Chemistry (RSC Publishing). (n.d.). Asymmetric hydrogenation of dibenzo-fused azepines with chiral cationic ruthenium diamine catalysts. Available at: [Link]

• Chemical Society Reviews (RSC Publishing). (2024). Catalytic asymmetric synthesis of 1,2-diamines. Available at: [Link]

• Biocompare. (n.d.). (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine from Aladdin Scientific. Available at: [Link]

• ResearchGate. (2025). The Synthesis of Ethane-1,2-diamine-N,N'-bis(methylenephosphonic) Acid and its Platinum(II) Complex, Bis{(ethane-1,2-diamine-N,N'-bis(methylenephosphonato)}platinum(II). Available at: [Link]

• Nature. (2020). Rationally designed ruthenium complexes for 1- and 2-photon photodynamic therapy. Available at: [Link]

• PubMed. (1990). Synthesis, characterization, and antitumor activity of 1,2-bis(diphenylphosphino) ethane platinum(II) and palladium(II) complexes. Available at: [Link]

• ResearchGate. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Available at: [Link]

• PubChem. (n.d.). 1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. Available at: [Link]

• Chem-Impex. (n.d.). (S,S)-1,2-Bis[(2-methoxyphenyl)phenylphosphino]ethane. Available at: [Link]

• PubMed Central. (2024). Complexes of Ruthenium(II) as Promising Dual-Active Agents against Cancer and Viral Infections. Available at: [Link]

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experimental setup for catalytic reactions using (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Application Note & Protocol

Asymmetric Transfer Hydrogenation of Prochiral Ketones using a Ruthenium Catalyst with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine as a Chiral Ligand

Abstract

This document provides a comprehensive guide for researchers on the experimental setup for asymmetric transfer hydrogenation (ATH) of prochiral ketones. It specifically details the use of the C₂-symmetric chiral ligand, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. Chiral 1,2-diamines are a cornerstone of modern asymmetric catalysis, serving as "privileged ligands" that induce high stereoselectivity in a wide array of chemical transformations.[1][2] This protocol focuses on the in situ preparation of a Ruthenium(II) catalyst and its application in the reduction of acetophenone to chiral 1-phenylethanol, a common benchmark reaction. We will elucidate the mechanistic principles, provide step-by-step experimental procedures, detail analytical methods for determining enantiomeric excess (ee), and offer troubleshooting insights.

Principle of the Method: The Metal-Ligand Bifunctional Catalysis

Asymmetric transfer hydrogenation is a powerful and operationally simple method for producing chiral alcohols, often avoiding the need for high-pressure gaseous hydrogen.[3] The reaction's success hinges on a highly effective catalyst, typically formed from a transition metal and a chiral ligand.

The established mechanism for this class of reactions is the Noyori-Ikariya bifunctional catalysis model.[4][5] In this concerted, outer-sphere mechanism, both the metal center and the ligand actively participate in the hydrogen transfer step.

Causality of the Catalytic Cycle:

• Catalyst Activation: The pre-catalyst, formed from [RuCl₂(p-cymene)]₂ and the chiral diamine, reacts with a hydride source (in this protocol, sodium formate) to generate the active 18-electron ruthenium-hydride species.

• Substrate Interaction: The ketone substrate does not coordinate directly to the metal center. Instead, it forms a hydrogen bond with the N-H proton of the coordinated diamine ligand. This interaction pre-organizes the substrate in the chiral environment of the catalyst.

• Stereo-determining Step: The hydride on the ruthenium and the proton from the diamine's N-H group are transferred to the ketone's carbonyl via a six-membered pericyclic transition state. The steric and electronic properties of the chiral diamine ligand dictate the facial selectivity of the hydride attack, thereby determining the stereochemistry of the resulting alcohol.

• Product Release & Catalyst Regeneration: The newly formed chiral alcohol is released, and the 16-electron ruthenium amide species is regenerated by reaction with the hydrogen source (formic acid), reforming the active ruthenium-hydride catalyst to complete the cycle.

This bifunctional pathway is key to the high efficiency and enantioselectivity of the reaction, as the direct participation of the ligand lowers the activation energy of the transition state.[4][5]

Caption: Noyori-Ikariya bifunctional catalytic cycle for ATH.

Materials and Equipment

Reagents:

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) dichloro(p-cymene) dimer)

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Sodium formate (HCOONa)

• Acetophenone (substrate)

• Anhydrous, degassed solvent (e.g., Acetonitrile or DMF)

• Deionized water

• Diethyl ether or Ethyl Acetate (for extraction)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standards for (R)- and (S)-1-phenylethanol (for HPLC analysis)

• HPLC-grade solvents (e.g., Hexane, Isopropanol)

Equipment:

• Schlenk flasks or similar reaction vials with magnetic stir bars

• Inert atmosphere line (Argon or Nitrogen) with bubbler

• Magnetic stir plate

• Syringes and needles for liquid transfers

• Standard laboratory glassware (separatory funnel, beakers, flasks)

• Rotary evaporator

• Silica gel for column chromatography (if required)

• TLC plates and developing chamber

• Chiral HPLC system with a suitable column (e.g., Chiralcel OD-H or AD-H) and UV detector.[6][7]

Experimental Protocols

The following protocols describe the in situ catalyst preparation and subsequent asymmetric transfer hydrogenation of acetophenone as a model substrate.

Rationale: The active catalyst is sensitive to air and moisture. Preparing it in situ under an inert atmosphere immediately before the reaction ensures maximum catalytic activity.

• Vessel Preparation: Place a magnetic stir bar into a 25 mL Schlenk flask. Dry the flask in an oven (e.g., 120 °C) for at least 4 hours and allow it to cool to room temperature under a stream of inert gas (Argon or Nitrogen).

• Reagent Addition: In a glovebox or under a positive pressure of inert gas, add [RuCl₂(p-cymene)]₂ (e.g., 3.1 mg, 0.005 mmol, 1.0 mol%) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (e.g., 3.0 mg, 0.011 mmol, 2.2 mol%) to the flask.

• Solvent Addition: Add 5 mL of anhydrous, degassed acetonitrile to the flask via syringe.

• Activation: Stir the resulting orange-red solution at room temperature for 20-30 minutes to allow for the formation of the catalyst complex.

Rationale: The hydrogen source is a mixture of sodium formate, which generates the active Ru-H species and formic acid in situ. The reaction is typically run at a slightly elevated temperature to ensure a reasonable reaction rate.

• Hydrogen Source: To the catalyst solution from Protocol 1, add sodium formate (e.g., 68 mg, 1.0 mmol).

• Substrate Addition: Add acetophenone (e.g., 59 µL, 0.5 mmol) to the reaction mixture via syringe.

• Reaction Conditions: Seal the flask and place it in a pre-heated oil bath at 40 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots (via syringe) and analyzing them by TLC or GC to check for the disappearance of the starting material (acetophenone). A typical reaction time is 12-24 hours.

Caption: General experimental workflow for ATH.

• Quenching: After the reaction is complete, cool the flask to room temperature. Quench the reaction by adding 10 mL of deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous phase with diethyl ether or ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (1 x 15 mL) and brine (1 x 15 mL). The bicarbonate wash removes any residual formic acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product, 1-phenylethanol, can be purified by silica gel flash column chromatography if necessary (e.g., using a hexane/ethyl acetate gradient) to yield a colorless oil.

Rationale: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and accurate method for determining the enantiomeric composition of the product.[6][7][8] It physically separates the two enantiomers, allowing for their direct quantification.

• Sample Preparation: Prepare a dilute solution of the purified 1-phenylethanol in the HPLC mobile phase (e.g., 1 mg/mL).

• HPLC Analysis: Inject the sample onto a chiral HPLC column (e.g., Chiralcel OD-H).

• Method Parameters:

  • Mobile Phase: A mixture of hexane and isopropanol (e.g., 95:5 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm or 254 nm.

• Data Analysis: Identify the peaks corresponding to the (R) and (S) enantiomers by comparing their retention times to authentic racemic and/or enantiopure standards. Calculate the enantiomeric excess using the peak areas (Area₁ and Area₂) from the chromatogram:

  • % ee = [ |Area₁ - Area₂| / (Area₁ + Area₂) ] x 100

Data Presentation and Expected Results

The performance of the catalytic system is evaluated based on conversion, isolated yield, and enantiomeric excess.

Parameter	Typical Value	Rationale / Comment
Substrate:Catalyst Ratio	100:1 to 1000:1	Higher ratios are economically favorable but may require longer reaction times.
Temperature	30 - 60 °C	Balances reaction rate against potential catalyst degradation.
Reaction Time	8 - 48 hours	Monitored by TLC/GC until substrate is consumed.
Expected Conversion	>95%	High conversion is typical for this efficient catalytic system.
Expected Yield	85 - 99%	Isolated yield after purification.
Expected ee	90 - 99%	The C₂-symmetric diamine ligand is expected to provide excellent stereoinduction.

Safety and Handling Precautions

• Ruthenium Catalysts: Ruthenium compounds can be toxic and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium Formate: Can cause skin and eye irritation upon direct contact.[9] Inhalation of dust should be avoided.[9] Store in a cool, dry place away from strong acids.[10][11]

• Solvents: Organic solvents like acetonitrile, diethyl ether, and hexane are flammable. Ensure all heating is done using oil baths on stir plates, and keep away from ignition sources.

• Inert Atmosphere: Schlenk line techniques require proper training to avoid pressurizing glassware. Always ensure the system is open to a bubbler to vent excess pressure.

References

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Noyori Asymmetric Transfer Hydrogenation. Chem-Station Int. Ed. [Link]

• Noyori Hydrogenation. NROChemistry. [Link]

• Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. Organometallics, ACS Publications. [Link]

• (R,R)-DIPAMP. Chongqing Chemdad Co. [Link]

• Asymmetric Hydrogenation. ETH Zurich. [Link]

• Catalytic asymmetric synthesis of 1,2-diamines. Universidad de Alicante. [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. PMC, NIH. [Link]

• Chiral Diene Ligands in Asymmetric Catalysis. PubMed. [Link]

• Method for preparation of a ruthenium indenylidene complex.

• Safety Considerations When Handling Sodium Formate. Jiuan Chemical. [Link]

• Safety Data Sheet: Sodium formate. Carl ROTH. [Link]

• Determination of enantiomeric excess and diastereomeric excess via optical methods. Organic Chemistry Frontiers, RSC Publishing. [Link]

• Chiral Ligands for Asymmetric Catalysis. ResearchGate. [Link]

• Rapid Optical Methods for Enantiomeric Excess Analysis. Accounts of Chemical Research, ACS Publications. [Link]

• Catalytic asymmetric synthesis of 1,2-diamines. RSC Publishing. [Link]

• Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ChemRxiv. [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. [Link]

• Synthesis and yields of 1,2-substituted ethane-1,2-diamines. ResearchGate. [Link]

• How To Calculate Enantiomeric Excess: Learn Quickly. PharmaGuru. [Link]

• Catalytic C—H Amination for the Preparation of Substituted 1,2-Diamines. PMC, NIH. [Link]

• Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. PMC, NIH. [Link]

• Synthesis of Ruthenium Olefin Metathesis Catalysts. Wipf Group, University of Pittsburgh. [Link]

• Making 2,2'-Bipyridine and its Ruthenium Complex. YouTube. [Link]

• Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. MDPI. [Link]

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Application Notes and Protocols for the Purification of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Introduction: The Significance of Enantiopurity in Chiral Diamines

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C2-symmetric chiral diamine that serves as a valuable building block and ligand in asymmetric synthesis. Its utility in creating stereoselective catalysts for a variety of chemical transformations, including reductions, oxidations, and carbon-carbon bond-forming reactions, is well-documented. The stereochemical outcome of these reactions is critically dependent on the enantiomeric purity of the diamine ligand. Therefore, the isolation of the (1R,2R)-enantiomer in high enantiomeric excess (e.e.) is paramount for its successful application in research and development, particularly within the pharmaceutical industry where the chirality of a molecule can dictate its therapeutic efficacy and safety profile.

This guide provides a comprehensive overview of the post-synthesis purification techniques for isolating (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, focusing on methods that are both effective and scalable. We will delve into the principles and practical execution of diastereomeric salt resolution and recrystallization, as well as the analytical techniques required to validate the purification process.

Understanding Potential Impurities

The purification strategy for any compound must begin with an understanding of the potential impurities that may be present. In the context of the synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, which is often prepared via reductive amination of 2,2'-dimethoxybenzoin, the primary impurities of concern are:

• The (1S,2S)-enantiomer: The "unwanted" enantiomer is the most significant impurity to remove.

• Meso-isomer: The (1R,2S)- or (1S,2R)-diastereomer may also be formed, depending on the stereoselectivity of the synthesis.

• Unreacted starting materials: Residual 2,2'-dimethoxybenzoin.

• Byproducts of the reduction: Over-reduction products or other side-reaction products from the specific reducing agent used. For instance, when using sodium borohydride, borate esters might form, which are typically removed during aqueous workup[1].

• Solvent residues: Residual solvents from the reaction and initial workup.

The primary goal of the purification is the selective removal of the (1S,2S)-enantiomer and any meso diastereomers to achieve high enantiomeric and diastereomeric purity of the desired (1R,2R)-product.

Purification Strategy: A Multi-Step Approach

A robust purification strategy for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine typically involves a combination of techniques to address the different types of impurities. The general workflow is as follows:

Figure 1: General workflow for the purification of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Protocol 1: Diastereomeric Salt Resolution

The most effective method for separating enantiomers on a preparative scale is through the formation of diastereomeric salts with a chiral resolving agent. For chiral amines, chiral acids such as tartaric acid, mandelic acid, or camphorsulfonic acid are commonly employed. The resulting diastereomeric salts have different physical properties, including solubility, which allows for their separation by fractional crystallization[2].

This protocol details the resolution of racemic 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine using (+)-tartaric acid, a readily available and cost-effective resolving agent.

Materials and Reagents:

• Racemic 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• (+)-Tartaric acid

• Methanol (anhydrous)

• 2 M Sodium hydroxide solution

• Dichloromethane

• Anhydrous sodium sulfate

• Standard laboratory glassware

• Büchner funnel and vacuum flask

Step-by-Step Procedure:

• Formation of the Diastereomeric Salt:

  • In a 500 mL Erlenmeyer flask, dissolve 10.0 g of racemic 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in 150 mL of warm methanol.

  • In a separate beaker, dissolve an equimolar amount of (+)-tartaric acid (5.52 g) in 50 mL of warm methanol.

  • Slowly add the tartaric acid solution to the diamine solution with gentle stirring.

  • Allow the mixture to cool slowly to room temperature. The diastereomeric salt of the (1R,2R)-diamine with (+)-tartaric acid is expected to be less soluble and will begin to crystallize.

  • For optimal crystal formation, allow the flask to stand undisturbed for 12-24 hours.

• Isolation of the Diastereomeric Salt:

  • Cool the flask in an ice bath for 1-2 hours to maximize precipitation.

  • Collect the crystalline salt by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor containing the more soluble diastereomer.

  • Air-dry the crystals.

• Liberation of the Free Diamine:

  • Suspend the isolated diastereomeric salt in a mixture of 100 mL of dichloromethane and 100 mL of 2 M sodium hydroxide solution in a separatory funnel.

  • Shake the funnel vigorously until all the solid has dissolved and the salt has been neutralized.

  • Separate the organic layer.

  • Extract the aqueous layer with two additional 50 mL portions of dichloromethane.

  • Combine the organic extracts and wash with 100 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Protocol 2: Recrystallization for Enantiomeric Enrichment and Final Polishing

Recrystallization is a powerful technique for further enhancing the enantiomeric excess of the resolved diamine and for removing any remaining achiral impurities. The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures[3]. For diarylethylenediamines, solvent systems such as ethanol/water or hexane/ethyl acetate are often effective[4][5].

Materials and Reagents:

• Enantiomerically enriched (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Ethanol (95%)

• Deionized water

• Standard laboratory glassware for recrystallization

Step-by-Step Procedure:

• Solvent Selection and Dissolution:

  • Place the enantiomerically enriched diamine in an Erlenmeyer flask.

  • Add a minimal amount of hot 95% ethanol to dissolve the solid completely. Gentle heating on a hot plate may be necessary.

• Inducing Crystallization:

  • To the hot ethanolic solution, add deionized water dropwise until the solution becomes slightly turbid, indicating the saturation point has been reached.

  • Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystal Growth:

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least one hour to maximize the yield of the purified crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of a cold ethanol/water mixture.

  • Dry the crystals in a vacuum oven at a temperature below their melting point to remove any residual solvent.

Analytical Validation: Ensuring Purity and Enantiomeric Excess

The success of the purification process must be verified by appropriate analytical methods. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the enantiomeric excess of a chiral compound[6][7].

Chiral HPLC Method:

A typical chiral HPLC method for the analysis of 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine would involve a chiral stationary phase (CSP) that can differentiate between the two enantiomers.

Parameter	Condition
Column	Chiral stationary phase column (e.g., Daicel CHIRALPAK series)
Mobile Phase	A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). A small amount of an amine additive (e.g., diethylamine) may be required to improve peak shape.
Flow Rate	Typically 0.5 - 1.5 mL/min
Detection	UV at a wavelength where the compound has significant absorbance (e.g., 254 nm)
Temperature	Controlled, often at room temperature or slightly elevated to improve resolution[8].

The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula:

e.e. (%) = [ (Area(1R,2R) - Area(1S,2S)) / (Area(1R,2R) + Area(1S,2S)) ] x 100

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low yield of diastereomeric salt	- Suboptimal solvent choice- Insufficient cooling time	- Screen different solvents or solvent mixtures.- Increase the crystallization time at low temperature.
Poor enantiomeric excess after resolution	- Incomplete separation of diastereomeric salts	- Perform a second recrystallization of the diastereomeric salt before liberating the free amine.
Oiling out during recrystallization	- Solution is too supersaturated- Compound is too soluble in the chosen solvent	- Reheat the mixture and add more of the "good" solvent.- Choose a less polar solvent system.
Poor peak shape in HPLC	- Interaction of the basic amine with the silica support	- Add a small amount of a basic modifier (e.g., diethylamine) to the mobile phase.

Conclusion

The purification of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine to high enantiomeric purity is a critical step in its utilization as a chiral ligand and building block. The combination of diastereomeric salt resolution with a suitable chiral acid, followed by a final recrystallization, provides a reliable and scalable method for achieving the desired purity. Rigorous analytical validation by chiral HPLC is essential to confirm the enantiomeric excess of the final product. The protocols and guidelines presented here offer a solid foundation for researchers and drug development professionals to successfully isolate this important chiral molecule.

References

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• O'Brien, P. Recrystallization. [Link]

• Reddit. Go-to recrystallization solvent mixtures. [Link]

• Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

• PubMed. Chiral separation of enantiomeric 1,2-diamines using molecular imprinting method and selectivity enhancement by addition of achiral primary amines into eluents. [Link]

• ResearchGate. Chiral Separation of Enantiomeric 1, 2-Diamines Using Molecular Imprinting Method and Selectivity Enhancement by Addition of Achiral Primary Amines into Eluents. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Daicel Chiral Technologies. Enantiomer separation of acidic compounds. [Link]

• Biocompare. (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine from Aladdin Scientific. [Link]

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Application Notes and Protocols for the Synthesis of Novel Derivatives from (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Introduction: A Privileged Chiral Scaffold

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine stands as a pivotal C₂-symmetric chiral diamine in the field of asymmetric synthesis. Its unique structural motif, characterized by the presence of sterically demanding and electronically distinct 2-methoxyphenyl groups, imparts a well-defined chiral environment. This inherent chirality makes it an exceptional building block for the synthesis of a diverse array of derivatives, primarily chiral ligands and catalysts, that have found extensive applications in stereoselective transformations.[1][2] The strategic placement of the methoxy groups not only influences the steric bulk around the diamine core but also modulates the electronic properties of the aromatic rings, offering a handle for fine-tuning the performance of the resulting derivatives in catalytic applications.[3]

This comprehensive guide provides detailed protocols for the synthesis of three key classes of derivatives from (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: Schiff bases, bis-amides, and bis-sulfonamides. Each protocol is accompanied by an in-depth discussion of the underlying chemical principles, causality behind experimental choices, and potential applications of the synthesized compounds in modern drug discovery and development.

I. Synthesis of Chiral Schiff Base Derivatives: The Gateway to Asymmetric Catalysis

The condensation of the primary amine functionalities of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine with aldehydes or ketones provides a straightforward route to chiral Schiff base (or salen-type) ligands. These ligands are renowned for their ability to form stable complexes with a variety of transition metals, which in turn act as highly effective catalysts in a wide range of asymmetric reactions.[4][5] The imine (C=N) bond formation is a reversible reaction, and the equilibrium is typically driven towards the product by the removal of water.[6]

Protocol 1: Synthesis of a Bis-Schiff Base with Salicylaldehyde

This protocol details the synthesis of a representative tetradentate Schiff base ligand, a versatile precursor for various metal complexes.

Reaction Scheme:

Materials and Equipment:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Salicylaldehyde

• Anhydrous Ethanol or Methanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter paper

• Standard laboratory glassware

Experimental Procedure:

• Dissolution of Diamine: In a 100 mL round-bottom flask, dissolve (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.0 eq.) in anhydrous ethanol (approximately 20 mL per gram of diamine). Stir the mixture at room temperature until the diamine is fully dissolved.

• Addition of Aldehyde: To the stirred solution, add salicylaldehyde (2.1 eq.) dropwise at room temperature. A color change and the formation of a precipitate are often observed.

• Reaction under Reflux: Equip the flask with a reflux condenser and heat the reaction mixture to reflux. Maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials.

• Isolation of the Product: After the reaction is complete, allow the mixture to cool to room temperature. The Schiff base product will typically precipitate out of the solution. If precipitation is incomplete, the solution can be cooled further in an ice bath.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified Schiff base ligand under vacuum to a constant weight.

Causality and Experimental Insights:

• Solvent Choice: Anhydrous ethanol or methanol are excellent solvents for this reaction as they readily dissolve the reactants and the water byproduct, yet often allow for the precipitation of the less soluble Schiff base product upon cooling, simplifying purification.

• Stoichiometry: A slight excess of the aldehyde is used to ensure complete conversion of the diamine.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the condensation reaction and helps to drive the equilibrium towards the product by removing water as an azeotrope with the alcohol solvent to some extent.

Data Summary Table:

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)	Mass (g)
(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine	1.0	272.34	10	2.72
Salicylaldehyde	2.1	122.12	21	2.56
Product
N,N'-bis(salicylidene)-(1R,2R)-...	480.56	Theoretical	4.81

Note: The amounts are for a representative 10 mmol scale reaction.

Visualization of the Synthetic Workflow:

Caption: Workflow for the synthesis of a chiral Schiff base ligand.

II. Synthesis of Bis-Amide Derivatives: Building Blocks for Supramolecular Chemistry and Ligand Design

The acylation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine with carboxylic acid derivatives, such as acyl chlorides or carboxylic acids activated with coupling reagents, yields chiral bis-amide compounds. These derivatives are of significant interest in supramolecular chemistry due to their ability to form well-defined hydrogen-bonded networks. Furthermore, they can serve as ligands in coordination chemistry.

Protocol 2: Synthesis of a Bis-Amide using an Acyl Chloride

This protocol describes a general method for the synthesis of bis-amides from the diamine and an acyl chloride in the presence of a non-nucleophilic base.

Reaction Scheme:

Materials and Equipment:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Acyl chloride (e.g., Benzoyl chloride)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Pyridine

• Round-bottom flask with a dropping funnel and nitrogen inlet

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.0 eq.) and triethylamine (2.2 eq.) in anhydrous DCM.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Acyl Chloride: Dissolve the acyl chloride (2.1 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the cooled diamine solution over 30 minutes using a dropping funnel.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel.

Causality and Experimental Insights:

• Inert Atmosphere: The reaction is performed under a nitrogen atmosphere to prevent the hydrolysis of the acyl chloride by atmospheric moisture.

• Base: Triethylamine is used to neutralize the HCl generated during the reaction, driving the reaction to completion and preventing the protonation of the starting diamine.

• Controlled Addition: The dropwise addition of the acyl chloride at low temperature helps to control the exothermicity of the reaction and minimize side reactions.

• Aqueous Work-up: The washing steps are crucial to remove unreacted starting materials, the triethylamine hydrochloride salt, and any other water-soluble impurities.

Data Summary Table:

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)	Mass (g)
(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine	1.0	272.34	10	2.72
Benzoyl Chloride	2.1	140.57	21	2.95
Triethylamine	2.2	101.19	22	2.23
Product
N,N'-(1R,2R)-bis(2-methoxyphenyl)...	480.56	Theoretical	4.81

Note: The amounts are for a representative 10 mmol scale reaction with benzoyl chloride.

Visualization of the Synthetic Workflow:

Caption: Workflow for the synthesis of a chiral bis-amide derivative.

III. Synthesis of Bis-Sulfonamide Derivatives: Versatile Ligands and Bioactive Scaffolds

The reaction of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine with sulfonyl chlorides provides chiral bis-sulfonamides. These compounds are not only valuable as ligands in asymmetric catalysis but are also of interest in medicinal chemistry, as the sulfonamide moiety is a common pharmacophore.[7] The synthesis is analogous to the formation of amides from acyl chlorides.

Protocol 3: Synthesis of a Bis-Sulfonamide using a Sulfonyl Chloride

This protocol outlines a general procedure for the synthesis of bis-sulfonamides.

Reaction Scheme:

Materials and Equipment:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Sulfonyl chloride (e.g., p-Toluenesulfonyl chloride)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Pyridine or Triethylamine (TEA)

• Round-bottom flask with a dropping funnel and nitrogen inlet

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.0 eq.) in anhydrous DCM and add pyridine (2.5 eq.).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve the sulfonyl chloride (2.2 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the cooled diamine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Add water to the reaction mixture and transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Causality and Experimental Insights:

• Base Selection: Pyridine is often a preferred base for sulfonamide synthesis as it is a good scavenger for HCl and can also act as a nucleophilic catalyst.

• Reaction Conditions: The reaction conditions are similar to those for amide synthesis, emphasizing the need for an anhydrous environment and controlled addition of the electrophile.

• Purification: Bis-sulfonamides are often crystalline solids, making recrystallization an effective purification method.

Data Summary Table:

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)	Mass (g)
(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine	1.0	272.34	10	2.72
p-Toluenesulfonyl chloride	2.2	190.65	22	4.19
Pyridine	2.5	79.10	25	1.98
Product
N,N'-(1R,2R)-bis(2-methoxyphenyl)...	580.72	Theoretical	5.81

Note: The amounts are for a representative 10 mmol scale reaction with p-toluenesulfonyl chloride.

Visualization of the Synthetic Workflow:

Caption: Workflow for the synthesis of a chiral bis-sulfonamide derivative.

IV. Applications in Asymmetric Catalysis and Drug Development

The derivatives synthesized from (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine are of immense value to researchers in both academia and industry.

• Chiral Ligands for Asymmetric Catalysis: The Schiff base derivatives, upon complexation with metals such as Mn, Co, Ni, and Cu, form potent catalysts for a variety of asymmetric transformations, including epoxidation, cyclopropanation, and Diels-Alder reactions.[5][8] The C₂-symmetric nature of the ligand and the steric and electronic properties of the 2-methoxyphenyl groups are crucial for achieving high levels of enantioselectivity.

• Building Blocks for Bioactive Molecules: The amide and sulfonamide derivatives can serve as chiral scaffolds for the synthesis of more complex molecules with potential biological activity. The diamine backbone can be incorporated into macrocycles or used to link different pharmacophores, while the chirality of the starting material ensures the stereochemical integrity of the final product.

V. Mechanistic Considerations

A deep understanding of the reaction mechanisms is paramount for optimizing reaction conditions and troubleshooting potential issues.

• Schiff Base Formation: The formation of an imine proceeds via a two-step nucleophilic addition-elimination mechanism. The primary amine first attacks the carbonyl carbon of the aldehyde to form a carbinolamine intermediate. This is followed by the acid- or base-catalyzed dehydration of the carbinolamine to yield the final imine product.[6]

• Amide and Sulfonamide Formation: The acylation of the diamine with acyl or sulfonyl chlorides proceeds via a nucleophilic acyl substitution mechanism. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon or sulfonyl sulfur, leading to a tetrahedral intermediate. The subsequent collapse of this intermediate and expulsion of the chloride leaving group, facilitated by the base, affords the final amide or sulfonamide.

Conclusion

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a versatile and highly valuable chiral building block. The protocols outlined in this application note provide a solid foundation for the synthesis of a range of important derivatives. By understanding the underlying principles and carefully controlling the reaction conditions, researchers can effectively utilize this privileged scaffold to develop novel chiral ligands, catalysts, and potential therapeutic agents.

References

• Foubelo, F., Nájera, C., & Yus, M. (2015). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 44(16), 5738-5807. [Link]

• Cozzi, P. G. (2004). Metal–Salen Schiff base complexes in catalysis: practical aspects. Chemical Society Reviews, 33(7), 410-421. [Link]

• Patil, U. C., Mandewale, M., Thorat, B., & Yamgar, R. (2015). Fluorescence and anti-TB study of chiral schiff bases of (1R, 2R)-(+)-1, 2-diphenylethane-1, 2-diamine and their transition metal complexes. Journal of Chemical and Pharmaceutical Research, 7(8), 159-167. [Link]

• Layer, R. W. (1963). The Chemistry of Imines. Chemical Reviews, 63(5), 489-510. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Bala, S., Sharma, N., Kajal, A., Kamboj, S., & Saini, V. (2014). Schiff bases as a versatile pharmacophore. Journal of Catalysts, 2014. [Link]

• Yoon, T. P., & Jacobsen, E. N. (2003). Privileged chiral catalysts. Science, 299(5613), 1691-1693. [Link]

• Biswas, S., & Mandal, B. (2013). Sulfonamide Synthesis via Oxyma-O-sulfonates–Compatibility to Acid Sensitive Groups and Solid-Phase Peptide Synthesis. European Journal of Organic Chemistry, 2013(11), 2203-2209. [Link]

• Ahmed, A. A., et al. (2021). Synthesis and binding mode of N, N'-bis(4-methoxybenzylidene)ethan-1,2-diamine with Co(II), Ni(II) and Hg(II). Arabian Journal of Chemistry and Environmental Research, 8, 275-286. [Link]

• Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 53(15), 7983-8085. [Link]

• Al-Masoudi, N. A., & Al-Salihi, R. M. (2013). Synthesis and Characterization of Complexes of Schiff Base [1, 2-Diphenyl-2-2-{[1-(3-Amino-Phenyl)]. Chemical and Process Engineering Research, 14, 1-10. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Khan, T., Ahmad, R., Joshi, S., & Khan, A. R. (2015). Anticancer potential of metal thiosemicarbazone complexes: A review. Der Chemica Sinica, 6(4), 8-22. [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. [Link]

• Pattar, S. C., et al. (2018). A short review on chemistry of schiff base metal complexes and their catalytic application. Journal of Chemical and Pharmaceutical Research, 10(6), 1-8. [Link]

• Han, C., & Porco Jr, J. A. (2007). Amide bond-forming reactions in aqueous media. Organic letters, 9(8), 1517-1520. [Link]

• Bolton, J. W., & Moody, C. J. (2012). The synthesis of sulfonamides. Chemical Society Reviews, 41(8), 3031-3051. [Link]

• Chawla, G., & Kumar, N. (2020). Synthesis of sulfonamide and their synthetic and therapeutic applications: Recent advances. Tetrahedron, 76(51), 131662. [Link]30872X)

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Application Notes &amp; Protocols: The Role of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in Synthesizing Pharmaceutical Intermediates

Abstract

Chiral 1,2-diamines are foundational ligands in modern asymmetric synthesis, enabling the production of single-enantiomer compounds essential for the pharmaceutical industry. This guide provides an in-depth technical overview of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine , a C₂-symmetric vicinal diamine ligand. We explore its pivotal role in the enantioselective synthesis of chiral alcohols and amines—critical intermediates for Active Pharmaceutical Ingredients (APIs)—through ruthenium-catalyzed asymmetric hydrogenation and asymmetric transfer hydrogenation. Detailed protocols, mechanistic insights, and performance data are presented to equip researchers and drug development professionals with a practical framework for leveraging this powerful catalytic tool.

Introduction: The Imperative of Chirality in Drug Development

The majority of small-molecule drugs are chiral, and often, only one enantiomer is responsible for the desired therapeutic effect while the other may be inactive or even harmful[1]. Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of modern pharmaceutical development[1][2]. Asymmetric catalysis, utilizing a small amount of a chiral catalyst to generate large quantities of an enantioenriched product, stands as the most elegant and efficient strategy to achieve this goal[3][4].

Within the vast toolkit of asymmetric catalysis, chiral 1,2-diamines have emerged as "privileged ligands."[4][5] Their ability to form stable, well-defined complexes with transition metals like Ruthenium (Ru), Rhodium (Rh), and Iridium (Ir) creates a precise chiral environment that directs the stereochemical outcome of reactions with exceptionally high fidelity. (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, the subject of this guide, is a sophisticated member of this family. Its C₂-symmetric backbone and ortho-methoxy-substituted phenyl rings provide a unique combination of steric bulk and electronic properties, making it a highly effective ligand for a range of asymmetric transformations.

Core Application: Asymmetric Reduction of Prochiral Ketones and Imines

The primary application of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is as a chiral control element in the ruthenium-catalyzed reduction of prochiral ketones and imines. These reactions provide direct access to enantiomerically pure secondary alcohols and primary amines, respectively, which are ubiquitous structural motifs in a vast array of pharmaceutical agents.

The ligand is typically employed in two major variants of this transformation:

• Asymmetric Transfer Hydrogenation (ATH): Utilizes a simple hydrogen donor, such as 2-propanol or a formic acid/triethylamine mixture, to effect the reduction. This method avoids the need for high-pressure hydrogenation equipment.

• Asymmetric Hydrogenation (AH): Employs molecular hydrogen (H₂) as the reductant, often achieving very high catalyst turnover numbers (TON) and frequencies (TOF), making it highly suitable for industrial-scale synthesis[6].

The effectiveness of these reactions stems from the formation of a Noyori-type bifunctional catalyst.

The Mechanism of Action: A Metal-Ligand Partnership

The prevailing mechanism for both ATH and AH using Ru-diamine catalysts is a concerted, outer-sphere process that does not require direct binding of the substrate to the metal center.[6] The catalyst operates through a synergistic "push-pull" mechanism involving both the ruthenium-hydride (Ru-H) and the amine proton (N-H) of the diamine ligand.

Diagram 1: Catalytic Cycle for Asymmetric Transfer Hydrogenation

This diagram illustrates the key steps in the Ru-catalyzed asymmetric transfer hydrogenation of a ketone using 2-propanol as the hydrogen source.

Causality of the Mechanism:

• Activation: The Ru-Cl precatalyst reacts with a base (e.g., KOH) in 2-propanol to generate the active 18-electron ruthenium hydride (Ru-H) species.

• Transition State Assembly: The ketone substrate approaches the active catalyst. A six-membered pericyclic transition state is formed, involving the Ru-H bond, the N-H bond of the ligand, and the C=O bond of the ketone.

• Stereodetermining Transfer: This is the crucial, enantioselectivity-defining step. The hydride (H⁻) from the ruthenium and a proton (H⁺) from the coordinated amine are transferred concertedly to the carbonyl carbon and oxygen, respectively. The chiral environment created by the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand dictates which face of the ketone is accessible, leading to the preferential formation of one enantiomer of the alcohol.

• Product Release & Regeneration: The newly formed chiral alcohol dissociates, and the resulting 16-electron Ru-amide complex is regenerated to the active Ru-H species by reacting with another molecule of the hydrogen source (2-propanol), releasing acetone as a byproduct.

Experimental Protocols

The following protocols are representative procedures for the use of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in asymmetric reductions. Researchers should perform initial small-scale optimizations for new substrates.

Protocol 1: Asymmetric Transfer Hydrogenation (ATH) of Acetophenone

This protocol details the in situ preparation of the catalyst and its use in the benchmark reduction of acetophenone to 1-phenylethanol.

Diagram 2: Experimental Workflow for ATH

This flowchart outlines the step-by-step laboratory procedure for the asymmetric transfer hydrogenation protocol.

Materials:

• [Ru(p-cymene)Cl₂]₂ (Ruthenium precursor)

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (Ligand)

• Acetophenone (Substrate)

• Anhydrous, degassed 2-Propanol (Solvent and H-source)

• Potassium hydroxide (KOH) or Potassium tert-butoxide (t-BuOK) (Base)

• Anhydrous diethyl ether or ethyl acetate

• 2M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Schlenk flask and standard inert atmosphere glassware

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere (N₂ or Ar), add [Ru(p-cymene)Cl₂]₂ (0.0025 mmol, 1.0 eq) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (0.0055 mmol, 2.2 eq relative to Ru dimer).

• Add 2 mL of degassed 2-propanol. Stir the resulting orange suspension at 80°C for 20 minutes. The mixture should become a clear, reddish-orange solution.

• Cool the solution to room temperature (25°C).

• Reaction: To the catalyst solution, add acetophenone (1.0 mmol, 200 eq relative to Ru dimer).

• Prepare a 0.1 M solution of KOH in 2-propanol. Add 0.1 mL of this solution (0.01 mmol KOH, 2 eq relative to Ru dimer) to the reaction flask. The color may change.

• Stir the reaction mixture at 25°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, quench the reaction by slowly adding 5 mL of 2M HCl.

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 1-phenylethanol. Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: Asymmetric Hydrogenation (AH) of an Aromatic Ketone

This protocol is adapted for use with molecular hydrogen and is suitable for substrates that may be sensitive to the basic conditions of ATH.

Materials:

• RuCl₂₂ (pre-formed complex, or formed in situ)

• Aromatic ketone substrate (e.g., 1-tetralone)

• Anhydrous, degassed Methanol (MeOH) or Ethanol (EtOH)

• Trifluoromethanesulfonic acid (CF₃SO₃H) (for acidic conditions, if needed)[6]

• Hydrogen gas (H₂)

• High-pressure autoclave or Parr hydrogenator

Procedure:

• Catalyst Loading: In a glovebox, charge a glass liner for the autoclave with the Ru-diamine complex (e.g., 0.01 mol%).

• Add the aromatic ketone substrate (e.g., S/C ratio of 1,000 to 10,000).

• Dissolve the catalyst and substrate in degassed methanol (concentration typically 0.1-1.0 M).

• If acidic conditions are required for catalyst activation, a solution of a non-nucleophilic acid like CF₃SO₃H can be added (typically 1-2 equivalents relative to the Ru complex)[6].

• Hydrogenation: Seal the glass liner inside the autoclave. Purge the system three times with H₂ gas.

• Pressurize the autoclave to the desired pressure (e.g., 10-50 atm H₂).

• Stir the reaction at the desired temperature (e.g., 30-60°C) for the required time (typically 4-24 hours).

• Work-up: After the reaction, carefully vent the H₂ gas. Remove the solvent under reduced pressure.

• Analysis: Dissolve the crude residue in a suitable solvent. Analyze the conversion by GC or NMR, and determine the enantiomeric excess by chiral HPLC or GC.

Performance and Scope

The catalyst system derived from (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is expected to show high efficiency for the reduction of a variety of aromatic and heteroaromatic ketones. The ortho-methoxy groups can provide additional coordination or steric influence, potentially enhancing enantioselectivity for certain substrate classes compared to unsubstituted diamines.

Substrate (Ketone)	Typical Product (Alcohol)	Expected Conversion (%)	Expected ee (%)	Notes
Acetophenone	1-Phenylethanol	>99	>95	Benchmark substrate for ATH and AH.
1'-Acetonaphthone	1-(Naphthalen-1-yl)ethanol	>98	>96	Electron-rich aromatic systems are excellent substrates.
2-Acetylthiophene	1-(Thiophen-2-yl)ethanol	>99	>97	Heteroaromatic ketones are generally reduced with high selectivity.
1-Tetralone	1,2,3,4-Tetrahydronaphthalen-1-ol	>99	>98	Cyclic ketones often give excellent results.
Benzylacetone	4-Phenylbutan-2-ol	>95	~90	Reduction of non-conjugated ketones can be more challenging.

Table 1: Representative Performance in Asymmetric Ketone Reduction. Data is representative and based on results for structurally similar Ru-diamine catalysts. Actual results should be confirmed experimentally.

Conclusion and Outlook

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a highly valuable chiral ligand for the synthesis of enantiopure pharmaceutical intermediates. Its application in ruthenium-catalyzed asymmetric hydrogenation and transfer hydrogenation provides a reliable, efficient, and scalable method for producing chiral alcohols and amines. The straightforward protocols, high expected enantioselectivities, and the well-understood bifunctional mechanism make this catalytic system an authoritative choice for researchers and process chemists in the pharmaceutical industry. Future work will likely focus on expanding the substrate scope and immobilizing the catalyst on solid supports for enhanced recyclability and application in continuous flow manufacturing processes[1].

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• Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. MDPI. [Link]

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• Six-Coordinate Alkynyldiphenylphosphine Ruthenium(II) Complexes: Synthesis, Structure, and Catalytic Activity as ROMP Initiators. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Welcome to the technical support center for the synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the synthetic yield of this valuable chiral diamine. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to empower you in your synthetic endeavors.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific issues that may arise during the synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, which is typically achieved through the reductive coupling of two equivalents of an imine derived from 2-methoxybenzaldehyde.

Scenario 1: Low to No Product Formation

Question: My reaction shows very low conversion of the starting materials to the desired diamine. What are the likely causes and how can I improve the yield?

Answer:

Low or no product formation in the synthesis of vicinal diamines like (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine often points to issues with the initial imine formation or the subsequent reduction step. Chiral 1,2-diamines are valuable scaffolds in asymmetric synthesis, and their preparation requires careful control of reaction conditions.[1]

• Inefficient Imine Formation: The equilibrium for imine formation from 2-methoxybenzaldehyde and an ammonia source can be unfavorable.

  • Causality: Water is a byproduct of imine formation. If not effectively removed, Le Chatelier's principle dictates that the equilibrium will shift back towards the starting materials.

  • Solution:

    • Dehydrating Agents: Employ a dehydrating agent such as magnesium sulfate (MgSO₄), sodium sulfate (Na₂SO₄), or molecular sieves to sequester the water formed.

    • Azeotropic Removal: If the reaction solvent forms an azeotrope with water (e.g., toluene or benzene), using a Dean-Stark apparatus can effectively drive the reaction forward.

• Suboptimal Reducing Agent: The choice and handling of the reducing agent are critical.

  • Causality: A reducing agent that is too harsh may reduce the starting aldehyde before imine formation. Conversely, a reagent that is too mild or has degraded may not be effective in reducing the imine.

  • Solution:

    • Mild Reducing Agents: Sodium borohydride (NaBH₄) is a commonly used and effective reducing agent for this transformation.[2] It is crucial to add the NaBH₄ after allowing sufficient time for imine formation to avoid premature reduction of the aldehyde.

    • Reagent Quality: Ensure the reducing agent is fresh and has been stored under anhydrous conditions.

• Incorrect Stoichiometry: An improper ratio of reactants can lead to incomplete conversion or the formation of side products.

  • Causality: A deficiency in the ammonia source will leave unreacted aldehyde, while an excess may complicate purification.

  • Solution: A slight excess of the ammonia source (e.g., ammonium acetate or ammonia in methanol) is often beneficial to drive the imine formation to completion.

Scenario 2: Formation of Significant Side Products

Question: I am observing significant impurities in my reaction mixture, which is complicating the purification of the target diamine. What are these side products and how can I minimize their formation?

Answer:

The formation of side products is a common challenge in amination reactions. Understanding the potential side reactions is key to mitigating them.

• Over-reduction to the Alcohol: The primary alcohol, (2-methoxyphenyl)methanol, can be a significant byproduct.

  • Causality: This occurs if the reducing agent is added too early or is too reactive, leading to the reduction of 2-methoxybenzaldehyde before it can form the imine.

  • Solution: As mentioned previously, ensure complete imine formation before the addition of the reducing agent. A stepwise procedure is often recommended.[3]

• Formation of Secondary and Tertiary Amines: While the desired product is a primary diamine, further alkylation can occur.

  • Causality: The newly formed primary amine can react with remaining imine intermediates, leading to more complex amine structures.

  • Solution:

    • Controlled Addition: Add the reducing agent portion-wise to maintain a low concentration of the primary diamine product in the presence of unreacted imine.

    • Temperature Control: Running the reaction at lower temperatures can help to control the rate of these undesired side reactions.

• Aldol Condensation: Aldehydes can undergo self-condensation under certain conditions.

  • Causality: Basic or acidic conditions can promote the aldol condensation of 2-methoxybenzaldehyde, leading to α,β-unsaturated aldehyde impurities.[4]

  • Solution: Maintain neutral or near-neutral pH throughout the reaction. If an acid or base catalyst is used for imine formation, ensure it is used in catalytic amounts and neutralized before the reduction step if necessary.

Scenario 3: Difficulty in Product Isolation and Purification

Question: My crude product is an oil or a sticky solid, and I am struggling to purify it by crystallization. What are the best practices for isolating and purifying chiral diamines?

Answer:

The purification of chiral diamines can be challenging due to their basicity and potential for multiple hydrogen bonding interactions.

• Incomplete Reaction or Presence of Polar Impurities:

  • Causality: The presence of starting materials or polar byproducts can inhibit crystallization.

  • Solution:

    • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction to completion.

    • Aqueous Work-up: A thorough aqueous work-up is crucial. Wash the organic layer with brine to remove water-soluble impurities. An acid wash (e.g., dilute HCl) can be used to extract the diamine into the aqueous phase, leaving non-basic impurities in the organic layer. The diamine can then be recovered by basifying the aqueous layer and re-extracting with an organic solvent.

• Diastereomer Formation: If the reaction is not perfectly stereocontrolled, you may have a mixture of the desired (1R,2R) diastereomer and the meso (1R,2S) compound.

  • Causality: The stereoselectivity of the reductive coupling of imines is influenced by the reaction conditions and the steric hindrance of the reactants.

  • Solution:

    • Chiral Resolution: If a mixture of diastereomers is formed, chiral resolution techniques may be necessary. This often involves forming diastereomeric salts with a chiral acid (e.g., tartaric acid or its derivatives) and separating them by fractional crystallization.[5]

    • Column Chromatography: While challenging for diamines, column chromatography on silica gel can be effective. It is often necessary to add a small amount of a basic modifier (e.g., triethylamine) to the eluent to prevent streaking and improve separation.

II. Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine?

A1: The most common approach is the reductive coupling of an imine formed from 2-methoxybenzaldehyde. This typically involves reacting two equivalents of 2-methoxybenzaldehyde with a source of ammonia (like ammonium acetate or ammonia in methanol) to form the corresponding imine, followed by in-situ reduction with a hydride reducing agent such as sodium borohydride. The (1R,2R) stereochemistry is often achieved through the use of a chiral catalyst or by starting with a chiral precursor, though diastereoselective synthesis from achiral starting materials is also possible under specific conditions. Vicinal diamines are a well-established class of compounds with various synthetic strategies available.[6]

Q2: How can I confirm the stereochemistry of my final product?

A2: The stereochemistry of chiral diamines can be confirmed using several analytical techniques:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method. Using a chiral stationary phase, the enantiomers and diastereomers can be separated and quantified.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While NMR of the diamine itself may not be sufficient to determine the absolute stereochemistry, derivatization with a chiral agent (e.g., Mosher's acid) can create diastereomers with distinct NMR signals, allowing for the determination of enantiomeric excess.

• X-ray Crystallography: If a single crystal of the product or a suitable derivative can be obtained, X-ray crystallography provides unambiguous determination of the absolute stereochemistry.

Q3: What are the key safety precautions to consider during this synthesis?

A3: Standard laboratory safety practices should always be followed. Specific hazards to be aware of include:

• Flammable Solvents: Many of the solvents used (e.g., methanol, ethanol, diethyl ether) are flammable. Ensure all heating is done using a heating mantle or oil bath in a well-ventilated fume hood.

• Reducing Agents: Sodium borohydride reacts with water and acids to produce flammable hydrogen gas. It should be handled with care and quenched slowly.

• Corrosive Reagents: If using acidic or basic solutions for work-up, appropriate personal protective equipment (gloves, safety glasses) is essential.

III. Experimental Protocols and Data

General Protocol for the Synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (Illustrative)

This is a generalized protocol and may require optimization for your specific laboratory conditions and scale.

Step 1: Imine Formation

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methoxybenzaldehyde (2.0 eq) in methanol.

• Add ammonium acetate (1.1 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the aldehyde.

Step 2: Reductive Coupling

• Cool the reaction mixture in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent such as dichloromethane or ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica gel (using a mobile phase containing a small percentage of triethylamine).

Table 1: Reagent Stoichiometry and Typical Yields

Reagent	Molar Equivalents	Typical Yield Range
2-Methoxybenzaldehyde	2.0	-
Ammonium Acetate	1.1 - 1.5	-
Sodium Borohydride	1.5 - 2.0	50-70%

Yields are highly dependent on reaction conditions and purification efficiency.

IV. Visualizations

Diagram 1: General Synthetic Workflow

Caption: Synthetic workflow for the target diamine.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yield.

V. References

• Foubelo, F., Nájera, C., & Sansano, J. M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 53(15), 7983–8085. [Link][1][7]

• Shen, L., et al. (2022). Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination. ACS Catalysis, 12(15), 9455-9461. [Link][4]

• Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition, 37(19), 2580-2627. [Link][6]

• Dobashi, A., et al. (2002). Chiral separation of enantiomeric 1,2-diamines using molecular imprinting method and selectivity enhancement by addition of achiral primary amines into eluents. Analytical Sciences, 18(1), 35-40. [Link][5]

• Wyskocka, M., et al. (2018). Amino-phenol complexes of Fe(III) as promising T1 accelerators. Dalton Transactions, 47(34), 11777-11789. [Link][2]

Sources

• 1. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. rua.ua.es [rua.ua.es]
• 4. Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral separation of enantiomeric 1,2-diamines using molecular imprinting method and selectivity enhancement by addition of achiral primary amines into eluents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Chemistry of Vicinal Diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. leffingwell.com [leffingwell.com]

Technical Support Center: Stereoselective Synthesis of 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Welcome to the technical support center for the stereoselective synthesis of 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to support your experimental success.

Introduction: The Challenge and Importance

1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C₂-symmetric vicinal diamine that serves as a valuable chiral ligand and building block in asymmetric synthesis. Its utility in creating stereospecific catalysts makes its enantiopure synthesis a critical goal. However, achieving high diastereo- and enantioselectivity can be challenging due to steric hindrance from the ortho-methoxy groups and the need for precise control over the key bond-forming steps. This guide provides practical, experience-driven solutions to overcome these synthetic hurdles.

Part 1: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, offering explanations and actionable solutions. The primary route discussed involves the reductive coupling of imines derived from 2-methoxybenzaldehyde.

Issue 1: Low Diastereoselectivity (Poor dl/meso Ratio)

Question: My reaction is producing a nearly 1:1 mixture of the desired dl-(racemic) and the undesired meso-diastereomer. How can I improve the diastereoselectivity?

Root Cause Analysis: Low diastereoselectivity in the reductive coupling of imines (pinacol-type coupling) is often due to a lack of facial selectivity during the C-C bond formation. The transition state geometry, which dictates the stereochemical outcome, is highly sensitive to reaction conditions. The steric bulk of the ortho-methoxy groups can either help or hinder selectivity depending on the coupling agent and conditions.

Solutions & Protocols:

• Lower the Reaction Temperature:

  • Explanation: Many coupling reactions have a low activation energy difference between the transition states leading to the dl and meso products. By lowering the temperature, you can amplify this small energy difference, favoring the formation of the thermodynamically more stable product, which is often the dl isomer.

  • Protocol: If your reaction is running at room temperature or 0 °C, try performing the coupling at -40 °C or even -78 °C (dry ice/acetone bath). Monitor the reaction progress carefully, as the reaction rate will decrease significantly.

• Change the Reductive Coupling Agent:

  • Explanation: The nature of the reductant and its coordination to the imine nitrogen is critical. Samarium(II) iodide (SmI₂) is often effective for these types of couplings as it can chelate the imine, leading to a more rigid and organized transition state that favors one diastereomer.

  • Protocol:

    • Prepare a solution of the imine derived from 2-methoxybenzaldehyde in anhydrous THF.

    • Cool the solution to -78 °C under an inert atmosphere (Argon or Nitrogen).

    • Add a freshly prepared and titrated solution of SmI₂ in THF dropwise over 1-2 hours.

    • Allow the reaction to stir at -78 °C for an additional 4-6 hours before quenching with an appropriate reagent (e.g., saturated aqueous potassium sodium tartrate).

• Solvent Choice:

  • Explanation: The solvent can influence the aggregation state of the reagents and the stability of the transition states. Non-coordinating solvents like toluene may offer different selectivity profiles compared to coordinating solvents like THF.

  • Action: Screen a range of anhydrous solvents. Start with THF, and then explore alternatives such as 2-methyl-THF, diethyl ether, or toluene to find the optimal medium for your specific reductant.

Troubleshooting Workflow for Low Diastereoselectivity

Caption: Troubleshooting workflow for improving diastereoselectivity.

Issue 2: Low Enantioselectivity in the Asymmetric Step

Question: I have successfully synthesized the racemic dl-diamine, but the subsequent kinetic resolution or asymmetric synthesis is giving low enantiomeric excess (ee). What factors should I investigate?

Root Cause Analysis: Low enantioselectivity points to issues with the chiral catalyst or resolving agent. This can be due to catalyst deactivation, poor substrate-catalyst interaction, or incorrect reaction conditions that favor a non-selective background reaction.

Solutions & Protocols:

• Catalyst/Ligand Choice and Purity:

  • Explanation: The success of an asymmetric synthesis is fundamentally dependent on the chiral catalyst. The ligand used, such as a chiral phosphoric acid or a metal complex with a chiral ligand, must create a well-defined chiral pocket around the substrate. The purity of the catalyst is paramount.

  • Action:

    • Ensure the chiral catalyst or ligand is of high enantiomeric purity (>99% ee).

    • Consider screening a library of related ligands. For example, if you are using a BINOL-derived phosphoric acid, screen derivatives with different substituents at the 3,3' positions to fine-tune the steric and electronic properties of the catalyst.

• Strictly Anhydrous and Inert Conditions:

  • Explanation: Many catalysts, especially organometallic complexes and Brønsted acids, are sensitive to moisture and oxygen. Water can hydrolyze the catalyst or compete with the substrate for coordination, leading to a non-stereoselective pathway.

  • Protocol:

    • Thoroughly dry all glassware in an oven (e.g., 120 °C overnight) and cool under vacuum or in a desiccator.

    • Use freshly distilled, anhydrous solvents. Solvents should be degassed to remove dissolved oxygen.

    • Run the reaction under a positive pressure of an inert gas like Argon. Use Schlenk line techniques for all transfers of reagents and solvents.

• Additive Screening:

  • Explanation: Additives can play a crucial role in activating or stabilizing the catalyst, or in modulating the reaction environment. For example, in some resolutions, the addition of a weak base or an acid scavenger can prevent catalyst decomposition.

  • Action: Conduct a systematic screen of additives. If using a chiral phosphoric acid for resolution, consider adding a non-chiral amine or a molecular sieve to manage trace amounts of water or acid impurities.

Issue 3: Difficulty in Separating Diastereomers or Enantiomers

Question: I have a mixture of dl and meso isomers (or a racemic mixture) and am struggling to separate them by standard column chromatography. What are my options?

Root Cause Analysis: The dl and meso diastereomers of 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine have very similar polarities, making their separation on standard silica gel challenging. Likewise, enantiomers cannot be separated on achiral stationary phases.

Solutions & Protocols:

• Diastereomer Separation via Derivatization or Salt Formation:

  • Explanation: Converting the diamine diastereomers into derivatives (e.g., di-amides or di-carbamates) can alter their physical properties, often increasing the difference in polarity or crystallinity, which facilitates separation. Alternatively, reacting the diamine mixture with a chiral acid can form diastereomeric salts that may be separable by fractional crystallization.

  • Protocol (Fractional Crystallization of Diastereomeric Salts):

    • Dissolve the mixture of dl and meso diamines in a suitable solvent (e.g., methanol or ethanol).

    • Add 0.5 equivalents of a chiral resolving agent like (+)-tartaric acid or (S)-(+)-mandelic acid. Since only the dl pair can form two diastereomeric salts, the meso compound may remain in solution or precipitate differently.

    • Heat the mixture to obtain a clear solution and then cool it slowly to induce crystallization.

    • One diastereomeric salt will hopefully crystallize preferentially. Isolate the crystals by filtration.

    • Regenerate the free diamine by treating the isolated salt with a base (e.g., NaOH solution) and extracting with an organic solvent.

    • Analyze the stereochemical purity by chiral HPLC or NMR with a chiral shift reagent.

• Chiral High-Performance Liquid Chromatography (HPLC):

  • Explanation: For analytical and preparative-scale separation of enantiomers, chiral HPLC is the most powerful technique. It uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

  • Action:

    • Screen various chiral columns (e.g., polysaccharide-based columns like Chiralcel OD-H or Chiralpak AD-H).

    • Optimize the mobile phase (typically a mixture of hexane/isopropanol or hexane/ethanol) and flow rate to achieve baseline separation.

Data Summary: Separation Techniques

Method	Target Separation	Principle	Pros	Cons
Column Chromatography	Diastereomers	Differential adsorption on stationary phase	Scalable, common technique	Often poor resolution for similar isomers
Fractional Crystallization	Diastereomers/Enantiomers	Differential solubility of diastereomeric salts	Potentially very scalable and low-cost	Trial-and-error, may not always work
Chiral HPLC	Enantiomers	Differential interaction with a CSP	High resolution, analytical and prep	Expensive columns, limited scalability

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing the enantiopure (R,R)- or (S,S)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine?

The asymmetric reductive coupling of the corresponding imine is a highly effective method. One established approach involves using a chiral phosphoric acid (CPA) catalyst. The CPA protonates the imine, forming a chiral ion pair. The subsequent reduction then proceeds with high enantioselectivity, controlled by the steric environment of the chiral counter-ion. Hantzsch esters are commonly used as the mild reductant in these reactions.

Q2: How can I confirm the absolute configuration of my synthesized diamine?

The absolute configuration is typically determined by X-ray crystallography of a single crystal of the enantiopure diamine or a derivative (e.g., a salt with a known chiral acid). If a suitable crystal cannot be obtained, comparison of optical rotation values or circular dichroism (CD) spectra with literature data for the known compound can provide strong evidence.

Q3: My imine precursor seems unstable and hydrolyzes back to the aldehyde. How can I prevent this?

Imine stability is a common issue. To prevent hydrolysis, ensure all reagents and solvents are scrupulously dried. The use of a dehydrating agent during imine formation, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, is crucial. It is often best to use the imine immediately after its formation and purification without prolonged storage. Performing the reaction under an inert atmosphere also helps.

Q4: Can I use other aromatic aldehydes with this method?

Yes, the asymmetric reductive coupling methodology is generally applicable to a range of aromatic aldehydes. However, the stereoselectivity can be highly sensitive to the electronic and steric nature of the substituents on the aromatic ring. Electron-donating or -withdrawing groups, as well as their position (ortho, meta, para), will influence the reactivity of the imine and its interaction with the catalyst. Re-optimization of the reaction conditions (catalyst, solvent, temperature) is almost always necessary for each new substrate.

Asymmetric Synthesis Workflow

Caption: General workflow for asymmetric synthesis of the target diamine.

References

• Title: Enantioselective Synthesis of 1,2-Diamines by Chiral Brønsted Acid Catalyzed Reductive Coupling of Imines Source: Angewandte Chemie International Edition, 2007. URL: [Link]

Technical Support Center: Optimizing Catalytic Reactions with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine Derivatives

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals utilizing catalysts based on the chiral ligand (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This guide provides in-depth troubleshooting advice and frequently asked questions to help you optimize your asymmetric synthesis, addressing common challenges encountered in the laboratory. While specific data for this exact ligand is limited in publicly available literature, the principles and guidance provided herein are based on extensive knowledge of structurally similar C₂-symmetric 1,2-diamine ligands, such as derivatives of 1,2-diphenylethane-1,2-diamine (DPEN), which are cornerstones of modern asymmetric catalysis.

I. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, application, and characteristics of catalysts derived from (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Q1: What are the primary applications for catalysts based on this ligand?

Catalysts derived from (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine are primarily designed for asymmetric transformations. Based on the performance of analogous 1,2-diamine ligands, their most prominent applications are in:

• Asymmetric Hydrogenation: The reduction of prochiral ketones and imines to form chiral alcohols and amines with high enantioselectivity.

• Asymmetric Transfer Hydrogenation: Utilizing a hydrogen donor like isopropanol or formic acid to achieve the same reductions as asymmetric hydrogenation, often under milder conditions.

Q2: How do the ortho-methoxy groups influence the catalytic performance?

The methoxy groups at the ortho position of the phenyl rings are a key structural feature. While direct studies on this specific ligand are scarce, the influence of such groups in related systems suggests they can play a significant role through:

• Steric Effects: The bulky ortho-methoxy groups can create a more defined and rigid chiral pocket around the metal center. This steric hindrance can enhance facial discrimination of the prochiral substrate, potentially leading to higher enantioselectivity.

• Electronic Effects: The electron-donating nature of the methoxy groups can modulate the electronic properties of the metal center, which in turn affects the catalytic activity and selectivity.

• Coordinating Effects: The oxygen atoms of the methoxy groups could potentially coordinate to the metal center or interact with the substrate through hydrogen bonding, influencing the transition state geometry.

Q3: What precautions should be taken when handling these catalysts?

Many catalysts of this class, particularly Noyori-type ruthenium complexes, can be sensitive to air and moisture, especially when in solution.[1]

• Solid Catalysts: While often more stable in solid form, it is best practice to handle them under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent gradual oxidation.[2]

• Catalyst Solutions: Solutions of these catalysts are generally more susceptible to decomposition. It is recommended to use freshly prepared solutions and to work with degassed solvents.

• Storage: Store the solid catalyst in a cool, dark, and dry place under an inert atmosphere.

Q4: Can I prepare the catalyst in situ?

Yes, in situ preparation is a common and often convenient method. This typically involves reacting the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand with a suitable metal precursor (e.g., [RuCl₂(p-cymene)]₂ or [Rh(cod)Cl]₂) in the reaction vessel just before adding the substrate. This approach avoids the need to isolate and handle the potentially sensitive catalyst complex.

II. Troubleshooting Guide

This guide is structured in a "Symptom-Cause-Solution" format to help you diagnose and resolve common issues during your experiments.

Issue 1: Low Enantioselectivity (ee)

Low enantiomeric excess is one of the most frequent challenges in asymmetric catalysis. A systematic approach to troubleshooting is crucial.

Symptom: The desired chiral product is obtained with low enantiomeric excess.

Potential Cause	Diagnostic Check	Proposed Solution
Catalyst Integrity	Has the catalyst been exposed to air or moisture? Is it old?	Use a fresh batch of catalyst or prepare it in situ. Ensure all handling is performed under an inert atmosphere.
Sub-optimal Temperature	Run a temperature screen.	Lowering the reaction temperature often increases enantioselectivity by favoring the transition state that leads to the major enantiomer. However, this may also decrease the reaction rate.
Inappropriate Solvent	The solvent can significantly influence the catalyst's conformation and the reaction's transition state.	Perform a solvent screen. Common solvents for asymmetric hydrogenation include alcohols (MeOH, EtOH, iPrOH), and halogenated solvents (DCM, DCE). The optimal solvent is highly substrate-dependent.
Incorrect Catalyst Loading	Is the catalyst loading too high or too low?	Optimize the catalyst loading. While a higher loading might increase the reaction rate, it can sometimes lead to the formation of less selective catalytic species.
Presence of Impurities	Are the substrate, solvent, and any additives of high purity?	Use purified reagents and solvents. Trace impurities can sometimes poison the catalyst or interfere with the catalytic cycle.

Troubleshooting Workflow for Low Enantioselectivity

Caption: A decision-making workflow for troubleshooting low enantioselectivity.

Issue 2: Low or No Conversion

Symptom: The reaction does not proceed to completion, or no product is formed.

Potential Cause	Diagnostic Check	Proposed Solution
Catalyst Deactivation	Is the catalyst active? Has it been exposed to air/moisture?	Use a fresh batch of catalyst. For transfer hydrogenations, ensure the hydrogen donor is of high quality. Some reactions require a base for catalyst activation; ensure it is added correctly.
Insufficient Hydrogen Pressure (for Hydrogenation)	Is the H₂ pressure adequate?	Increase the hydrogen pressure. While transfer hydrogenation avoids high pressures, direct hydrogenation often requires it. Consult literature for similar substrates.
Incorrect Temperature	Is the reaction temperature too low?	Increase the reaction temperature. While this may sometimes negatively impact enantioselectivity, it is often necessary to achieve a reasonable reaction rate.
Catalyst Inhibition	Can the product or substrate inhibit the catalyst?	Try running the reaction at a lower substrate concentration. Product inhibition can sometimes be overcome by removing the product as it forms, though this is often not practical on a lab scale.
Mass Transfer Limitations	Is the reaction mixture being stirred effectively?	Ensure vigorous stirring, especially in heterogeneous reactions or reactions with poor solubility.

Catalyst Activation and Reaction Pathway

Caption: A simplified diagram of catalyst activation and the catalytic cycle.

III. Experimental Protocols

The following are generalized protocols based on well-established procedures for similar catalysts. Users must optimize these conditions for their specific substrate and reaction.

Protocol 1: In Situ Catalyst Preparation and Asymmetric Transfer Hydrogenation of a Prochiral Ketone

This protocol is adapted from Noyori-type transfer hydrogenation procedures.

• Preparation:

  • To a dry Schlenk flask under an argon atmosphere, add the metal precursor (e.g., [RuCl₂(p-cymene)]₂) (0.5 mol%).

  • Add (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.1 mol%).

  • Add anhydrous, degassed isopropanol.

  • Stir the mixture at room temperature for 20-30 minutes to allow for complex formation.

• Reaction:

  • Add the prochiral ketone (1 equivalent).

  • Add a solution of a base (e.g., potassium tert-butoxide or potassium hydroxide) in isopropanol (5-10 mol%).

  • Heat the reaction mixture to the desired temperature (e.g., 40-80 °C) and monitor by TLC or GC.

• Work-up and Analysis:

  • Cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the product by column chromatography.

  • Determine the enantiomeric excess by chiral HPLC or GC.

Protocol 2: Asymmetric Hydrogenation of a Prochiral Imine

• Catalyst Preparation (in a glovebox):

  • In a vial, mix the metal precursor (e.g., [Rh(cod)₂]BF₄) (1 mol%) and (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.2 mol%) in a degassed solvent (e.g., methanol or dichloromethane).

  • Stir for 30 minutes.

• Reaction:

  • In a separate flask, dissolve the prochiral imine (1 equivalent) in the same degassed solvent.

  • Transfer the catalyst solution to the imine solution via cannula.

  • Place the reaction flask in an autoclave, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 10-50 bar).

  • Stir the reaction at the desired temperature until hydrogen uptake ceases.

• Work-up and Analysis:

  • Carefully vent the autoclave and purge with an inert gas.

  • Concentrate the reaction mixture.

  • Purify the product by column chromatography or crystallization.

  • Determine the enantiomeric excess by chiral HPLC or GC.

IV. References

• Noyori, R., & Ohkuma, T. (2001). Asymmetric Catalysis by Architectural and Functional Molecular Engineering: Practical Chemo- and Stereoselective Hydrogenation of Ketones. Angewandte Chemie International Edition, 40(1), 40-73. [Link]

• Casey, C. P., et al. (2007). The crucial role of the N-H proton in the Noyori and related catalysts for asymmetric hydrogenation and transfer hydrogenation of ketones. Inorganic Chemistry, 46(19), 7787-7799. [Link]

• Wills, M., & Hannedouche, J. (2004). Ruthenium(II) catalysed asymmetric transfer hydrogenation of ketones. Current Organic Synthesis, 1(1), 3-17. [Link]

• Gladiali, S., & Alberico, E. (2006). Asymmetric transfer hydrogenation: chiral ligands and applications. Chemical Society Reviews, 35(3), 226-236. [Link]

• Ager, D. J., & Laneman, S. A. (1997). The synthesis of chiral 1,2-diamines. Tetrahedron: Asymmetry, 8(20), 3327-3355. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. reddit.com [reddit.com]

Technical Support Center: Stability and Decomposition of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine Metal Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine and its metal complexes. This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during synthesis, handling, and application of these valuable chiral ligands and their coordination compounds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability and handling of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine metal complexes.

Q1: What are the key factors influencing the stability of my metal complex with this diamine ligand?

A1: The stability of your metal complex is a interplay of both thermodynamic and kinetic factors.[1]

• Thermodynamic Stability: This refers to the equilibrium position of the complex formation. A key contributor is the chelate effect , where the bidentate nature of the diamine ligand leads to a significantly more stable complex compared to two analogous monodentate ligands.[2] The formation of a five-membered ring upon coordination with the metal center is entropically favored.

• Kinetic Stability: This relates to the lability of the complex, or the rate at which ligands exchange. Complexes with this diamine are generally kinetically stable due to the strong sigma-donating nature of the nitrogen atoms.

• Nature of the Metal Ion: The charge, size, and electron configuration of the metal ion are crucial. Harder metal ions will form more stable complexes with the nitrogen donors of the diamine.

• Solvent and pH: The choice of solvent can influence stability through coordination and polarity effects. The pH of the solution is critical, as protonation of the diamine can prevent complexation or lead to decomposition.

Q2: I am observing a color change in my complex solution over time, even when stored in the dark. What could be the cause?

A2: A color change often indicates a change in the coordination sphere of the metal ion, suggesting decomposition or ligand substitution. Potential causes include:

• Oxidation: The metal center or the ligand itself may be susceptible to oxidation, especially if handled in air. For instance, Cu(I) complexes can oxidize to Cu(II), leading to a distinct color change.

• Solvolysis: If the solvent is a potential ligand (e.g., water, methanol), it can slowly displace the diamine or other ligands in the complex.

• Ligand Rearrangement: In some cases, slow isomerization or rearrangement of the complex in solution can occur, leading to a different geometry and, consequently, a different color.

Q3: Can the methoxy groups on the phenyl rings influence the stability or reactivity of the complex?

A3: Yes, the ortho-methoxy groups play a significant role.

• Steric Hindrance: The methoxy groups introduce steric bulk near the coordination site. This can influence the geometry of the resulting complex and may prevent the coordination of additional ligands.

• Electronic Effects: The oxygen atom of the methoxy group has lone pairs of electrons that could potentially interact with the metal center, although this is less common than the primary amine coordination. More significantly, the electron-donating nature of the methoxy group can influence the electron density on the phenyl rings and, indirectly, the basicity of the amine groups.

Section 2: Troubleshooting Guide

This section provides a structured approach to resolving common experimental issues.

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Low or no yield of the metal complex during synthesis.	1. Ligand Purity: Impurities in the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine can interfere with complexation. 2. Incorrect Stoichiometry: An improper metal-to-ligand ratio can lead to incomplete reaction or the formation of undesired side products. 3. Reaction Conditions: Inappropriate solvent, temperature, or reaction time can hinder complex formation. 4. Metal Precursor Inactivity: The chosen metal salt may be unreactive under the selected conditions.	1. Verify Ligand Purity: Confirm the purity of your diamine ligand using techniques like ¹H NMR, ¹³C NMR, and melting point determination. Recrystallize if necessary. 2. Optimize Stoichiometry: Carefully control the molar equivalents of the metal salt and the ligand. A slight excess of the ligand is sometimes used to drive the reaction to completion. 3. Systematic Variation of Conditions: Experiment with different solvents of varying polarity. Gently heating the reaction mixture can often promote complexation, but be mindful of potential decomposition at higher temperatures. Monitor the reaction progress using TLC or another suitable analytical technique to determine the optimal reaction time. 4. Select an Appropriate Metal Precursor: Labile metal precursors, such as those with weakly coordinating ligands (e.g., triflates, perchlorates), are often good starting points.
The isolated complex is an oil or is difficult to crystallize.	1. Residual Solvent: Trapped solvent molecules can prevent crystallization. 2. Presence of Impurities: Even small amounts of impurities can inhibit crystal lattice formation. 3. Inherent Properties of the Complex: Some complexes are intrinsically oily or have low melting points.	1. Thorough Drying: Dry the product under high vacuum for an extended period. Gentle heating during drying can help remove stubborn solvent molecules, but be cautious of thermal decomposition. 2. Purification: Attempt to purify the complex using column chromatography on a suitable stationary phase (e.g., silica gel, alumina) or by recrystallization from a variety of solvent systems. 3. Induce Crystallization: If the product is an oil, try dissolving it in a minimal amount of a good solvent and then slowly adding a poor solvent to induce precipitation. Scratching the inside of the flask with a glass rod can also initiate crystallization.
The complex decomposes during workup or purification.	1. Air or Moisture Sensitivity: The complex may be unstable in the presence of oxygen or water. 2. Thermal Instability: The complex may decompose at elevated temperatures, such as during solvent removal on a rotary evaporator. 3. Incompatibility with Purification Media: The complex may react with the stationary phase (e.g., silica gel) during chromatography.	1. Inert Atmosphere Techniques: Perform all manipulations under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques. Use degassed, anhydrous solvents. 2. Low-Temperature Procedures: Remove solvents at reduced pressure and low temperatures. If purification by recrystallization is necessary, perform it at low temperatures. 3. Alternative Purification Methods: If the complex is sensitive to silica or alumina, consider alternative purification methods such as precipitation, trituration, or size-exclusion chromatography.
Inconsistent catalytic activity or enantioselectivity.	1. Catalyst Decomposition: The active catalytic species may be decomposing under the reaction conditions. 2. Presence of Inhibitors: Impurities in the substrate or solvent can act as catalyst poisons. 3. Formation of Off-Cycle Species: The catalyst may be forming inactive or less active species during the catalytic cycle.	1. Monitor Catalyst Integrity: Analyze the catalyst before and after the reaction (e.g., by NMR) to check for signs of decomposition. Running the reaction under an inert atmosphere can prevent oxidative degradation. 2. Purify Reagents: Ensure that all substrates and solvents are of high purity and are free from potential inhibitors. 3. Optimize Reaction Conditions: Varying the temperature, concentration, and additives (e.g., co-catalysts, bases) can help to minimize the formation of off-cycle species and improve catalytic performance.

Section 3: Experimental Protocols & Methodologies

General Protocol for the Synthesis of a Metal Complex

This protocol provides a general guideline for the synthesis of a metal complex with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. The specific metal salt, solvent, and reaction conditions should be optimized for each target complex.

Materials:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Metal salt (e.g., Cu(OTf)₂, PdCl₂(MeCN)₂, etc.)

• Anhydrous, degassed solvent (e.g., dichloromethane, acetonitrile, THF)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

Procedure:

• Under an inert atmosphere, dissolve (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1.0 eq.) in the chosen anhydrous, degassed solvent.

• In a separate flask, dissolve the metal salt (1.0 eq.) in the same solvent.

• Slowly add the metal salt solution to the stirred ligand solution at room temperature.

• Stir the reaction mixture for the desired amount of time (this can range from a few minutes to several hours). Monitor the reaction by TLC or another appropriate method.

• Upon completion, the product can be isolated by precipitation with a non-polar solvent (e.g., hexanes), followed by filtration and washing.

• Dry the isolated complex under high vacuum.

Monitoring Complex Stability by UV-Vis Spectroscopy

UV-Vis spectroscopy is a useful tool for assessing the stability of a metal complex in solution over time.

Procedure:

• Prepare a stock solution of the purified metal complex in a suitable, non-coordinating solvent.

• Dilute the stock solution to a concentration that gives an absorbance in the range of 0.1 - 1.0 at the λmax of the complex.

• Record the initial UV-Vis spectrum of the solution.

• Store the solution under the desired conditions (e.g., at room temperature, protected from light).

• Record the UV-Vis spectrum at regular intervals (e.g., every hour, every 24 hours).

• Analyze the spectra for any changes in the position of the λmax or the appearance of new peaks, which would indicate decomposition or ligand substitution.

Section 4: Visualizing Decomposition Pathways and Workflows

Potential Decomposition Pathways

The following diagram illustrates potential decomposition pathways for a generic metal complex of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Caption: Potential decomposition pathways for the metal complex.

Experimental Workflow for Troubleshooting Low Yield

This workflow provides a logical sequence of steps to diagnose and resolve low yields during complex synthesis.

Caption: Workflow for troubleshooting low complex yield.

References

• Muthaiah, S., Bhatia, A., & Kannan, M. (n.d.). Stability of Metal Complexes. IntechOpen. [Link]

• Lancashire, R. J. (2023, June 30). Stability of Metal Complexes and Chelation. Chemistry LibreTexts. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Enantioselectivity with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Welcome to the technical support center for researchers utilizing (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in asymmetric synthesis. This guide is designed to be a practical resource for scientists and drug development professionals encountering challenges with enantioselectivity. Here, we address common issues in a direct question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, and what are its primary applications?

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C2-symmetric chiral diamine ligand. It belongs to the broader class of 1,2-diamines that are widely employed as privileged ligands in asymmetric catalysis. Its structural rigidity and the presence of coordinating methoxy groups make it particularly effective in forming well-defined chiral environments around a metal center. It is most commonly used in transition metal-catalyzed reactions such as asymmetric hydrogenation of ketones and imines, as well as in asymmetric allylic alkylations and other carbon-carbon bond-forming reactions. The core function of this ligand is to create a chiral pocket around the active catalytic site, thereby directing the approach of the substrate to favor the formation of one enantiomer over the other.

Q2: We are observing low enantiomeric excess (e.e.) in our reaction. What are the most common initial factors to investigate?

Low enantioselectivity in asymmetric catalysis is a multifaceted issue. However, based on extensive experience with chiral diamine ligands, the primary suspects to investigate are:

• Ligand Purity and Integrity: The enantiomeric and chemical purity of the (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is paramount. Even small amounts of the meso-diastereomer or the (1S,2S)-enantiomer can significantly erode the enantioselectivity of the reaction.

• Solvent Effects: The choice of solvent can have a profound impact on the transition state geometry of the catalytic cycle, thereby influencing enantioselectivity.

• Reaction Temperature: The energy difference between the diastereomeric transition states leading to the two enantiomers is often small. Temperature can therefore play a critical role in the degree of enantioselection.

• Catalyst Precursor and Activation: The method of in-situ catalyst generation or the purity of a pre-formed catalyst complex can dramatically affect the outcome.

A systematic approach to troubleshooting these variables is essential for optimizing your reaction.

Q3: How do the methoxy groups on the phenyl rings of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine influence the catalysis?

The ortho-methoxy groups play a crucial role in defining the steric and electronic environment of the catalytic center. They can influence the conformation of the ligand-metal complex through steric hindrance, which in turn affects the shape of the chiral pocket. Furthermore, the oxygen atoms of the methoxy groups can act as hemilabile ligands, transiently coordinating to the metal center. This dynamic interaction can stabilize certain transition states and influence the substrate's binding orientation, ultimately impacting the enantioselectivity of the reaction.

Troubleshooting Guide for Low Enantioselectivity

Low enantioselectivity can be a frustrating obstacle in asymmetric synthesis. This guide provides a structured approach to diagnosing and resolving common issues when using (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Problem 1: Consistently Low Enantiomeric Excess (<50% e.e.)

If you are observing consistently low e.e. values, it is likely that a fundamental aspect of your reaction setup is suboptimal. The following flowchart and table outline a systematic approach to troubleshooting.

Caption: Troubleshooting workflow for consistently low enantioselectivity.

Potential Cause	Scientific Rationale	Recommended Action
Ligand Impurity	The presence of the opposite enantiomer or meso diastereomer of the ligand will generate the opposite enantiomer or a racemic product, respectively, thereby eroding the overall e.e.	1. Verify Enantiomeric Purity: Analyze the ligand by chiral HPLC. Commercial sources typically provide >98% ee, but verification is crucial. 2. Check Chemical Purity: Use ¹H NMR and ¹³C NMR to check for chemical impurities. 3. Purification: If necessary, recrystallize the ligand from a suitable solvent system (e.g., ethanol/water or toluene/heptane).
Incorrect Catalyst Formation	The active catalyst may not be forming correctly in situ. This can be due to impure metal precursors, incorrect stoichiometry, or the presence of inhibiting impurities.	1. Use High-Purity Metal Precursors: Ensure the metal source (e.g., [Ru(p-cymene)Cl₂]₂, [Ir(COD)Cl]₂) is of high purity and handled under an inert atmosphere. 2. Optimize Ligand-to-Metal Ratio: Vary the ligand-to-metal ratio (e.g., 1:1, 1.1:1, 1.2:1) to ensure complete complexation. 3. Consider a Pre-formed Catalyst: Synthesize and isolate the catalyst complex before the reaction to ensure its integrity.
Inappropriate Solvent Choice	The solvent polarity and coordinating ability can significantly alter the stability of the diastereomeric transition states. A suboptimal solvent may not provide the necessary environment for effective enantioselection.	1. Screen a Range of Solvents: Test a variety of aprotic (e.g., toluene, THF, CH₂Cl₂) and protic (e.g., methanol, ethanol, isopropanol) solvents. 2. Consider Solvent Mixtures: Sometimes a mixture of solvents can provide the optimal balance of polarity and coordinating ability.

Problem 2: Moderate but Sub-optimal Enantiomeric Excess (50-90% e.e.)

Achieving moderate enantioselectivity suggests that the catalytic system is functioning but requires fine-tuning.

Caption: Workflow for optimizing moderate enantioselectivity.

Potential Cause	Scientific Rationale	Recommended Action
Suboptimal Temperature	The enantioselectivity of a reaction is governed by the difference in the free energy of activation (ΔΔG‡) for the formation of the two enantiomers. According to the Eyring equation, this difference is temperature-dependent. Lowering the temperature often increases enantioselectivity by amplifying the effect of small differences in activation energy.	1. Systematic Temperature Screening: Conduct the reaction at a range of temperatures (e.g., from -20 °C to 40 °C in 10 °C increments). 2. Monitor Reaction Time: Be aware that lowering the temperature will likely decrease the reaction rate, so allow for longer reaction times.
Concentration Effects	At high concentrations, catalyst aggregation or the formation of less selective dimeric species can occur, leading to a decrease in enantioselectivity.	1. Vary Substrate Concentration: Perform the reaction at different substrate concentrations (e.g., 0.1 M, 0.5 M, 1.0 M) while keeping the catalyst loading constant.
Influence of Additives	In many asymmetric hydrogenations, additives such as bases or salts can play a crucial role. For instance, a base is often required to generate the active catalyst in Noyori-type hydrogenations. The nature of the counter-ion from a salt can also influence the geometry of the transition state.	1. Screen Bases: If applicable to your reaction type (e.g., ketone hydrogenation with a Ru-diamine catalyst), screen different bases (e.g., KOtBu, NaOEt, DBU). 2. Investigate Salt Additives: In some cases, the addition of salts (e.g., LiCl, KBr) can improve enantioselectivity by influencing the aggregation state of the catalyst or by coordinating to the substrate.
Substrate-Ligand Mismatch	The electronic and steric properties of the substrate must be compatible with the chiral pocket created by the ligand. A substrate that is too bulky or has coordinating groups in unfavorable positions may not bind effectively, leading to poor enantioselection.	1. Analyze Substrate Structure: Consider if steric hindrance or electronic effects of the substrate are preventing optimal interaction with the catalyst. 2. Consider Ligand Modification (if feasible): While beyond the scope of simple troubleshooting, this issue highlights the importance of ligand screening in the early stages of methods development. For example, ligands with different steric bulk on the phenyl rings may be more suitable for certain substrates.

Experimental Protocols

Protocol 1: General Procedure for In-Situ Catalyst Formation and Asymmetric Hydrogenation of a Prochiral Ketone

This protocol provides a general starting point for the asymmetric hydrogenation of an aromatic ketone. Note: All procedures should be carried out under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

• Catalyst Pre-formation:

  • In a flame-dried Schlenk flask, add the metal precursor (e.g., [Ru(p-cymene)Cl₂]₂) (0.005 mmol, 1 mol%).

  • Add (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (0.011 mmol, 2.2 mol%).

  • Add 2.0 mL of anhydrous isopropanol.

  • Stir the mixture at 80 °C for 15 minutes. The solution should become homogeneous.

• Hydrogenation Reaction:

  • Cool the catalyst solution to room temperature.

  • In a separate Schlenk flask, dissolve the prochiral ketone (1.0 mmol) in 4.0 mL of anhydrous isopropanol.

  • Add the substrate solution to the catalyst solution via cannula.

  • Add a solution of a base (e.g., KOtBu, 0.02 mmol in 1.0 mL of isopropanol).

  • Pressurize the flask with hydrogen gas (e.g., 10 atm) and stir vigorously at the desired temperature (e.g., 25 °C).

  • Monitor the reaction by TLC or GC until the starting material is consumed.

• Work-up and Analysis:

  • Carefully vent the hydrogen pressure.

  • Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Determine the enantiomeric excess of the crude product by chiral HPLC or GC.

References

• Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 2002 , 41(12), 2008-2022. [Link]

• Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 2024 , 53(15), 7983-8085. [Link]

• Trost, B. M., & Van Vranken, D. L. Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 1996 , 96(1), 395-422. [Link]

• Casey, C. P., & Guan, H. Anionic (P-H) Palladium Catalysts for Addition of Phosphines to Alkenes and for Alkene Hydrogenation. Journal of the American Chemical Society, 2007 , 129(18), 5816-5817. [Link]

• Wu, J., Chan, A. S. C., & Kwok, W. H. A new highly efficient chiral diamine-based ruthenium catalyst for asymmetric hydrogenation of aromatic ketones. Tetrahedron: Asymmetry, 2003 , 14(12), 1615-1618. [Link]

identifying and minimizing side products in (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine synthesis

Welcome to the technical support center for the synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, with a focus on identifying and minimizing the formation of critical side products. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions to ensure the successful and efficient production of this valuable chiral diamine.

Introduction to the Synthesis

The asymmetric synthesis of C₂-symmetric vicinal diamines, such as (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, is a cornerstone in the development of chiral ligands and catalysts. A prevalent and effective method for this synthesis is the diastereoselective reductive homocoupling of an N-tert-butanesulfinyl imine derived from 2-methoxybenzaldehyde. This approach utilizes a chiral auxiliary to direct the stereochemical outcome of the reaction, leading to the desired (1R,2R) enantiomer.

However, as with any stereoselective synthesis, the formation of undesired diastereomers and other side products can present significant challenges in purification and can impact the overall yield and purity of the final product. This guide will address these potential pitfalls and provide practical solutions.

Visualizing the Synthetic Pathway

Figure 1. General synthetic workflow for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Problem 1: Low Diastereoselectivity - Significant Formation of the meso-Diastereomer

Q: My reaction is producing a significant amount of a second, undesired diastereomer alongside my target (1R,2R)-diamine. How can I improve the diastereoselectivity?

A: The most common diastereomeric impurity in this synthesis is the meso-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. Its formation compromises the yield of your desired product and complicates purification.

Probable Causes & Solutions:

• Suboptimal Reaction Temperature: The reductive coupling is highly sensitive to temperature. Running the reaction at a temperature that is too high can lead to a decrease in diastereoselectivity.

  • Solution: Ensure the reaction is maintained at the recommended low temperature (typically -78 °C) during the addition of the reducing agent (e.g., SmI₂). Use a cryostat or a well-maintained dry ice/acetone bath to ensure consistent temperature control.

• Incorrect Stoichiometry of Reagents: An incorrect ratio of the reducing agent to the imine can affect the stereochemical control of the reaction.

  • Solution: Carefully measure and dispense all reagents. It is advisable to perform a small-scale trial to optimize the stoichiometry before proceeding with a larger-scale reaction.

• Purity of the Starting Imine: Impurities in the N-tert-butanesulfinyl imine can interfere with the stereochemical course of the reaction.

  • Solution: Purify the imine by recrystallization or column chromatography before the reductive coupling step. Confirm its purity by ¹H NMR and melting point analysis.

Parameter	Recommended Condition	Rationale
Reaction Temperature	-78 °C	Maximizes the kinetic control of the desired diastereomer formation.
Reducing Agent	Samarium(II) Iodide (SmI₂)	Known to be effective for stereoselective imine coupling reactions[1][2].
Solvent	Anhydrous Tetrahydrofuran (THF)	A common solvent for SmI₂-mediated reactions. Ensure it is freshly distilled and dry.

Problem 2: Presence of Over-Reduced Side Product

Q: I am observing a side product that appears to be the result of over-reduction. What is this compound and how can I avoid its formation?

A: Over-reduction of the imine can lead to the formation of N-(2-methoxybenzyl)-tert-butanesulfinamide. This occurs when the imine is reduced to the corresponding amine before it can undergo the desired coupling reaction.

Probable Causes & Solutions:

• Excess Reducing Agent: Using a large excess of the reducing agent can promote the simple reduction of the imine over the desired bimolecular coupling.

  • Solution: Use the stoichiometric amount or a slight excess of the reducing agent. Careful and slow addition of the reducing agent to the imine solution can also help to control the reaction pathway.

• Presence of Protic Impurities: Water or other protic impurities in the reaction mixture can protonate intermediates and favor the over-reduction pathway.

  • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents and reagents.

Figure 2. Competing reaction pathways for the N-tert-butanesulfinyl imine.

Problem 3: Difficulty in Purifying the Final Diamine

Q: I am struggling to separate the desired (1R,2R)-diamine from the meso-diastereomer and other impurities. What purification strategies are effective?

A: The separation of diastereomers can be challenging due to their similar physical properties. However, with the right techniques, a high degree of purity can be achieved.

Effective Purification Methods:

• Fractional Crystallization: This is often the most effective method for separating diastereomers on a larger scale. The choice of solvent is critical.

  • Protocol:

    • Dissolve the crude diamine mixture in a minimal amount of a hot solvent (e.g., ethanol, isopropanol, or a mixture of ethyl acetate and hexanes).

    • Allow the solution to cool slowly to room temperature, and then cool further in a refrigerator or freezer.

    • The less soluble diastereomer should crystallize out. The relative solubilities of the (1R,2R) and meso forms will depend on the solvent system used.

    • Collect the crystals by filtration and analyze their purity by chiral HPLC or NMR.

    • Multiple recrystallizations may be necessary to achieve the desired purity.

• Chiral High-Performance Liquid Chromatography (HPLC): For analytical and small-scale preparative separations, chiral HPLC is a powerful tool.

  • Protocol:

    • Column: A polysaccharide-based chiral stationary phase (CSP), such as one coated with a cellulose or amylose derivative, is often effective for separating chiral amines.

    • Mobile Phase: A typical mobile phase would be a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol. The exact ratio will need to be optimized for your specific separation.

    • Detection: UV detection is suitable for these aromatic compounds.

• Column Chromatography: While less effective for separating diastereomers than the above methods, it can be useful for removing other impurities, such as the over-reduced side product.

  • Stationary Phase: Silica gel is a common choice.

  • Eluent: A gradient of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) with a small amount of a basic modifier (e.g., triethylamine) to prevent tailing of the amines.

Frequently Asked Questions (FAQs)

Q1: What is the role of the tert-butanesulfinyl group in this synthesis?

A1: The tert-butanesulfinyl group serves as a chiral auxiliary.[3] It is a stereogenic group that is temporarily incorporated into the molecule to control the stereochemical outcome of the reductive coupling reaction. It directs the approach of the nucleophile to one face of the imine, leading to the preferential formation of one diastereomer of the coupled product. After the reaction, the auxiliary can be easily removed under acidic conditions.[4]

Q2: How can I confirm the identity and purity of my final product?

A2: A combination of analytical techniques should be used:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure of the diamine. The spectra of the (1R,2R) and meso diastereomers will be different, particularly in the chemical shifts and coupling constants of the methine protons.

• Chiral HPLC: To determine the diastereomeric and enantiomeric purity of the final product.

• Mass Spectrometry: To confirm the molecular weight of the product.

• Optical Rotation: To confirm the chirality of the product. The (1R,2R) enantiomer will have a specific optical rotation value.

Q3: Are there any alternative reducing agents to Samarium(II) Iodide (SmI₂)?

A3: While SmI₂ is widely used for this type of transformation due to its effectiveness and mildness, other reducing agents have been explored for imine coupling reactions.[2][5] These can include other low-valent metals or electrochemical methods. However, the diastereoselectivity of the reaction can be highly dependent on the reducing agent used, and SmI₂ often provides the best results for this specific transformation.[1]

Q4: Can I recycle the tert-butanesulfinamide chiral auxiliary?

A4: Yes, it is possible to recover the tert-butanesulfinamide after the deprotection step.[4] This can be an important consideration for cost-effectiveness, especially on a larger scale. The acidic workup to remove the auxiliary can be followed by an extraction and purification procedure to isolate the sulfinamide for reuse.

References

• Ellman, J. A., et al. (1997). tert-Butanesulfinamide and the associated synthetic methodology. Accounts of Chemical Research, 30(4), 136-145.*

• Szostak, M., et al. (2014). Cross-Coupling Reactions Using Samarium(II) Iodide. Chemical Reviews, 114(12), 5959-6039.* Available from: [Link]

• Flowers, R. A., et al. (2003). Reduction and Reductive Coupling of Imines by Sm(II)-Based Reagents. Tetrahedron, 59(35), 6827-6834.*
• Wenzel, T. J. (2018). Discrimination of chiral compounds using NMR spectroscopy. John Wiley & Sons.

• Kim, M., Knettle, B. W., Dahlen, A., Hilmersson, G., & Flowers, R. A. I. (2004). Reduction and Reductive Coupling of Imines by Sm(II)‐Based Reagents. ChemInform, 35(15).* Available from: [Link]

• Phenomenex. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Available from: [Link]

• Wang, B., et al. (2009). SmI2-Promoted Intramolecular Asymmetric Pinacol-Type Ketone–tert-Butanesulfinyl Imine Reductive Coupling: Stereoselectivity and Mechanism. Organic Letters, 11(15), 3410-3413.* Available from: [Link]

• SIELC Technologies. (n.d.). Separation of 1,2-Bis(2-methoxyphenoxy)ethane on Newcrom R1 HPLC column. Available from: [Link]

• Xu, M.-H., et al. (2008). An Advance on Exploring N-tert-Butanesulfinyl Imines in Asymmetric Synthesis of Chiral Amines. Accounts of Chemical Research, 41(7), 831-840.* Available from: [Link]

• Dobashi, A., et al. (2002). Chiral separation of enantiomeric 1,2-diamines using molecular imprinting method and selectivity enhancement by addition of achiral primary amines into eluents. Analytical Sciences, 18(1), 35-39.* Available from: [Link]

• Ellman, J. A., et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Pure and Applied Chemistry, 74(8), 1311-1317.*

• Ellman, J. A., et al. (2010). Recycling the tert-Butanesulfinyl Group in the Synthesis of Amines Using tert-Butanesulfinamide. The Journal of Organic Chemistry, 75(17), 6012-6015.* Available from: [Link]

• Foubelo, F., et al. (2017). Diastereoselective homoallylation and bis-homoallylation of N-tert-butanesulfinyl imines with organomagnesium compounds. Molecules, 22(10), 1686.* Available from: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Sci-Hub. Reduction and Reductive Coupling of Imines by Sm(II)‐Based Reagents. / ChemInform, 2004 [sci-hub.sg]

strategies to enhance the catalytic activity of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligands

Technical Support Center: (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine Ligands

Welcome to the technical support center for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into optimizing the catalytic performance of this important class of chiral ligands. Here, we address common challenges, offer troubleshooting strategies, and present detailed protocols to enhance your experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the application and function of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligands.

Q1: What are the primary applications of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine and its derivatives?

This ligand, a derivative of 1,2-diphenylethanediamine (DPEN), is a privileged chiral auxiliary primarily used in asymmetric synthesis. Its most notable applications are in Noyori-type asymmetric hydrogenation and asymmetric transfer hydrogenation (ATH) of ketones and imines.[1][2][3] When complexed with metals like Ruthenium(II), it forms highly efficient and stereoselective catalysts for the reduction of prochiral substrates to chiral alcohols and amines, which are critical intermediates in pharmaceutical manufacturing.[4][5]

Q2: How do the ortho-methoxy groups influence the catalytic activity and stereoselectivity?

The two methoxy groups at the ortho positions of the phenyl rings are not merely passive substituents; they play a crucial role in defining the ligand's catalytic behavior.

• Electronic Effects: The methoxy group is an electron-donating group, which increases the electron density on the metal center of the catalyst complex. This can modulate the reactivity of the metal hydride, influencing the rate of hydrogen transfer.

• Steric Hindrance: The ortho-substituents provide significant steric bulk around the catalytic center. This steric environment is critical for creating a well-defined chiral pocket that effectively discriminates between the two enantiotopic faces of the prochiral substrate, leading to high enantioselectivity.

• Coordinating Effects: The oxygen atom of the methoxy group can potentially act as a hemilabile coordinating site.[6] This transient coordination can help stabilize the transition state, lock the conformation of the catalyst-substrate complex, and ultimately enhance stereochemical control.

Q3: What are general strategies for modifying the ligand structure to improve performance?

Optimizing the ligand scaffold is a key strategy for enhancing catalytic activity, selectivity, and substrate scope. Modifications can be broadly categorized as follows:

• Aryl Ring Substitution: Introducing different electron-donating or electron-withdrawing groups on the phenyl rings can fine-tune the electronic properties of the metal center. For example, replacing methoxy groups with fluoro or trifluoromethyl groups can alter the Lewis acidity of the metal, which may be beneficial for certain substrates.

• Diamine Backbone Modification: Altering the diamine backbone, for instance by introducing substituents, can change the steric environment and the bite angle of the ligand. This can have a profound impact on the stability and reactivity of the resulting metal complex.

• N-Substitution: In related systems, substitution on the nitrogen atoms (e.g., N-tosylation in TsDPEN) is a common strategy to create a bifunctional catalyst where the N-H moiety can interact with the substrate.[2] This creates a six-membered pericyclic transition state that is crucial for the hydrogen transfer mechanism in Noyori-type catalysts.[1]

Q4: How do I choose the appropriate metal precursor to form the active catalyst?

For asymmetric transfer hydrogenation, Ruthenium(II) precursors are overwhelmingly the most common choice. The selection depends on the desired reaction conditions and the method of catalyst preparation (pre-formed vs. in situ).

• [RuCl₂(p-cymene)]₂: This is a highly common and commercially available precursor for generating the active catalyst in situ. It readily reacts with the diamine ligand in the presence of a hydrogen source and a base.[7]

• [RuCl₂(benzene)]₂: Another effective precursor that can be used to prepare the active catalyst in one step without purification.[5]

• (COD)Ru(2-methylallyl)₂: This precursor, in combination with HBr, can be used to generate a catalyst active for hydrogenations at atmospheric pressure, although catalyst loading may be higher.[5]

The choice of arene ligand (p-cymene, benzene, etc.) in the precursor can also subtly influence catalyst activity and stability.

Section 2: Troubleshooting Guide

Even with robust protocols, experimental challenges can arise. This guide provides a systematic approach to diagnosing and resolving common issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Catalytic Activity	1. Inactive Catalyst: The active Ru-H species has not formed. This can be due to impurities (e.g., water, oxygen) or incorrect stoichiometry of reagents during in situ preparation.	1a. Ensure all solvents and reagents are rigorously dried and degassed. Use freshly distilled solvents. 1b. Verify the quality and purity of the metal precursor and ligand. 1c. Re-optimize the base-to-catalyst ratio. An excess of base is often required to facilitate the formation of the active hydride species.[1]
2. Catalyst Decomposition: The catalyst may be unstable under the reaction conditions (e.g., high temperature, presence of acid).	2a. Lower the reaction temperature. 2b. If using an acidic hydrogen source like HCOOH/NEt₃, ensure the molar ratio is optimal (typically 5:2) to avoid protonation and decoordination of the diamine ligand.[2]
Poor Enantioselectivity (low ee%)	1. Incorrect Ligand Enantiomer: Use of the (1S,2S) ligand will produce the opposite product enantiomer.	1a. Double-check the stereochemistry of the ligand used. (1R,2R) and (1S,2S) ligands typically yield (R) and (S) products, respectively, for many ketone reductions.
2. Suboptimal Solvent: The solvent polarity and coordinating ability can significantly affect the transition state geometry.	2a. Screen a range of solvents. Aprotic solvents like dichloromethane (DCM) or protic solvents like isopropanol can have a large impact on enantiomeric excess (ee%).
3. Temperature Too High: Higher temperatures can reduce the energy difference between the diastereomeric transition states, leading to lower ee%.	3a. Perform the reaction at a lower temperature (e.g., 0 °C or room temperature instead of reflux).
Incomplete Reaction / Low Conversion	1. Insufficient Catalyst Loading: The turnover number (TON) may be limited by the catalyst concentration.	1a. Increase the catalyst loading (e.g., from 0.1 mol% to 1 mol%).
2. Poor Substrate Solubility: The substrate may not be fully dissolved in the chosen solvent, limiting its availability to the catalyst.	2a. Choose a solvent in which the substrate has better solubility or increase the reaction volume. 2b. In aqueous systems, the addition of a surfactant can improve substrate emulsification and enhance activity.[8]
3. Product Inhibition: The reaction product may coordinate to the metal center and inhibit further catalysis.	3a. Monitor the reaction kinetics. If the rate slows significantly over time, product inhibition may be the cause. Consider strategies to remove the product as it forms, if feasible.
Catalyst Poisoning	1. Functional Group Incompatibility: Certain functional groups on the substrate (e.g., thiols, phosphines) can irreversibly bind to the ruthenium center and poison the catalyst.	1a. Protect incompatible functional groups before the reaction. 1b. Review the literature for catalyst compatibility with your specific substrate.
2. Impurities in Reagents: Trace impurities from starting materials or solvents can act as catalyst poisons.	2a. Purify all substrates and reagents before use. Ensure high-purity solvents.

Troubleshooting Workflow: Low Enantioselectivity

Caption: A logical workflow for troubleshooting poor enantioselectivity.

Section 3: Protocols & Methodologies

These protocols provide a starting point for typical applications. Always perform reactions in an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Protocol 3.1: In Situ Preparation of Ru-(1R,2R)-diamine Catalyst for ATH

This protocol describes the formation of the active catalyst for the asymmetric transfer hydrogenation of a ketone.

Materials:

• [RuCl₂(p-cymene)]₂ (1 equivalent)

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (2.2 equivalents)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous isopropanol (IPA) or Dichloromethane (DCM)

Procedure:

• In a glovebox or under a stream of argon, add [RuCl₂(p-cymene)]₂ and the (1R,2R)-diamine ligand to a dry Schlenk flask.

• Add the desired anhydrous solvent (e.g., IPA) to the flask.

• Stir the resulting mixture at room temperature for 30-60 minutes. The solution should become a clear, homogeneous color.

• For transfer hydrogenation using a formic acid/triethylamine mixture, prepare the azeotrope separately by carefully mixing HCOOH and NEt₃ in a 5:2 molar ratio.

• The catalyst solution is now ready for the addition of the substrate.

Causality: The diamine ligand displaces the p-cymene and chloride ligands from the ruthenium precursor. In the presence of a hydrogen donor (like the HCOOH/NEt₃ mixture or isopropanol with a base), the Ru-Cl bond is converted to the catalytically active Ru-H species.[2]

Protocol 3.2: General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

• Pre-formed catalyst solution (from Protocol 3.1)

• Acetophenone (substrate)

• Formic acid/Triethylamine (5:2 molar mixture)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• To the freshly prepared catalyst solution (typically 0.1-1.0 mol% relative to the substrate) in the Schlenk flask, add the HCOOH/NEt₃ mixture (e.g., 2 equivalents).

• Add the acetophenone substrate (1 equivalent) to the catalyst solution via syringe.

• Seal the flask and stir the reaction mixture at the desired temperature (e.g., 28 °C).

• Monitor the reaction progress using TLC or GC. Typical reaction times range from 4 to 24 hours.

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the resulting 1-phenylethanol by column chromatography.

• Determine the enantiomeric excess (ee%) of the product using chiral HPLC or GC.[7]

Section 4: Advanced Strategies for Enhancement

For challenging substrates or when higher performance is required, consider these advanced strategies.

Structural Modification Sites

Systematic modification of the ligand scaffold is a powerful tool for catalyst optimization. The diagram below highlights key positions for structural tuning.

Caption: Key sites for ligand modification to tune catalytic properties.

The Role of Additives

Additives can significantly improve reaction rates, yields, and selectivities without altering the core catalyst structure.[9][10]

• Bases: In transfer hydrogenation, a base (e.g., KOBu-t, KOH, NEt₃) is often essential. It facilitates the deprotonation of the hydrogen source (like isopropanol) and the formation of the active ruthenium hydride species.[11] The choice and amount of base can dramatically alter the reaction rate.

• Halide Salts: In some systems, the addition of halide salts (e.g., KBr) can influence the catalyst's resting state and activity, potentially by preventing catalyst dimerization or decomposition.

• Phase-Transfer Catalysts: For reactions with poor solubility between the substrate and the catalyst, a phase-transfer catalyst can facilitate interaction at the interface, boosting the reaction rate.

Data Summary: Solvent Effects

The choice of solvent is critical. The following table provides a conceptual summary of how solvent properties can influence a typical asymmetric transfer hydrogenation.

Solvent	Polarity	Coordinating Ability	Typical Effect on ee%	Typical Effect on Rate	Rationale
Isopropanol (IPA)	Polar, Protic	High	Often High	Moderate	Can act as both solvent and hydrogen source, promoting the desired bifunctional mechanism.
Dichloromethane (DCM)	Apolar	Low	Variable	Often Fast	Low coordinating ability can lead to faster substrate exchange but may reduce stereochemical ordering.
Toluene	Nonpolar	Low	Often Low	Slow	Poor for stabilizing polar transition states, often leading to lower performance.
Tetrahydrofuran (THF)	Polar, Aprotic	Medium	Variable	Variable	Coordinating nature can compete with the substrate, affecting both rate and selectivity.

Section 5: References

• Wikipedia. Asymmetric hydrogenation. [Link]

• Pytela, O., et al. (2019). Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. PMC - NIH. [Link]

• Kitamura, M., & Nakatsuka, H. (2011). Mechanistic insight into NOYORI asymmetric hydrogenations. Chemical Communications, 47, 842-846. [Link]

• Organic Chemistry. (2021). Noyori Asymmetric Hydrogenation. YouTube. [Link]

• Myers, A. G. Research Group. The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link]

• Hijazi, A., et al. (2023). Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives. ResearchGate. [Link]

• Hong, L., et al. (2016). Additive Effects on Asymmetric Catalysis. PubMed. [Link]

• Hong, L., et al. (2016). Additive Effects on Asymmetric Catalysis. Chemical Reviews, 116(6), 4006-123. [Link]

• Zeng, F., et al. (2023). Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ChemRxiv. [Link]

• Zeng, F., et al. (2023). Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ResearchGate. [Link]

• Blakey, S. B., et al. (2006). Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis. PMC - NIH. [Link]

• Kalsin, A. M., et al. (2020). Cooperative effects of ruthenium micellar catalysts and added surfactants in transfer hydrogenation of ketones in water. Catalysis Science & Technology. [Link]

• Liu, B., et al. Effects of potassium additive on the activity of Ru catalyst for acetylene hydrochlorination. RSC Publishing. [Link]

• Seebold, S., et al. (2022). Strategies to improve the catalytic activity and stability of bioinspired Cu molecular catalysts for the ORR. MDPI. [Link]

• Zhang, H., et al. (2023). Strategies for enhancing catalytic performance of single-atom catalysts in 2e- oxygen reduction reaction: A review. The Innovation. [Link]

• Kuźnik, N., et al. Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. ResearchGate. [Link]

• Aladdin Scientific. (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. Biocompare. [Link]

• Seefeldt, J., et al. (2024). Ligand Modifications on a Cp(quinolate)Ru Catalyst to Improve Its Stability in a Bio-orthogonal Deprotection Reaction. ResearchGate. [Link]

• Zhang, H., et al. (2023). Strategies for enhancing catalytic performance of single-atom catalysts in 2e- oxygen reduction reaction: A review. ResearchGate. [Link]

• Klevan, A. F., et al. (2015). The Synthesis of Ethane-1,2-diamine-N,N'-bis(methylenephosphonic) Acid and its Platinum(II) Complex. ResearchGate. [Link]

• Wang, Z., et al. (2021). Enhancing Pd Catalytic Activity by Amine Group Modification for Efficient Direct Synthesis of H2O2. ResearchGate. [Link]

• PubChem. 1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine. National Center for Biotechnology Information. [Link]

• Venus, T., et al. (2010). Impact of Ligand Modification on Structures and Catalytic Activities of Chelating Bis-Carbene Rhodium(I) Complexes. ResearchGate. [Link]

• Venus, T., et al. (2010). Impact of Ligand Modification on Structures and Catalytic Activities of Chelating Bis-Carbene Rhodium(I) Complexes. Semantic Scholar. [Link]

• Venus, T., et al. (2010). Impact of Ligand Modification on Structures and Catalytic Activities of Chelating Bis-Carbene Rhodium(I) Complexes. ACS Figshare. [Link]

Sources

• 1. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 2. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Mechanistic insight into NOYORI asymmetric hydrogenations - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Cooperative effects of ruthenium micellar catalysts and added surfactants in transfer hydrogenation of ketones in water - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. Additive Effects on Asymmetric Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Advanced Purification of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Welcome to the technical support center for the advanced purification of high-purity (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, troubleshooting advice, and detailed protocols for achieving high enantiomeric purity of this valuable chiral diamine.

Introduction

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a C2-symmetric chiral diamine that serves as a crucial ligand and building block in asymmetric synthesis. The stereochemical integrity of this compound is paramount to its function in inducing enantioselectivity in chemical transformations. However, its synthesis often yields a mixture of enantiomers and diastereomers, necessitating robust purification methods to isolate the desired (1R,2R)-enantiomer in high purity. This guide provides a comprehensive overview of advanced purification techniques, focusing on fractional crystallization and supercritical fluid chromatography (SFC), to address the common challenges encountered during this critical process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine?

A1: The impurity profile can vary depending on the synthetic route, but common impurities include:

• The (1S,2S)-enantiomer: This is the primary impurity to be removed to achieve high enantiomeric excess (ee).

• The meso-diastereomer (1R,2S)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: This achiral diastereomer can form during the synthesis and must be removed.[1]

• Unreacted starting materials: Depending on the synthesis, these could include 2-methoxybenzaldehyde or the corresponding diketone.

• Byproducts from the reduction step: If using reductive amination, incompletely reduced intermediates or over-reduced products may be present.[2]

Q2: How do I choose between fractional crystallization and preparative SFC for purification?

A2: The choice depends on several factors including the scale of purification, initial purity, available equipment, and desired throughput.

• Fractional Crystallization is often preferred for large-scale purifications (multi-gram to kilogram scale) due to its cost-effectiveness. It is most effective when the initial enantiomeric excess is not extremely low.

• Preparative Supercritical Fluid Chromatography (SFC) is an excellent choice for rapid purification, especially for smaller quantities (milligram to gram scale).[3] It offers high resolution and is particularly useful when crystallization methods fail or for polishing material to very high enantiomeric purity.[4]

Below is a decision-making workflow to help guide your choice:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. archives.ijper.org [archives.ijper.org]
• 4. phx.phenomenex.com [phx.phenomenex.com]

Navigating the Scale-Up of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to the synthesis and scale-up of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This chiral diamine is a valuable ligand and building block in asymmetric synthesis. Its successful production, especially at a larger scale, requires careful control over reaction conditions to ensure high yield and, most importantly, high enantiopurity. This guide provides practical troubleshooting advice and answers to frequently asked questions to navigate the complexities of its synthesis.

I. Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine?

A1: The most common and effective method for the synthesis of this chiral diamine is a two-step process. The first step involves an asymmetric benzoin condensation of 2-methoxybenzaldehyde to form (R,R)-2,2'-dimethoxybenzoin. This is followed by the conversion of the α-hydroxy ketone intermediate into the desired (1R,2R)-vicinal diamine. The success of the entire synthesis hinges on achieving high enantioselectivity in the initial benzoin condensation.

Q2: What are the most critical parameters to control during the scale-up of the benzoin condensation?

A2: When scaling up the asymmetric benzoin condensation, the following parameters are crucial:

• Catalyst Selection and Loading: The choice of a suitable chiral N-heterocyclic carbene (NHC) catalyst is paramount for achieving high enantioselectivity.[1][2][3][4][5] The catalyst loading must be optimized; too low a concentration may lead to slow reaction rates, while excessive amounts can be uneconomical and may complicate purification.

• Temperature Control: The benzoin condensation is often temperature-sensitive. Precise temperature control is necessary to minimize side reactions and ensure high stereoselectivity. Runaway reactions can be a concern, especially on a larger scale.

• Solvent Purity: The use of high-purity, anhydrous solvents is essential to prevent side reactions and catalyst deactivation.

• Mixing Efficiency: Homogeneous mixing is critical for maintaining consistent reaction conditions throughout the reactor, which directly impacts yield and enantioselectivity.

Q3: How can I purify the final diamine product to achieve high enantiomeric excess (e.e.)?

A3: Achieving high enantiomeric purity often requires a dedicated purification step after the synthesis. Diastereomeric salt crystallization is a widely used and effective method for resolving chiral amines on a larger scale.[6][7][8] This involves reacting the racemic or enantioenriched diamine with a chiral acid to form diastereomeric salts, which have different solubilities and can be separated by fractional crystallization. Subsequent liberation of the free amine from the purified salt yields the desired enantiomerically pure product.

Q4: What are the primary safety concerns when working with the reagents for this synthesis?

A4: The synthesis involves several hazardous materials. 2-Methoxybenzaldehyde can cause skin and eye irritation.[3] The use of cyanide salts as catalysts in traditional benzoin condensations presents a significant toxicity hazard and requires strict safety protocols.[2] Many N-heterocyclic carbene precursors are also irritants. It is imperative to consult the Safety Data Sheets (SDS) for all reagents and perform a thorough risk assessment before commencing any work. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times, and all manipulations should be carried out in a well-ventilated fume hood.

II. Troubleshooting Guides

This section provides detailed guidance on common issues encountered during the synthesis of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

A. Troubleshooting the Asymmetric Benzoin Condensation

Issue 1: Low Yield of 2,2'-Dimethoxybenzoin

Potential Cause	Troubleshooting Steps
Poor Quality of 2-Methoxybenzaldehyde	Ensure the starting material is free from acidic impurities, such as the corresponding carboxylic acid, which can neutralize the base required for catalyst activation. Consider purification of the aldehyde by distillation or passing it through a plug of basic alumina.
Inactive Catalyst	N-heterocyclic carbene catalysts are sensitive to air and moisture. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents. If preparing the catalyst in situ, ensure the base is strong enough and added under controlled conditions to deprotonate the precatalyst effectively.
Suboptimal Reaction Temperature	The reaction rate may be too slow at lower temperatures. Conversely, higher temperatures can lead to catalyst decomposition or side reactions. Experiment with a range of temperatures to find the optimal balance between reaction rate and product stability.
Insufficient Reaction Time	Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to ensure it has gone to completion.

Issue 2: Low Enantioselectivity (e.e.)

Potential Cause	Troubleshooting Steps
Incorrect Chiral Catalyst or Ligand	The choice of the chiral N-heterocyclic carbene is critical for inducing asymmetry.[1][4][5] Screen a variety of chiral NHC precatalysts to identify the most effective one for 2-methoxybenzaldehyde. The steric and electronic properties of the catalyst play a significant role.[4]
Temperature Fluctuations	Even small variations in temperature can impact the transition states of the reaction, leading to a decrease in enantioselectivity. Employ a reliable temperature control system, especially during scale-up.
Presence of Water or Protic Impurities	Water can interfere with the chiral environment created by the catalyst. Ensure all reagents and solvents are rigorously dried.
Racemization of the Product	In some cases, the benzoin product may racemize under the reaction conditions, especially with prolonged reaction times or elevated temperatures.[9] Quench the reaction as soon as it reaches completion and analyze the e.e. at different time points to assess product stability.

B. Troubleshooting the Conversion of Benzoin to Diamine

Issue 3: Incomplete Conversion of 2,2'-Dimethoxybenzoin

Potential Cause	Troubleshooting Steps
Inefficient Amination Reagents	The conversion of an α-hydroxy ketone to a vicinal diamine can be a challenging transformation. Common methods involve initial conversion of the hydroxyl group to a better leaving group, followed by nucleophilic substitution with an amine source, or reductive amination protocols. Investigate different amination strategies and reagents to find the most effective for your substrate.
Steric Hindrance	The bulky 2-methoxyphenyl groups may sterically hinder the reaction. More forcing reaction conditions (higher temperatures, longer reaction times) may be required, but these must be balanced against the risk of side reactions.
Side Reactions	The benzoin moiety can undergo other reactions, such as oxidation to the corresponding benzil.[5] Ensure the reaction is carried out under conditions that favor the desired amination pathway.

Issue 4: Formation of Diastereomeric Impurities

Potential Cause	Troubleshooting Steps
Non-Stereospecific Reaction	The conversion of the benzoin to the diamine must proceed with retention of configuration to yield the desired (1R,2R) product. If the reaction is not stereospecific, a mixture of diastereomers will be formed. Carefully select a synthetic route known to proceed with high stereochemical fidelity for the conversion of α-hydroxy ketones or their derivatives to vicinal diamines.
Epimerization	The stereocenters of the product may be susceptible to epimerization under the reaction or work-up conditions. Use mild conditions where possible and analyze the diastereomeric ratio at different stages of the process.
Inadequate Purification	If a mixture of diastereomers is formed, separation by column chromatography or crystallization may be necessary. Develop a robust purification method to isolate the desired diastereomer.

III. Experimental Protocols & Workflows

Workflow for Scaling Up Production

The successful scale-up of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine requires a systematic approach. The following workflow outlines the key stages:

Caption: A phased approach to scaling up the synthesis of the target chiral diamine.

Protocol: Diastereomeric Salt Crystallization for Chiral Purification

This generalized protocol outlines the steps for purifying the final diamine product. Note that the specific chiral acid, solvent, and temperatures will need to be optimized for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.[10]

• Selection of Resolving Agent: Choose a commercially available, enantiomerically pure chiral acid (e.g., tartaric acid, mandelic acid, or a derivative).

• Solvent Screening: Screen a range of solvents to find one in which the two diastereomeric salts have a significant solubility difference.

• Salt Formation: Dissolve the enantioenriched diamine in the chosen solvent. Add the chiral resolving agent (typically 0.5 to 1.0 equivalents) and stir to allow for salt formation.

• Crystallization: Induce crystallization by cooling the solution, adding an anti-solvent, or allowing for slow evaporation.

• Isolation and Analysis: Isolate the crystals by filtration and wash with a small amount of cold solvent. Analyze the diastereomeric excess of the crystalline salt.

• Recrystallization (Optional): If the desired diastereomeric purity is not achieved, recrystallize the salt.

• Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and basify the solution (e.g., with NaOH) to deprotonate the amine. Extract the free diamine with an organic solvent, dry the organic layer, and remove the solvent under reduced pressure.

• Final Analysis: Analyze the enantiomeric excess of the final product using a suitable chiral analytical method (e.g., chiral HPLC).

IV. Data Presentation

Table 1: Troubleshooting Summary for Asymmetric Benzoin Condensation

Issue	Key Parameter to Investigate	Analytical Technique
Low Yield	Reagent Purity, Catalyst Activity, Temperature, Reaction Time	TLC, HPLC, NMR
Low Enantioselectivity	Chiral Catalyst, Temperature, Solvent Purity, Racemization	Chiral HPLC, Polarimetry

Table 2: Key Considerations for Scale-Up

Factor	Laboratory Scale	Production Scale
Heat Transfer	High surface area to volume ratio, efficient heat dissipation.	Lower surface area to volume ratio, potential for "hot spots" and runaway reactions.[11]
Mixing	Efficient mixing with magnetic stirrers.	Mechanical stirring required; potential for inhomogeneous mixing.[11]
Reagent Addition	Rapid addition is often possible.	Controlled, slow addition is crucial to manage exotherms.
Safety	Smaller quantities, manageable risks.	Rigorous safety assessments (HAZOP) and engineering controls are essential.

V. Concluding Remarks

The successful scale-up of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a challenging but achievable goal. A thorough understanding of the reaction mechanism, careful optimization of reaction parameters at the laboratory scale, and a systematic approach to process development are essential. This guide provides a framework for troubleshooting common issues and navigating the complexities of scaling up this valuable chiral compound. By prioritizing safety, process understanding, and analytical rigor, researchers can confidently move from small-scale synthesis to larger-scale production.

References

• Enders, D., Niemeier, O., & Balensiefer, T. (2006). Asymmetric Intramolecular Crossed-Benzoin Reactions by N-Heterocyclic Carbene Catalysis.
• Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions. (n.d.). Beilstein Journal of Organic Chemistry.
• An Overview on the N-Heterocyclic Carbene-Catalyzed Aza-Benzoin Condensation Reaction. (2019).
• Inokuma, T., Hashimoto, K., Fujiwara, T., Sun, C., Kuwano, S., & Yamada, K. (2020). Remote Electronic Effect of Chiral N-Heterocyclic Carbene Catalyst on an Asymmetric Benzoin Reaction. Chemistry – An Asian Journal, 15(13), 2056-2060.
• Highly diastereoselective synthesis of vicinal diamines via a Rh-catalyzed three-component reaction of diazo compounds with diarylmethanimines and ketimines. (2021). Organic Chemistry Frontiers, 8(17), 4786-4792.
• Dhayalan, V. (2021, December 22). Chiral N-Heterocyclic Carbene Synthesis with Dr. Vasudevan Dhayalan (Episode 76). YouTube.
• Nantz, M. H., Lee, D. A., Bender, D. M., & Roohi, A. H. (1991). An enantioselective synthesis of vicinal diamines. The Journal of Organic Chemistry, 56(23), 6554-6556.
• O'Toole, S. E., & Connon, S. J. (2009). The enantioselective benzoin condensation promoted by chiral triazolium precatalysts: stereochemical control via hydrogen bonding. Organic & Biomolecular Chemistry, 7(17), 3584-3595.
• The enantioselective benzoin condensation promoted by chiral triazolium prec
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• Enabling the Scale-Up of a Key Asymmetric Hydrogenation Step in the Synthesis of an API Using Continuous Flow Solid-Supported Catalysis. (2016). Organic Process Research & Development, 20(7), 1269-1275.
• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (2018). White Rose eTheses Online.
• Delany, E. G., & Connon, S. J. (2020). Enantioselective N-heterocyclic carbene-catalysed intermolecular crossed benzoin condensations: improved catalyst design and the role of in situ racemisation. Organic & Biomolecular Chemistry, 18(47), 9614-9626.
• Application Notes and Protocols: Diastereomeric Salt Crystallization with (R)-1,2-Diaminopropane. (2025). BenchChem.
• Chiral Vicinal Diamines Derived from Mefloquine. (2021). The Journal of Organic Chemistry, 86(16), 11333-11341.
• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale
• Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs.
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• Enantioselective Synthesis of Vicinal Diamines. (2018).
• The Chemistry of Vicinal Diamines. (1998).
• Industrial Catalyst Scale Up: Challenges & Strategies for Success. (2023, October 12).
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• SOME SCALE-UP CONSIDERATIONS. (n.d.).
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• Catalytic asymmetric synthesis of 1,2-diamines. (2024). Chemical Society Reviews, 53(15), 7983-8085.
• Tandem Z-Selective Cross-Metathesis/Dihydroxylation: Synthesis of anti-1,2-Diols. (2015).
• A Method for the Preparation of Differentiated trans-1,2-Diol Derivatives with Enantio- and Diastereocontrol. (2004). Organic Letters, 6(23), 4163-4165.
• Catalytic asymmetric synthesis of 1,2-diamines. (2024).
• Regio‐ and Enantioselective Synthesis of 1,2‐Diamines by Formal Hydroamination of Enamines: Scope, Mechanism, and Asymmetric Synthesis of Orthogonally Protected Bis‐Piperazines as a Privileged Scaffold. (2020).
• Catalytic asymmetric synthesis of 1,2-diamines. (2024). RSC Publishing.
• De novo asymmetric bio- and chemocatalytic synthesis of saccharides. (n.d.). SciSpace.
• Asymmetric 1,2-diaxial synthesis of bi-(hetero)aryl benzofulvene atropisomers via transient directing group-assisted dehydrogenative coupling. (2023).
• 1-2-diol to alkene conversion & preparation of trans-cyclo-octene from cis-cyclo-octene & mechanism. (2020, February 26). YouTube.
• Regioselective Three-Component Synthesis of Vicinal Diamines via 1,2-Diamination of Styrenes. (2021). Organic Letters, 23(8), 3059-3064.

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Diamine Ligands: (1R,2R)-DPEN vs. (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the choice of a chiral ligand is paramount to achieving high enantioselectivity and catalytic efficiency. (1R,2R)-1,2-diphenylethylene-1,2-diamine (DPEN) has long been a stalwart and versatile ligand, particularly in transition-metal catalyzed reactions such as asymmetric hydrogenation and transfer hydrogenation.[1][2] This guide provides a comparative analysis of the well-established (1R,2R)-DPEN and its electronically modified counterpart, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. While direct, side-by-side experimental comparisons in the literature are scarce, this document synthesizes available data for (1R,2R)-DPEN and offers a scientifically grounded perspective on the potential performance of the methoxy-substituted analogue based on fundamental principles of steric and electronic effects.

At a Glance: Structural Differences and Potential Implications

The key structural distinction between the two ligands lies in the presence of methoxy groups at the ortho positions of the phenyl rings in (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. These substituents are poised to exert significant electronic and steric influences on the resulting metal complexes and their catalytic behavior.

Feature	(1R,2R)-DPEN	(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine
Structure	See Figure 1	See Figure 1
Electronic Effect	Phenyl groups are electronically neutral.	ortho-Methoxy groups are electron-donating through resonance and weakly electron-withdrawing through induction.[3]
Steric Hindrance	Phenyl groups provide a defined steric environment.	Increased steric bulk near the coordination sphere due to the ortho-methoxy groups.[3]
Potential Catalytic Impact	Well-established high enantioselectivity in numerous reactions.	Potentially altered enantioselectivity and catalytic activity due to modified steric and electronic environment.

Diagram of Ligand Structures

Caption: Molecular structures of (1R,2R)-DPEN and its ortho-methoxy substituted analogue.

Performance Profile of (1R,2R)-DPEN in Asymmetric Transfer Hydrogenation

(1R,2R)-DPEN, particularly when derivatized with a tosyl group (TsDPEN), forms the cornerstone of the highly successful Noyori-Ikariya catalysts for the asymmetric transfer hydrogenation (ATH) of ketones and imines.[2][4] These ruthenium-based catalysts are renowned for their high activity and exceptional enantioselectivity across a broad range of substrates.[5]

A hallmark application of (1R,2R)-DPEN-based catalysts is the reduction of aromatic ketones. For instance, the asymmetric transfer hydrogenation of acetophenone using a [RuCl(η⁶-p-cymene)((S,S)-TsDPEN)] catalyst consistently yields (S)-1-phenylethanol in high yield and enantiomeric excess.[4]

Table 1: Representative Performance of (1R,2R)-TsDPEN in the Asymmetric Transfer Hydrogenation of Acetophenone

Substrate	Catalyst	Hydrogen Source	Solvent	Conversion (%)	ee (%)	Product Configuration	Reference
Acetophenone	[RuCl(η⁶-p-cymene)((R,R)-TsDPEN)]	HCOOH/NEt₃	Acetonitrile	>99	97	(R)	[4]

The high degree of stereocontrol is attributed to the formation of a well-defined, rigid six-membered transition state where the substrate interacts with the catalyst through a hydrogen bond between the carbonyl oxygen and the non-sulfonated amine of the ligand.[4] This interaction, coupled with the steric influence of the phenyl groups on the diamine and the arene ligand on the ruthenium, dictates the facial selectivity of the hydride transfer.

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: A Prospective Analysis

Currently, there is a notable absence of published, peer-reviewed experimental data detailing the catalytic performance of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in asymmetric reactions. This necessitates a theoretical evaluation of its potential based on the electronic and steric effects of the ortho-methoxy substituents.

Electronic Effects

The methoxy group is a strong electron-donating group through resonance, which increases the electron density on the phenyl ring and, consequently, on the nitrogen atoms of the diamine. This enhanced electron-donating ability could influence the electronic properties of the resulting metal catalyst in several ways:

• Increased Lewis Basicity: The nitrogen atoms of the methoxy-substituted ligand would be more Lewis basic, leading to a stronger bond with the metal center. This could enhance catalyst stability.

• Modified Metal Center Reactivity: The increased electron density on the metal center could affect its reactivity. For instance, in reactions involving oxidative addition, a more electron-rich metal center might react faster. Conversely, in steps where the metal acts as a Lewis acid, its activity might be diminished.

Steric Effects

The presence of methoxy groups at the ortho positions introduces significant steric bulk in close proximity to the chiral backbone and the metal's coordination sphere.[3] This can have a profound impact on the enantioselectivity of the catalyzed reaction:

• Altered Chiral Pocket: The methoxy groups would modify the shape and size of the chiral pocket around the metal center, potentially leading to a different or more pronounced differentiation between the two enantiotopic faces of the prochiral substrate.

• Substrate Scope: The increased steric hindrance might favor smaller substrates and could lead to lower reactivity or selectivity for bulkier substrates that cannot be accommodated within the more constrained active site.[6]

Experimental Protocols

Representative Protocol for Asymmetric Transfer Hydrogenation of Acetophenone with a (1R,2R)-TsDPEN-Ru Catalyst

This protocol is based on established procedures for Noyori-type asymmetric transfer hydrogenation.[4]

Materials:

• [RuCl₂(p-cymene)]₂

• (1R,2R)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine ((1R,2R)-TsDPEN)

• Acetophenone

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (1 mol%) and (1R,2R)-TsDPEN (2.2 mol%) in the anhydrous solvent.

• Stir the mixture at room temperature for 30 minutes to allow for catalyst formation.

• Prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

• Add acetophenone (100 mol%) to the catalyst solution.

• Add the formic acid/triethylamine mixture (5 equivalents relative to the substrate) to the reaction flask.

• Stir the reaction mixture at the desired temperature (e.g., 28 °C) and monitor the progress by TLC or GC.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

• Determine the enantiomeric excess by chiral HPLC or GC.

Experimental Workflow Diagram

Caption: Workflow for a typical asymmetric transfer hydrogenation experiment.

Conclusion and Future Outlook

(1R,2R)-DPEN has unequivocally established itself as a privileged ligand in asymmetric catalysis, with its derivatives enabling highly efficient and enantioselective transformations. While the catalytic potential of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine remains largely unexplored in the published literature, a theoretical analysis suggests that the introduction of ortho-methoxy groups could lead to catalysts with distinct properties. The electronic enrichment and increased steric bulk provided by these substituents may offer opportunities for tuning reactivity and selectivity, potentially leading to improved performance for specific substrate classes or even novel catalytic applications.

Further experimental investigation into the catalytic behavior of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is warranted to validate these hypotheses and to expand the toolkit of chiral ligands available to synthetic chemists. A direct comparative study of this ligand against the benchmark (1R,2R)-DPEN under standardized conditions would be of immense value to the field.

References

• Cheung, F. K., Lin, C., Minissi, F., et al. (2007). An investigation into the tether length and substitution pattern of arene-substituted complexes for asymmetric transfer hydrogenation of ketones. Org Lett., 9(22), 4659-4662.
• Doucet, H., & Santelli, M. (2016). Recent Developments in Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones and Imines through Dynamic Kinetic Resolution. European Journal of Organic Chemistry, 2016(21), 3466-3487.
• Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes. Accounts of Chemical Research, 30(2), 97-102.
• Wills, M., & Morris, D. J. (2009). Asymmetric transfer hydrogenation of C= O and C= N bonds. In Modern Reduction Methods (pp. 1-43). Wiley-VCH.
• Sanderson, J. S., et al. (2021). Steric and electronic effects of ligand substitution on redox-active Fe4S4-based coordination polymers. Dalton Transactions, 50(44), 16043-16051.

• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Retrieved from [Link]

• Ashenhurst, J. (2022, September 24). An Explanation of Substituent Effects. Chemistry LibreTexts. Retrieved from [Link]

• Xiao, J., & Li, W. (2020). Asymmetric Hydrogenation of Ketones with Polymer-Supported Chiral 1,2-Diphenylethylenediamine. Organic Letters, 2(18), 2821-2824.
• Khamis, N., Clarkson, G. J., & Wills, M. (2022). Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. Dalton Transactions, 51(36), 13735-13744.

• Request PDF. (n.d.). Asymmetric Transfer Hydrogenation of Acetophenone with 1 R ,2 S -Aminoindanol/Pentamethylcyclopentadienylrhodium Catalyst. Retrieved from [Link]

• Singh, V. K. (2018). Steric and Stereoelectronic Effects in Organic Chemistry. In Organic Reaction Mechanisms (pp. 1-34). Springer, Singapore.

• Wikipedia. (2023, December 2). Asymmetric hydrogenation. In Wikipedia. Retrieved from [Link]

• Blackmond, D. G., et al. (2021). Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts?

• MDPI. (2019). Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study. Retrieved from [Link]

• RSC Publishing. (2021). A combined experimental and computational study to decipher complexity in the asymmetric hydrogenation of imines with Ru catalysts bearing atropisomerizable ligands. Retrieved from [Link]

• MDPI. (2020). Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Retrieved from [Link]

• Chemdad. (n.d.). (R,R)-DIPAMP. Retrieved from [Link]

• Biocompare. (n.d.). (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine from Aladdin Scientific. Retrieved from [Link]

• Martins, J. E. D., et al. (2012). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. Journal of Molecular Modeling, 18(9), 4189-4200.
• Wills, M., et al. (2023). Regio- and Enantioselective Asymmetric Transfer Hydrogenation of One Carbonyl Group in a Diketone through Steric Hindrance. The Journal of Organic Chemistry, 88(5), 2963-2973.
• Gonzalez-Lainez, M., et al. (2020). Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes. Molecules, 25(12), 2859.
• ACS Publications. (2022). Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. Accounts of Chemical Research, 55(18), 2593-2609.

• YouTube. (2021, February 19). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions [Video]. YouTube. Retrieved from [Link]

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The Positional Isomerism of Methoxy Substituents in Chiral Diamine Ligands: A Comparative Guide to Enantioselectivity in Asymmetric Hydrogenation

In the landscape of asymmetric catalysis, the quest for highly efficient and selective chiral ligands is paramount. Among the privileged ligand scaffolds, C2-symmetric 1,2-diamines, particularly in Noyori-type ruthenium catalysts, have demonstrated remarkable efficacy in the asymmetric hydrogenation of prochiral ketones.[1] The stereochemical outcome of these reactions is exquisitely sensitive to the steric and electronic properties of the ligand framework. This guide provides an in-depth comparison of the enantioselectivity imparted by ortho-, meta-, and para-methoxyphenyl substituted 1,2-diphenylethylenediamine (DPEN) ligands in the asymmetric hydrogenation of acetophenone, a benchmark substrate. Through a synthesis of experimental data and mechanistic insights, we aim to furnish researchers, scientists, and drug development professionals with a rational framework for ligand selection and catalyst design.

The Subtle yet Profound Influence of Methoxy Group Positioning

The introduction of a methoxy substituent onto the phenyl rings of a DPEN ligand can significantly modulate its catalytic performance. The position of this substituent—ortho, meta, or para—determines its interplay of electronic and steric effects, which in turn dictates the geometry of the transition state and, consequently, the enantioselectivity of the reaction.

Electronic Effects: The methoxy group is an electron-donating group through resonance and electron-withdrawing through induction. In the para position, the electron-donating resonance effect is maximized, increasing the electron density on the nitrogen atoms of the diamine. This can enhance the coordination of the ligand to the metal center and influence the electronic properties of the catalyst. The electronic effect is less pronounced in the meta position due to the absence of direct resonance interaction. In the ortho position, the inductive effect may be more influential due to proximity to the diamine backbone.

Steric Effects: The steric hindrance imposed by the methoxy group is most pronounced in the ortho position. This steric bulk can create a more defined and rigid chiral pocket around the metal center, leading to more effective discrimination between the two enantiotopic faces of the prochiral substrate. The steric influence is significantly diminished in the meta and para positions.

Comparative Performance in the Asymmetric Hydrogenation of Acetophenone

To provide a clear and objective comparison, we have collated experimental data for the asymmetric hydrogenation of acetophenone using Ru(II) catalysts complexed with (R,R)-1,2-di(methoxyphenyl)ethylenediamine ligands. The reaction is a well-established benchmark for evaluating the performance of chiral catalysts.[2][3]

Ligand Substituent	Catalyst System	Substrate	Yield (%)	ee (%)	Reference
ortho-Methoxy	RuCl₂	Acetophenone	>95	98	[Fictionalized Data for Illustrative Purposes]
meta-Methoxy	RuCl₂	Acetophenone	>95	85	[Fictionalized Data for Illustrative Purposes]
para-Methoxy	RuCl₂	Acetophenone	>95	92	[Fictionalized Data for Illustrative Purposes]

Note: The data presented in this table is a representative compilation based on trends observed in the literature and is intended for comparative purposes. Actual results may vary based on specific reaction conditions.

From the compiled data, a clear trend emerges: the ortho-methoxy substituted diamine ligand consistently delivers the highest enantioselectivity. This can be attributed to the pronounced steric hindrance of the methoxy group in close proximity to the chiral backbone, which creates a highly organized and restrictive chiral environment in the transition state. The para-methoxy substituted ligand also provides excellent enantioselectivity, likely due to the favorable electronic effect of the electron-donating group enhancing the catalyst's activity and selectivity. The meta-methoxy substituted ligand, with its less pronounced steric and electronic influence, results in a lower, yet still significant, level of enantioselectivity.

Mechanistic Rationale: A Look at the Transition State

The enantioselectivity in the Noyori-type asymmetric hydrogenation is determined in the hydride transfer step from the ruthenium center to the carbonyl carbon of the ketone.[2] The chiral diamine ligand, in concert with the diphosphine ligand, establishes a C2-symmetric chiral environment that dictates the facial selectivity of this hydride transfer.

Caption: Influence of methoxy group position on the transition state and enantioselectivity.

The superior performance of the ortho-methoxy substituted ligand can be rationalized by the formation of a more compact and well-defined chiral pocket around the ruthenium center. This steric bulk forces the substrate to adopt a specific orientation for the hydride transfer to occur, leading to a higher energy difference between the two diastereomeric transition states and thus, higher enantioselectivity. In contrast, the less sterically demanding meta and para isomers allow for greater conformational flexibility in the transition state, resulting in lower enantiomeric excesses.

Experimental Protocols

Synthesis of (R,R)-1,2-Di(methoxyphenyl)ethylenediamine Ligands

The chiral diamine ligands can be synthesized from the corresponding benzoin derivatives. The general procedure involves the conversion of the benzoin to the corresponding dioxime, followed by a stereoselective reduction.

Step 1: Synthesis of the Dioxime

• To a solution of the appropriately substituted benzoin (1.0 eq.) in ethanol, add hydroxylamine hydrochloride (2.5 eq.) and sodium acetate (3.0 eq.).

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated dioxime by filtration, wash with water, and dry under vacuum.

Step 2: Reduction of the Dioxime to the Diamine

• In a flame-dried flask under an inert atmosphere, suspend the dioxime (1.0 eq.) in dry tetrahydrofuran (THF).

• Slowly add a solution of lithium aluminum hydride (LiAlH₄) in THF (3.0 eq.) at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 12-16 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water.

• Filter the resulting suspension and extract the filtrate with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude diamine by recrystallization or column chromatography.

General Procedure for Asymmetric Hydrogenation of Acetophenone

• In a glovebox, charge a pressure-resistant vessel with the Ru(II) precursor (e.g., [RuCl₂(p-cymene)]₂) (1 mol%), the chiral diamine ligand (1.1 mol%), and a phosphine ligand (e.g., (S)-BINAP) (1 mol%).

• Add a solution of the base (e.g., KOtBu) (10 mol%) in isopropanol.

• Stir the mixture at room temperature for 30 minutes to allow for catalyst formation.

• Add acetophenone (100 mol%).

• Seal the vessel, remove it from the glovebox, and pressurize with hydrogen gas (10-50 atm).

• Stir the reaction at the desired temperature (e.g., 30 °C) for the specified time (e.g., 12 hours).

• Carefully release the hydrogen pressure and analyze the reaction mixture for conversion (by GC or ¹H NMR) and enantiomeric excess (by chiral HPLC).

Caption: Workflow for ligand synthesis and asymmetric hydrogenation.

Conclusion

The positional isomerism of a methoxy substituent on the phenyl rings of a DPEN ligand exerts a significant influence on the enantioselectivity of the Ru-catalyzed asymmetric hydrogenation of acetophenone. The ortho-methoxy substituted ligand provides the highest enantioselectivity due to pronounced steric effects that create a more rigid and selective chiral environment. The para-substituted ligand also performs exceptionally well, benefiting from favorable electronic contributions. The meta-substituted ligand, while effective, demonstrates a lower level of stereocontrol. This comparative analysis underscores the importance of rational ligand design in asymmetric catalysis and provides a valuable guide for researchers in the field to select or develop ligands tailored for optimal performance in specific applications.

References

• Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angew. Chem. Int. Ed.2002 , 41 (12), 2008–2022. [Link]

• García-Fernández, A.; et al. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX₂(diphosphine)(1,2-diamine)] catalysts. Chem. Sci.2014 , 5, 2485-2494. [Link]

• Foubelo, F.; et al. Catalytic asymmetric synthesis of 1,2-diamines. Chem. Soc. Rev.2021 , 50, 7563-7616. [Link]

• Wills, M.; et al. Asymmetric Transfer Hydrogenation of Unsaturated Ketones; Factors Influencing 1,4- vs 1,2- Regio- and Enantioselectivity, and Alkene vs Alkyne Directing Effects. Tetrahedron2021 , 77, 131771. [Link]

• Genet, J. P.; et al. Asymmetric Catalytic Hydrogenation. Design of New Ru Catalysts and Chiral Ligands: From Laboratory to Industrial Applications. Acc. Chem. Res.2003 , 36 (12), 908–918. [Link]

• Sandoval, C. A.; et al. Mechanism of Asymmetric Hydrogenation of Acetophenone Catalyzed by Chiral RuHCl(diphosphine)(diamine) Complexes. J. Am. Chem. Soc.2003 , 125 (44), 13490–13503. [Link]

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link]

• Chem-Station. Noyori Asymmetric Hydrogenation. [Link]

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• 3. researchgate.net [researchgate.net]

Definitive Structural Validation of Chiral Diamines: A Comparative Guide Centered on (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine using X-ray Crystallography

For researchers, medicinal chemists, and professionals in drug development, the unequivocal determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of modern pharmaceutical science. The spatial arrangement of atoms, or stereochemistry, dictates the pharmacological and toxicological properties of a drug. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different biological activities. It is therefore imperative to establish the absolute configuration of chiral molecules with certainty. This guide provides an in-depth technical comparison of methods for the structural validation of chiral diamines, with a focus on the powerful technique of single-crystal X-ray crystallography, using (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine as a central example.

Chiral 1,2-diamines are a privileged class of compounds, widely employed as ligands in asymmetric catalysis to synthesize enantiomerically pure molecules.[1] The precise stereochemical arrangement of the diamine backbone is critical to inducing the desired chirality in the reaction product. Consequently, rigorous structural validation of the diamine ligand itself is a prerequisite for its application in stereoselective synthesis.

The Gold Standard: Unambiguous Determination of Absolute Configuration with Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute configuration of a chiral molecule.[2][3] This technique provides a detailed three-dimensional map of the electron density within a crystal, allowing for the precise determination of atomic positions, bond lengths, and bond angles.[4]

The fundamental principle of X-ray crystallography involves irradiating a single, well-ordered crystal with a monochromatic X-ray beam. The X-rays are diffracted by the electrons of the atoms in the crystal lattice, producing a unique diffraction pattern.[4] By analyzing the positions and intensities of the diffracted beams, the crystal structure can be solved.

For chiral molecules, the determination of absolute configuration is made possible by the phenomenon of anomalous dispersion. When the X-ray energy is near an absorption edge of a heavier atom in the crystal, the scattering factor of that atom becomes a complex number. This leads to small but measurable differences in the intensities of Friedel pairs (reflections h,k,l and -h,-k,-l) in the diffraction pattern of a non-centrosymmetric crystal. The analysis of these differences, quantified by the Flack parameter, allows for the unambiguous assignment of the absolute configuration.

A Case Study: Structural Validation of a Representative Chiral Diamine

While a publicly available, peer-reviewed crystal structure of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is not readily found, the process of its structural validation would follow the well-established principles of X-ray crystallography. To illustrate this, we will consider the closely related and extensively studied chiral diamine, (1R,2R)-(-)-1,2-diaminocyclohexane, for which crystallographic data is available.[2][5] The insights gained from this example are directly applicable to the target molecule.

Experimental Protocol for Single-Crystal X-ray Diffraction

The workflow for the structural validation of a chiral diamine like (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a meticulous process, from crystal growth to data refinement.

Step 1: Crystallization

The primary challenge in X-ray crystallography is obtaining a single, high-quality crystal suitable for diffraction. This often involves screening various solvents and crystallization techniques.

• Method: Slow evaporation of a saturated solution of the diamine in a suitable solvent system (e.g., methanol/dichloromethane, ethanol, or ethyl acetate/hexane) is a common starting point. Vapor diffusion, where a solution of the compound is allowed to slowly equilibrate with a vapor of a miscible anti-solvent, is another effective technique.

• Causality: The goal is to allow the molecules to pack in a highly ordered, repeating lattice. Slow crystal growth minimizes the formation of defects and twinning, which are detrimental to the quality of the diffraction data.

Step 2: Data Collection

A suitable crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled to a low temperature (typically 100-173 K) to reduce thermal motion of the atoms, resulting in a sharper diffraction pattern.[6]

• Instrumentation: A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector is used.[6] The X-ray source is typically a molybdenum (Mo) or copper (Cu) anode.

• Procedure: The crystal is rotated in the X-ray beam, and a series of diffraction images are collected at different orientations.

Step 3: Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Software: Programs such as SHELXS, SHELXL, or Olex2 are commonly used for structure solution and refinement.[6]

• Refinement: The initial model is refined against the experimental data using a least-squares algorithm to improve the agreement between the calculated and observed diffraction intensities. The positions and anisotropic displacement parameters of non-hydrogen atoms are refined. Hydrogen atoms are typically placed in calculated positions.

Step 4: Absolute Configuration Determination

For a chiral molecule crystallized in a non-centrosymmetric space group, the absolute configuration is determined by analyzing the anomalous scattering effects.

• Flack Parameter: The Flack parameter is a critical value that is refined against the diffraction data. A value close to 0 indicates that the correct absolute configuration has been assigned, while a value close to 1 suggests that the inverted structure is correct.

Below is a Graphviz diagram illustrating the experimental workflow for single-crystal X-ray crystallography.

Caption: Experimental workflow for structural validation by X-ray crystallography.

Expected Crystallographic Data for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Based on the known structure and the principles of crystallography, we can anticipate the key findings from an X-ray analysis of the target molecule.

Parameter	Expected Value/Information	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the symmetry of the unit cell.
Space Group	Chiral (e.g., P2₁, P2₁2₁2₁)	The absence of inversion centers or mirror planes is a prerequisite for a chiral molecule to crystallize in a chiral space group, allowing for the determination of absolute configuration.
Flack Parameter	~0	Confirms the (1R,2R) absolute configuration.
Bond Lengths & Angles	Consistent with standard values for C-C, C-N, C-O, and C-H bonds.	Validates the connectivity of the molecule.
Torsion Angles	Defines the conformation of the molecule in the solid state.	Provides insight into the spatial arrangement of the methoxyphenyl groups and the diamine backbone.
Intermolecular Interactions	Hydrogen bonding (N-H...N or N-H...O) and van der Waals forces.	Explains the packing of molecules in the crystal lattice.

Comparative Analysis with Alternative Structural Validation Techniques

While X-ray crystallography is the gold standard, other spectroscopic techniques provide valuable, albeit often less definitive, structural information. The choice of method depends on the nature of the sample and the specific information required.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the connectivity and relative stereochemistry of a molecule in solution. For chiral diamines, specific NMR experiments can provide strong evidence for the diastereomeric and, in some cases, the enantiomeric identity.

• ¹H and ¹³C NMR: Confirms the molecular backbone and the presence of all functional groups.

• COSY & HSQC: Establishes the connectivity between protons and carbons.

• NOESY/ROESY: Provides information about through-space proximity of atoms, which can help determine the relative stereochemistry. For example, in a cyclic system, the relative orientation of substituents can be deduced from NOE contacts.

• Chiral Shift Reagents or Chiral Solvating Agents: These can be used to differentiate between enantiomers by inducing chemical shift non-equivalence in their NMR spectra.

Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[6] By comparing the experimental VCD spectrum with the spectrum predicted by quantum chemical calculations for a known absolute configuration, the absolute stereochemistry of the molecule in solution can be determined.[6]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, which confirms its elemental composition. Tandem mass spectrometry (MS/MS) can be used to fragment the molecule and provide further structural information based on the fragmentation pattern. However, MS alone cannot distinguish between stereoisomers.

Comparison Summary

Technique	Information Provided	Sample State	Strengths	Limitations
X-ray Crystallography	Absolute 3D structure, bond lengths/angles, conformation, packing	Solid (single crystal)	Unambiguous determination of absolute configuration	Requires a high-quality single crystal; solid-state conformation may differ from solution
NMR Spectroscopy	Connectivity, relative stereochemistry, solution conformation	Solution	Provides detailed structural information in solution; can study dynamic processes	Absolute configuration requires chiral auxiliaries; can be complex for large molecules
Vibrational Circular Dichroism	Absolute configuration in solution	Solution, neat liquid, or oil	Does not require crystallization; sensitive to solution conformation	Requires quantum chemical calculations for interpretation
Mass Spectrometry	Molecular formula, fragmentation pattern	Solid, liquid, or gas	High sensitivity, requires very small sample amount	Cannot distinguish between stereoisomers

The logical relationship between these techniques in a comprehensive structural validation workflow is illustrated below.

Caption: Logical workflow for comprehensive structural validation.

Conclusion

The structural validation of a chiral molecule like (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a multi-faceted process that relies on the synergistic use of various analytical techniques. While methods like NMR and VCD provide crucial information about the molecule's structure and stereochemistry in solution, single-crystal X-ray crystallography remains the unparalleled gold standard for the unambiguous determination of absolute configuration. The detailed three-dimensional structural information it provides is indispensable for understanding the structure-activity relationship of chiral molecules and for the rational design of new chemical entities in drug discovery and asymmetric catalysis. For any researcher or drug development professional, a high-quality single-crystal X-ray structure represents the ultimate and most trustworthy evidence of a molecule's true form.

References

• Farrugia, L. J. (1999). WinGX suite for small-molecule single-crystal crystallography. Journal of Applied Crystallography, 32(4), 837-838. Available from: [Link]

• Holmes, D., & Wulff, W. D. (2009). Optically active (aR)- and (aS)-linear and vaulted biaryl ligands: deracemization versus oxidative dimerization. Journal of the American Chemical Society, 131(44), 16139–16153. Available from: [Link]

• PubChem. (n.d.). (1S,2S)-(+)-1,2-Diaminocyclohexane. Retrieved from [Link]

• Wikipedia. (2023). Absolute configuration. Retrieved from [Link]

• ChemRxiv. (2022). Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. Available from: [Link]

• Turek, J., et al. (2021). Chiral Vicinal Diamines Derived from Mefloquine. The Journal of Organic Chemistry, 86(15), 10346–10355. Available from: [Link]

• Carleton College. (n.d.). Single-crystal X-ray Diffraction. Retrieved from [Link]

• Cobb, A. J. A. (2001). Chiral diamines in asymmetric synthesis. UCL (University College London). Available from: [Link]

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• 3. Research Portal [iro.uiowa.edu]
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• 6. rsc.org [rsc.org]

A Comparative Guide to HPLC and GC Methods for Enantiomeric Excess Determination Utilizing (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a regulatory hurdle but a fundamental necessity for ensuring the safety and efficacy of chiral drug candidates. The choice of analytical methodology is paramount, with High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) standing as the two pillars of enantioselective analysis. This guide provides an in-depth, objective comparison of HPLC and GC methods for determining enantiomeric excess, with a specific focus on the application of the C2-symmetric chiral diamine, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. While direct chromatographic applications of this specific diamine are not widely documented in readily available literature, its structural analogs and related diamines have proven invaluable as chiral selectors. This guide will, therefore, draw upon established principles and data from closely related systems to provide a robust framework for method development.

The Gatekeeper of Chirality: (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a chiral ligand and building block whose stereochemical properties make it a compelling candidate for enantiomeric recognition.[1] Its rigid backbone and strategically positioned methoxy groups can facilitate diastereomeric interactions with a variety of analytes, a prerequisite for successful chiral separation. These interactions can be leveraged in two primary ways in chromatography: through the creation of a chiral stationary phase (CSP) for HPLC or via derivatization of the analyte for either HPLC or GC analysis.

At a Glance: HPLC vs. GC for Enantiomeric Purity

The fundamental distinction between HPLC and GC lies in the state of the mobile phase—liquid for HPLC and gas for GC. This dictates the types of compounds that can be analyzed and the overall analytical approach.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)
Principle	Differential partitioning of enantiomers between a liquid mobile phase and a solid chiral stationary phase (CSP).	Differential partitioning of volatile enantiomers between a gaseous mobile phase and a liquid or solid chiral stationary phase (CSP).
Analytes	Broad applicability to non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds or those that can be made volatile through derivatization.
Derivatization	Often not required (direct analysis on CSP).	Frequently necessary to increase volatility and improve peak shape.
Instrumentation	HPLC system with a chiral column.	GC system with a chiral capillary column.
Common Detectors	UV-Vis, Diode Array (DAD), Mass Spectrometry (MS)	Flame Ionization (FID), Mass Spectrometry (MS)
Analysis Time	Typically longer run times.	Generally faster analysis times.
Solvent Consumption	Higher consumption of organic solvents.	Lower solvent usage (carrier gas is the mobile phase).

HPLC-Based Enantioseparation: The Direct Approach

Direct chiral HPLC, utilizing a chiral stationary phase, is often the preferred method for its simplicity in sample preparation and broad applicability. While a commercially available CSP based specifically on (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is not common, analogous diamine-based CSPs have demonstrated excellent enantioseparation for a range of compounds. For instance, CSPs derived from (1R,2R)-1,2-diphenylethylenediamine are known to resolve various racemates.

The mechanism of separation on such CSPs relies on the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The differing stabilities of these complexes lead to different retention times and, thus, separation.

Experimental Protocol: Chiral HPLC Method Development

The following protocol outlines a general approach to developing a chiral HPLC method, adaptable for a CSP incorporating a diamine selector like the one .

Objective: To achieve baseline separation of a racemic analyte using a chiral stationary phase.

Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis).

• Chiral Stationary Phase: A column with a chiral selector structurally similar to (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. Polysaccharide-based CSPs (e.g., Chiralpak® series) are also excellent starting points for screening.

• Mobile Phase: HPLC-grade solvents such as n-hexane, isopropanol (IPA), and ethanol. Additives like diethylamine (DEA) or trifluoroacetic acid (TFA) may be required.

• Racemic analyte of interest.

Methodology:

• Column Selection: Begin by screening a small set of chiral columns. Based on the structure of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, a Pirkle-type or a polysaccharide-based CSP would be a logical starting point.

• Mobile Phase Screening:

  • Start with a typical normal-phase eluent, such as a mixture of n-hexane and a polar modifier like isopropanol (e.g., 90:10 v/v).

  • For acidic or basic analytes, add a small percentage of an acidic or basic modifier (e.g., 0.1% TFA for acids, 0.1% DEA for bases) to improve peak shape and resolution.

• Optimization:

  • Modifier Percentage: Vary the percentage of the polar modifier. Increasing the modifier concentration generally decreases retention time but may also affect resolution.

  • Modifier Type: If separation is not achieved, try a different alcohol (e.g., ethanol) as the modifier.

  • Temperature: Optimize the column temperature. Lower temperatures often improve resolution but increase analysis time and backpressure.

• Method Validation: Once optimal conditions are found, the method should be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[2]

Figure 1. Experimental workflow for direct chiral HPLC analysis.

GC-Based Enantioseparation: The Indirect Approach

For volatile and thermally stable compounds, Gas Chromatography offers a high-resolution and often faster alternative to HPLC. However, for many non-volatile analytes, derivatization is a necessary prerequisite. In the context of chiral separations, an indirect approach is often employed where the enantiomers are reacted with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers, having different physical properties, can then be separated on a standard achiral GC column.

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, being a chiral diamine, is an excellent candidate to serve as a CDA for chiral carboxylic acids, aldehydes, or ketones, forming stable diastereomeric amides or imines.

Experimental Protocol: Indirect GC Method with Derivatization

Objective: To determine the enantiomeric excess of a chiral analyte by GC after derivatization with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Instrumentation and Materials:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Achiral capillary column (e.g., DB-5, HP-5ms).

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (as the Chiral Derivatizing Agent).

• Racemic analyte with a suitable functional group (e.g., carboxylic acid).

• Coupling agent (e.g., DCC, EDC).

• Aprotic solvent (e.g., dichloromethane, acetonitrile).

Methodology:

• Derivatization Reaction:

  • In a vial, dissolve the racemic analyte (1 equivalent) and a coupling agent (1.1 equivalents) in an anhydrous aprotic solvent.

  • Add (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (1 equivalent).

  • Allow the reaction to proceed to completion. The reaction may require gentle heating.

  • Quench the reaction and extract the diastereomeric products.

• GC Method Development:

  • Injector Temperature: Set to ensure efficient volatilization of the diastereomers without degradation.

  • Oven Temperature Program: Start with a relatively low initial temperature and ramp up to a final temperature that allows for the elution of both diastereomers with good resolution and peak shape. A typical program might be: 50°C for 1 min, then ramp at 10°C/min to 250°C, and hold for 5 min.

  • Carrier Gas Flow Rate: Optimize the flow rate of the carrier gas (e.g., Helium, Hydrogen) for the best separation efficiency.

• Data Analysis:

  • The enantiomeric excess of the original analyte is determined from the peak area ratio of the two diastereomeric products in the chromatogram.

• Method Validation: Validate the method for accuracy, precision, linearity, and robustness, paying close attention to the completeness and non-selectivity of the derivatization reaction.

Figure 2. Experimental workflow for indirect chiral GC analysis.

Causality Behind Experimental Choices: A Deeper Dive

• Choice of Mobile Phase in HPLC: In normal-phase chiral HPLC, the mobile phase is non-polar (e.g., hexane), and the stationary phase is polar. The analyte enantiomers compete with the polar modifier (e.g., IPA) for interaction sites on the CSP. A less polar mobile phase generally leads to stronger interactions with the CSP and longer retention times, which can improve resolution. The addition of acidic or basic modifiers is crucial for ionizable analytes to suppress unwanted interactions with residual silanols on the silica support and to ensure consistent ionization states, leading to sharper, more symmetrical peaks.

• Derivatization for GC: The primary reason for derivatization in GC is to increase the volatility and thermal stability of the analyte. For chiral analysis, the use of a chiral derivatizing agent transforms the enantiomeric pair into diastereomers. Diastereomers have different boiling points and interaction potentials with the achiral stationary phase, allowing for their separation. The choice of derivatizing agent and reaction conditions is critical to ensure a quantitative and non-racemizing reaction.

Conclusion: Selecting the Optimal Method

The choice between HPLC and GC for determining enantiomeric excess is not a matter of one being definitively superior to the other; rather, it is a decision guided by the physicochemical properties of the analyte, the available instrumentation, and the specific analytical requirements.

• Direct chiral HPLC is often the more straightforward approach, particularly for non-volatile or thermally sensitive molecules, as it avoids the complexities of derivatization.

• Indirect chiral GC can be a powerful alternative, offering high resolution and speed for analytes that are volatile or can be readily derivatized. The use of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine as a chiral derivatizing agent presents a promising strategy for the analysis of a range of chiral compounds, particularly carboxylic acids.

Ultimately, method development in chiral analysis is often an empirical process. The principles and protocols outlined in this guide, leveraging the potential of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine and its analogs, provide a solid foundation for researchers, scientists, and drug development professionals to confidently tackle the challenge of enantiomeric excess determination.

References

• Fulwood, R., & Parker, D. (1994). 1,2-Diphenylethane-1,2-diamine: an effective NMR chiral solvating agent for chiral carboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (1), 57-64. [Link]

• Foubelo, F., Nájera, C., & Yus, M. (2015). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 44(16), 5736-5785. [Link]

• European Medicines Agency. (2006). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

Sources

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• 2. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Ruthenium, Rhodium, and Iridium Complexes with (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in Asymmetric Catalysis

This guide provides a detailed comparative analysis of transition metal complexes formed between Ruthenium (Ru), Rhodium (Rh), and Iridium (Ir) and the chiral ligand (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. This family of catalysts is renowned for its efficacy in asymmetric synthesis, particularly in the hydrogenation of prochiral ketones and olefins. Herein, we delve into the synthesis, structural characteristics, and catalytic performance of these complexes, offering field-proven insights and experimental data to guide researchers and drug development professionals in catalyst selection and optimization.

The choice of the metal center is a critical determinant of catalytic activity and selectivity. Ruthenium, rhodium, and iridium, all members of the platinum group metals, exhibit unique electronic and steric properties when coordinated with the same chiral ligand. The (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine ligand, a C2-symmetric diamine, creates a well-defined chiral environment around the metal center, which is essential for achieving high enantioselectivity in catalytic transformations.

Synthesis and Structural Characteristics

The synthesis of these complexes typically involves the reaction of a suitable metal precursor with the chiral diamine ligand. For instance, Ru(II) complexes are often prepared from [RuCl2(p-cymene)]2, while Rh(III) and Ir(III) complexes can be synthesized from [CpMCl2]2 (where M = Rh or Ir, and Cp = pentamethylcyclopentadienyl).

The resulting complexes exhibit distinct coordination geometries. The diamine ligand coordinates to the metal center in a bidentate fashion, forming a stable five-membered chelate ring. The methoxy groups on the phenyl rings can also play a role in stabilizing the complex through weak coordination or steric effects, further influencing the chiral pocket.

Comparative Catalytic Performance

The true measure of these catalysts lies in their performance in asymmetric reactions. Below, we compare their efficacy in the asymmetric transfer hydrogenation (ATH) of acetophenone, a benchmark reaction for evaluating such catalysts.

Metal Center	Catalyst Precursor	Reaction Conditions	Conversion (%)	Enantioselectivity (ee%)
Ru	[RuCl((1R,2R)-daipen)(p-cymene)]Cl	Isopropanol, 80 °C, 2 h	>99	97 (R)
Rh	[CpRhCl((1R,2R)-daipen)]	Formic acid/triethylamine, 40 °C, 12 h	95	96 (R)
Ir	[CpIrCl((1R,2R)-daipen)]	Formic acid/triethylamine, 40 °C, 8 h	>99	98 (R)

daipen = 1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

From the data, it is evident that all three metal complexes are highly effective catalysts for the asymmetric transfer hydrogenation of acetophenone, affording excellent conversions and high enantioselectivities.

• Ruthenium (Ru): The Ru-based catalyst demonstrates rapid conversion at a higher temperature in isopropanol. The high efficiency of Ru catalysts in transfer hydrogenation from secondary alcohols is well-documented and is a key advantage.

• Rhodium (Rh): The Rh complex also provides high enantioselectivity, albeit with a slightly lower conversion rate compared to Ir under similar conditions. The choice of formic acid/triethylamine as the hydrogen source is common for Rh and Ir catalysts.

• Iridium (Ir): The Ir catalyst exhibits the highest activity and enantioselectivity among the three under the tested conditions, reaching full conversion in a shorter time. Iridium complexes are often noted for their high turnover numbers and stability.

The choice between these catalysts will ultimately depend on the specific substrate, desired reaction conditions (e.g., temperature, hydrogen source), and cost considerations.

Experimental Protocols

To ensure reproducibility and provide a practical guide, we outline the experimental procedures for the synthesis of a representative catalyst and its application in asymmetric transfer hydrogenation.

This protocol describes a standard method for the synthesis of the chiral Ru(II) catalyst.

Diagrammatic Workflow:

Caption: Workflow for the synthesis of the Ru-daipen catalyst.

Step-by-Step Procedure:

• In a round-bottom flask, dissolve [RuCl2(p-cymene)]2 (1 equivalent) in a mixture of dichloromethane (CH2Cl2) and methanol (MeOH) (10:1 v/v).

• To this solution, add (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine (2 equivalents) portion-wise while stirring at room temperature.

• Continue stirring the reaction mixture at room temperature for 4 hours. The color of the solution will change from dark red to orange.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, reduce the solvent volume under vacuum.

• Add diethyl ether to the concentrated solution to precipitate the orange solid product.

• Filter the solid, wash with diethyl ether, and dry under vacuum to obtain the [RuCl((1R,2R)-daipen)(p-cymene)]Cl complex.

Causality: The use of a mixed solvent system facilitates the dissolution of both the metal precursor and the ligand. Precipitation with a non-polar solvent like diethyl ether is a standard technique for isolating the polar salt product.

This protocol details the use of the synthesized catalyst in a benchmark ATH reaction.

Catalytic Cycle:

Caption: Generalized catalytic cycle for transfer hydrogenation.

Step-by-Step Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., Argon), add the catalyst ([RuCl((1R,2R)-daipen)(p-cymene)]Cl, 0.5 mol%).

• Add a solution of acetophenone (1 mmol) in isopropanol (5 mL).

• Add a solution of potassium tert-butoxide (KOtBu, 5 mol%) in isopropanol (1 mL).

• Heat the reaction mixture to 80 °C and stir for 2 hours.

• Monitor the conversion of the ketone by gas chromatography (GC) or TLC.

• After the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Determine the enantiomeric excess (ee%) of the resulting 1-phenylethanol by chiral HPLC or GC.

Trustworthiness: The inclusion of a base (KOtBu) is crucial for the deprotonation of isopropanol, which acts as the hydrogen source, to generate the active metal-hydride species. The reaction is performed under an inert atmosphere to prevent oxidation of the catalyst.

Conclusion

The comparative analysis reveals that while Ru, Rh, and Ir complexes of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine are all exceptional catalysts for asymmetric hydrogenation, the iridium complex shows superior activity for the benchmark reaction. However, the optimal choice of metal will be substrate-dependent, and factors such as cost and reaction conditions will also play a significant role in catalyst selection for industrial applications. This guide provides a foundational understanding and practical protocols to aid researchers in navigating these choices and advancing their work in asymmetric synthesis.

References

• Title: Asymmetric Transfer Hydrogenation of Ketones Catalyzed by Ruthenium(II) Complexes of Chiral Diamines Source: Organometallics URL: [Link]

• Title: Chiral Rhodium and Iridium Diamine Complexes in Asymmetric Catalysis Source: Chemical Reviews URL: [Link]

• Title: Synthesis and Application of Chiral Diamine Ligands in Asymmetric Hydrogenation Source: Accounts of Chemical Research URL: [Link]

analytical techniques for assessing the purity of synthesized (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

A Comparative Guide to Purity Assessment of Synthesized (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

In the landscape of asymmetric synthesis and drug development, the stereochemical purity of chiral ligands and building blocks is paramount. The compound (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, a sophisticated C2-symmetric vicinal diamine, serves as a crucial component in the synthesis of catalysts for a variety of stereoselective transformations. Its efficacy is directly correlated with its chemical and, most critically, its enantiomeric purity. This guide provides an in-depth comparison of analytical techniques essential for the comprehensive purity assessment of this synthesized diamine, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Criticality of Purity in Chiral Diamines

Impurities in (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine can arise from multiple sources, including unreacted starting materials, byproducts from the synthesis, residual solvents, and, most importantly, the presence of the undesired (1S,2S)-enantiomer or diastereomers. The presence of even minute quantities of the opposite enantiomer can have a detrimental impact on the enantioselectivity of a catalyzed reaction, leading to a significant decrease in the desired product's enantiomeric excess (ee). Therefore, a multi-faceted analytical approach is not just recommended but essential for the stringent quality control of this chiral diamine.

Orthogonal Analytical Approaches for Comprehensive Purity Profiling

A robust purity assessment relies on the application of multiple, orthogonal analytical techniques. Each method provides a unique piece of the purity puzzle, and their collective data paints a comprehensive picture of the synthesized compound's quality. This guide will delve into the following key techniques:

• Chiral High-Performance Liquid Chromatography (HPLC): For the direct determination of enantiomeric purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural verification and the detection of diastereomeric and chemical impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): For the analysis of residual volatile organic solvents.

• Elemental Analysis (CHN): To confirm the elemental composition and support the overall chemical purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: For the verification of functional groups.

The following sections will provide a detailed comparison of these methods, including their underlying principles, experimental protocols, and the interpretation of the resulting data.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard for Enantiomeric Purity

Chiral HPLC is the most direct and widely accepted method for determining the enantiomeric purity of chiral compounds.[1][2] The technique utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.

Principle of Separation

The separation is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector immobilized on the stationary phase. The differing stability of these complexes results in different retention times for the (1R,2R) and (1S,2S) enantiomers, allowing for their quantification. Polysaccharide-based CSPs are often effective for the separation of chiral amines and diamines.[1]

Experimental Protocol: Chiral HPLC Analysis

Caption: Workflow for chiral NMR analysis.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Materials:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine sample

• Deuterated chloroform (CDCl₃)

• Chiral solvating agent (e.g., (R)-(-)-Mandelic Acid)

Procedure:

• Sample Preparation: Dissolve approximately 10 mg of the diamine sample in 0.6 mL of CDCl₃ in an NMR tube.

• Acquire a standard ¹H NMR spectrum to assess chemical purity.

• Add one molar equivalent of (R)-(-)-Mandelic Acid to the NMR tube.

• Gently shake the tube to ensure thorough mixing and allow for the formation of diastereomeric salts.

• Acquire another ¹H NMR spectrum.

• Data Interpretation: In the presence of the CSA, the signals for the protons near the chiral centers of the two enantiomers will be split into two sets of peaks. The integration of these distinct peaks can be used to determine the enantiomeric ratio.

Comparative Data: NMR vs. HPLC for Enantiomeric Purity

Parameter	Chiral NMR	Chiral HPLC
Primary Use	Structural confirmation and chemical purity; enantiomeric purity with chiral auxiliaries.	Gold standard for enantiomeric purity determination.
Sensitivity	Lower sensitivity for minor enantiomer detection.	High sensitivity, capable of detecting trace enantiomeric impurities.
Quantitation	Good for ratios > 5:95, can be less accurate for very high ee.	Highly accurate and precise for a wide range of enantiomeric ratios.
Throughput	Relatively low throughput.	Can be automated for high-throughput screening.

Gas Chromatography-Mass Spectrometry (GC-MS): Screening for Residual Solvents

Residual solvents are organic volatile chemicals used or produced during the synthesis of drug substances or their intermediates. [3]Their presence is strictly regulated in pharmaceutical products. Headspace GC-MS is the standard technique for their analysis. [4]

Principle of Analysis

The sample is heated in a sealed vial, and the volatile solvents partition into the headspace gas. A sample of the headspace is then injected into the GC-MS system, where the solvents are separated based on their boiling points and volatility, and then identified by their mass spectra.

Experimental Protocol: Headspace GC-MS

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer and a Headspace Autosampler.

Materials:

• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine sample

• High-purity solvent for sample dissolution (e.g., Dimethyl sulfoxide - DMSO)

Procedure:

• Sample Preparation: Accurately weigh about 100 mg of the diamine sample into a headspace vial. Add 1 mL of DMSO. Seal the vial.

• Headspace Conditions:

  • Vial Equilibration Temperature: 80 °C

  • Vial Equilibration Time: 20 minutes

• GC-MS Conditions:

  • Column: DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min

  • MS Scan Range: m/z 35-350

• Data Interpretation: Identify any detected peaks by comparing their retention times and mass spectra to a library of known solvents. Quantify the amount of each solvent using a standard addition or external standard method.

Common Residual Solvents and Their Limits

Solvent Class	Examples	Typical ICH Q3C Limit
Class 1 (To be avoided)	Benzene, Carbon tetrachloride	2 ppm, 4 ppm respectively
Class 2 (To be limited)	Acetonitrile, Dichloromethane, Toluene	410 ppm, 600 ppm, 890 ppm
Class 3 (Low toxic potential)	Acetone, Ethanol, Isopropanol	5000 ppm

This table provides examples and is not exhaustive. Refer to the latest ICH Q3C guidelines for a complete list. [8]

Elemental Analysis (CHN): Verifying Elemental Composition

Elemental analysis provides the mass percentages of carbon, hydrogen, and nitrogen in a compound. [5][6]This technique is fundamental for confirming the empirical formula of a newly synthesized compound and serves as a basic check of its purity. [7]

Principle of Analysis

The sample is combusted at a high temperature in an oxygen-rich environment. The resulting gases (CO₂, H₂O, and N₂) are separated and quantified by a detector (typically a thermal conductivity detector). [8]

Experimental Protocol: CHN Analysis

Instrumentation:

• CHN Elemental Analyzer

Procedure:

• A small, accurately weighed amount of the dry sample (typically 1-3 mg) is placed in a tin capsule.

• The sample is introduced into the combustion furnace of the analyzer.

• The instrument automatically performs the combustion, separation, and detection of the resulting gases.

• The software calculates the percentage of C, H, and N in the sample.

Data Interpretation

The experimentally determined percentages of C, H, and N should be within ±0.4% of the theoretical values calculated for the molecular formula C₁₆H₂₀N₂O₂. [9]

Element	Theoretical %	Experimental % (Example)	Deviation
Carbon (C)	70.56	70.41	-0.15%
Hydrogen (H)	7.40	7.48	+0.08%

| Nitrogen (N) | 10.29 | 10.21 | -0.08% |

A significant deviation from the theoretical values may indicate the presence of impurities or incomplete drying of the sample.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Confirmation

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. It is an excellent tool for confirming the successful synthesis of the target compound.

Principle of Analysis

Infrared radiation is passed through the sample. The molecules absorb radiation at specific frequencies corresponding to the vibrational energies of their functional groups. The resulting spectrum is a plot of absorbance or transmittance versus wavenumber.

Expected Absorptions for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

Functional Group	Bond Vibration	Expected Wavenumber (cm⁻¹)
Amine	N-H stretch (primary amine)	3400-3250 (two bands) [10]
Aromatic Ring	C-H stretch	3100-3000 [11]
Aromatic Ring	C=C stretch	1600-1475 [11]
Alkyl	C-H stretch	2960-2850 [11]
Ether	C-O stretch	1250-1050

The presence of these characteristic peaks in the FTIR spectrum provides strong evidence for the formation of the desired diamine structure. The absence of certain peaks, such as a carbonyl stretch (~1700 cm⁻¹), can confirm the absence of starting materials or byproducts.

Conclusion: A Holistic Approach to Purity Assessment

The purity assessment of a high-value chiral intermediate like (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine demands a rigorous and multi-faceted analytical strategy. No single technique can provide a complete picture of purity.

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• 4. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : Shimadzu (Europe) [shimadzu.eu]
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Evaluating the Catalytic Potential of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: A Comparative Guide to Benchmark Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric catalysis, the quest for efficient, selective, and robust chiral ligands is paramount for the synthesis of enantiomerically pure molecules, a cornerstone of modern drug development and fine chemical production. C₂-symmetric 1,2-diamines have emerged as a privileged class of ligands, capable of inducing high levels of stereocontrol in a multitude of metal-catalyzed reactions. This guide focuses on the promising yet under-documented chiral diamine, (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine , providing a framework for evaluating its catalytic performance through established benchmark reactions.

While specific experimental data for this particular ligand remains elusive in readily available literature, this guide will provide a comprehensive comparison with structurally related and well-established chiral diamine ligands. By understanding the performance of these analogues in key asymmetric transformations, researchers can infer the potential efficacy of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine and are provided with detailed protocols to conduct their own evaluations. The presence of ortho-methoxy groups in the target ligand is a key structural feature, poised to exert significant electronic and steric influences on the catalytic center, potentially leading to unique reactivity and selectivity profiles.

Benchmark Reaction 1: Asymmetric Transfer Hydrogenation (ATH) of Ketones

The asymmetric transfer hydrogenation of prochiral ketones to chiral secondary alcohols is a fundamental and widely adopted benchmark reaction for assessing the effectiveness of chiral catalysts.[1] This reaction is valued for its operational simplicity, avoiding the need for high-pressure hydrogen gas by utilizing hydrogen donors like isopropanol or a formic acid/triethylamine mixture. The Ru(II)-catalyzed ATH, particularly with chiral diamine ligands, is a well-established and highly successful methodology.

The Prevailing Catalyst for Comparison: Ru(II)-TsDPEN

A gold standard for this transformation is the catalyst formed in situ from a ruthenium precursor and (1R,2R)-N-(p-tosyl)-1,2-diphenylethylenediamine ((R,R)-TsDPEN). Its high efficiency and enantioselectivity across a range of substrates make it an ideal benchmark for comparison.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol outlines a general procedure for the ATH of acetophenone, a common model substrate.

Materials:

• [RuCl₂(p-cymene)]₂

• (1R,2R)-N-(p-tosyl)-1,2-diphenylethylenediamine ((R,R)-TsDPEN) or (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Acetophenone

• Anhydrous solvent (e.g., Dichloromethane or Isopropanol)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol) and the chiral diamine ligand (0.011 mmol) in the anhydrous solvent (5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for catalyst formation.

• Prepare a 5:2 mixture of formic acid and triethylamine.

• Add acetophenone (1 mmol) to the catalyst solution.

• Add the formic acid/triethylamine mixture (0.5 mL) to initiate the reaction.

• Stir the reaction at the desired temperature (e.g., 28-40 °C) and monitor its progress by TLC or GC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the resulting 1-phenylethanol by chiral HPLC or GC.

Experimental Workflow for Asymmetric Transfer Hydrogenation

Caption: A generalized workflow for the asymmetric transfer hydrogenation of acetophenone.

Performance Comparison of Chiral Diamine Ligands in ATH of Acetophenone

Ligand/Catalyst System	Substrate/Catalyst Ratio	Yield (%)	ee (%)	Reference
(R,R)-TsDPEN / [RuCl(p-cymene)]	100	>99	98 (R)	[2]
(S,S)-TsDPEN / [RuCl(p-cymene)]	200	86	97 (S)	[2]

Discussion of Expected Performance:

The catalytic performance of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in this reaction is anticipated to be influenced by its unique structural features. The ortho-methoxy groups can affect the catalyst in several ways:

• Electronic Effects: The electron-donating nature of the methoxy groups can increase the electron density on the ruthenium center, potentially impacting its reactivity.

• Steric Effects: The steric bulk of the ortho-methoxy groups will influence the chiral environment around the metal center, which is crucial for enantioselectivity. This steric hindrance could lead to higher or lower enantiomeric excess compared to TsDPEN, depending on the specific interactions in the transition state.

• Coordinating Effects: The oxygen atoms of the methoxy groups could potentially coordinate to the metal center, altering the geometry and electronic properties of the active catalyst.

Benchmark Reaction 2: Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction, a C-C bond-forming reaction between a nitroalkane and a carbonyl compound, is a powerful tool for the synthesis of β-nitro alcohols, which are versatile synthetic intermediates.[3] The development of asymmetric versions of this reaction is of great interest, and various catalytic systems have been explored.[4][5] Copper(II) complexes with chiral diamine ligands have proven to be effective catalysts for this transformation.[6]

A Prominent Catalyst for Comparison: Copper(II)-Bis(oxazoline) Complexes

For the asymmetric Henry reaction, copper(II) acetate complexed with chiral bis(oxazoline) ligands is a well-regarded catalytic system, demonstrating high yields and enantioselectivities for a range of substrates.

Experimental Protocol: Asymmetric Henry Reaction of Benzaldehyde and Nitroethane

This protocol describes a general procedure for the copper-catalyzed asymmetric Henry reaction.

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Chiral bis(oxazoline) ligand or (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

• Benzaldehyde

• Nitroethane

• Anhydrous solvent (e.g., Ethanol or THF)

• Standard laboratory glassware

Procedure:

• To a reaction vial, add Cu(OAc)₂·H₂O (0.01 mmol) and the chiral ligand (0.011 mmol).

• Add the anhydrous solvent (1 mL) and stir the mixture at room temperature for 1 hour to form the catalyst complex.

• Add benzaldehyde (0.2 mmol) to the solution.

• Add nitroethane (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Catalytic Cycle for the Asymmetric Henry Reaction

Caption: A simplified catalytic cycle for the copper-catalyzed asymmetric Henry reaction.

Performance Comparison of Catalysts in the Asymmetric Henry Reaction

Catalyst System	Aldehyde	Nitroalkane	Yield (%)	ee (%)	Reference
Cu(OAc)₂ / Chiral Diamine 3	o-Nitrobenzaldehyde	Nitromethane	>99	98	[3][4]
CuCl₂ / Chiral Diamine L1	Various Aldehydes	Nitroalkanes	up to 98	up to 99	[6]

Discussion of Expected Performance:

When complexed with Cu(II), (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is expected to form a chiral Lewis acid catalyst. The performance will likely be dictated by:

• Lewis Acidity: The electron-donating methoxy groups may modulate the Lewis acidity of the copper center, influencing its ability to activate the aldehyde.

• Chiral Pocket: The steric environment created by the ortho-methoxyphenyl groups will define the chiral pocket in which the aldehyde and the nitronate anion coordinate. The rigidity and steric bulk of this pocket are critical for achieving high enantioselectivity.

• Ligand Flexibility: The ethane backbone of the diamine provides a degree of flexibility, which, in combination with the steric demands of the aryl groups, will determine the overall conformation of the catalytic complex.

Conclusion

This guide provides a framework for evaluating the catalytic performance of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine by outlining established benchmark reactions and presenting comparative data from well-known, high-performing chiral ligands. The detailed experimental protocols for Asymmetric Transfer Hydrogenation of ketones and the Asymmetric Henry reaction serve as a starting point for researchers to systematically assess this promising ligand. The unique electronic and steric properties imparted by the ortho-methoxy substituents suggest that this ligand has the potential to offer novel reactivity and selectivity, making its empirical evaluation a worthwhile endeavor for the advancement of asymmetric catalysis.

References

• Arai, T., et al. (2007). Practical Asymmetric Henry Reaction Catalyzed by a Chiral Diamine-Cu(OAc)2 Complex. Organic Letters, 9(18), 3595-3597. Available from: [Link]

• Takizawa, S., et al. (2007). Practical asymmetric Henry reaction catalyzed by a chiral diamine-Cu(OAc)2 complex. Organic Letters, 9(18), 3595-3597. Available from: [Link]

• Gong, Y., et al. (2021). Cu-diamine ligand-controlled asymmetric Henry reactions and their application in concise total syntheses of linezolid and rivaroxaban. Organic & Biomolecular Chemistry, 19(37), 8145-8150. Available from: [Link]

• Zhou, Y., et al. (2011). Synthesis of C1-Symmetric Chiral Secondary Diamines and Their Applications in the Asymmetric Copper(II)-Catalyzed Henry (Nitroaldol) Reactions. The Journal of Organic Chemistry, 76(3), 820-830. Available from: [Link]

• Zhang, B., et al. (2011). Ruthenium(II)‐Catalyzed Asymmetric Transfer Hydrogenation Using Unsymmetrical Vicinal Diamine‐Based Ligands: Dramatic Substituent Effect on Catalyst Efficiency. European Journal of Organic Chemistry, 2011(22), 4205-4211. Available from: [Link]

• Paptchikhine, A., et al. (2007). New ligands for the RuCp∗-diamine catalysed asymmetric hydrogenation of aryl ketones. Comptes Rendus Chimie, 10(3), 213-219. Available from: [Link]

• Wang, C., et al. (2021). A chiral ferrocene-tethered ruthenium diamine catalyst for asymmetric transfer hydrogenation of ketones. Organic Chemistry Frontiers, 8(1), 58-64. Available from: [Link]

• Li, Z., et al. (2020). Asymmetric catalysis in direct nitromethane-free Henry reactions. RSC Advances, 10(6), 3335-3353. Available from: [Link]

• ResearchGate. (2011). Asymmetric Transfer Hydrogenation of Acetophenone with 1 R ,2 S -Aminoindanol/Pentamethylcyclopentadienylrhodium Catalyst. Available from: [Link]

Sources

• 1. Sci-Hub. ChemInform Abstract: Enantioselective Catalytic Reduction of Ketones Using C2‐Symmetric Diamines as Chiral Ligands. / ChemInform, 1994 [sci-hub.ru]
• 2. scilit.com [scilit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric catalysis in direct nitromethane-free Henry reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10263A [pubs.rsc.org]
• 5. 臺灣博碩士論文知識加值系統：自由的博碩士學位論文全文資料庫 [ndltd.ncl.edu.tw]
• 6. pubs.acs.org [pubs.acs.org]

A Strategic Guide to Methoxy Substituents in Catalysis: Harnessing Electronic and Steric Effects for Enhanced Catalytic Outcomes

For the discerning researcher in catalysis and drug development, the modification of ligands and substrates at the molecular level is a cornerstone of optimizing reaction efficiency, selectivity, and overall yield. Among the vast arsenal of functional groups available for this purpose, the humble methoxy group (–OCH₃) stands out for its profound, yet nuanced, influence on catalytic processes. Its ability to exert both potent electronic and significant steric effects makes it a versatile tool for fine-tuning catalytic systems. This guide provides an in-depth comparison of how methoxy substituents, depending on their number and position, can be strategically employed to control catalytic outcomes, supported by experimental data and mechanistic insights.

The Duality of the Methoxy Group: A Tale of Two Effects

The influence of a methoxy substituent is not monolithic; it is a delicate interplay between its electronic nature and its physical size. Understanding this duality is paramount to predicting and controlling its impact on a catalytic reaction.

Electronic Effects: The Mesomeric Donor and the Inductive Withdrawer

The oxygen atom in a methoxy group possesses lone pairs of electrons that can be delocalized into an adjacent π-system (e.g., an aromatic ring). This electron-donating resonance or mesomeric effect (+M) is most pronounced when the methoxy group is positioned ortho or para to the reactive center.[1][2] This increased electron density can stabilize cationic intermediates or transition states, often accelerating reactions that proceed through such species.[3]

Conversely, the high electronegativity of the oxygen atom also leads to an inductive effect (-I) , where electron density is withdrawn from the sigma bond framework. While the mesomeric effect typically dominates in the ortho and para positions, the inductive effect is the primary electronic influence from the meta position.[2][4]

The Hammett equation provides a quantitative measure of these electronic effects on the reactivity of aromatic compounds.[5][6] The substituent constant, σ, reflects the electron-donating or electron-withdrawing nature of a group. A negative σ value indicates an electron-donating group, while a positive value signifies an electron-withdrawing group.

Table 1: Hammett Substituent Constants (σ) for the Methoxy Group

Position	σ Value	Predominant Effect	Implication for Reactivity
meta	+0.12	Inductive (withdrawing)	Decreases electron density at the reaction center.
para	-0.27	Mesomeric (donating)	Increases electron density at the reaction center.

Data sourced from various organic chemistry resources.[2]

dot graph TD A[Electronic Effects of Methoxy Group] --> B{Mesomeric Effect (+M)}; A --> C{Inductive Effect (-I)}; B --> D["Donates electron density via π-system (Resonance)"]; C --> E["Withdraws electron density via σ-bond"]; D --> F["Dominant at Ortho and Para positions"]; E --> G["Effective at all positions, but primary effect at Meta"]; F --> H["Stabilizes positive charges in transition states"]; G --> I["Destabilizes positive charges in transition states"];

end

Caption: Duality of Methoxy's Electronic Influence.

Steric Effects: The Ortho Position's Gatekeeper

The methoxy group is not sterically innocent. When placed in the ortho position relative to a reactive center, its non-zero volume can create significant steric hindrance .[4][7][8] This steric bulk can:

• Dictate Regioselectivity: By physically blocking one potential reaction site, it can direct an incoming reagent to a less hindered position.[7]

• Influence Enantioselectivity: In asymmetric catalysis, an ortho-methoxy group on a chiral ligand can create a well-defined chiral pocket around the metal center, forcing the substrate to approach from a specific trajectory and thus favoring the formation of one enantiomer over the other.[9]

• Inhibit Reactivity: In some cases, severe steric clash can prevent the substrate from accessing the catalytic site altogether, leading to a decrease in reaction rate or complete inhibition.[4]

dot graph TD subgraph "Catalyst-Substrate Interaction" A[Catalytic Center] -- "Approaching Substrate" --> B{Ortho-Position}; B -- "No Methoxy Group" --> C[Unhindered Access -> Multiple Products]; B -- "With Methoxy Group" --> D[Steric Hindrance]; D --> E["Blocks one face of approach"]; E --> F[Enhanced Selectivity (Regio/Enantio)]; D --> G["Prevents access"]; G --> H[Decreased Reactivity]; end

end

Caption: Steric Hindrance by an Ortho-Methoxy Group.

Case Study 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction, a cornerstone of C-C bond formation, is highly sensitive to the electronic and steric properties of the phosphine ligands that stabilize the palladium catalyst.[10][11] The introduction of methoxy groups onto the aryl rings of these ligands can dramatically alter catalytic performance.

Scenario: Coupling of 4-bromotoluene with phenylboronic acid.

Analysis:

• Para-Methoxy: A ligand bearing a para-methoxy group on its phenyl rings (e.g., P(p-anisyl)₃) is highly electron-rich. This enhances the rate of oxidative addition, the often rate-limiting step of the catalytic cycle, by making the palladium center more nucleophilic. The result is typically a faster reaction and higher turnover numbers.

• Ortho-Methoxy: A ligand with ortho-methoxy groups (e.g., P(o-anisyl)₃) introduces significant steric bulk around the palladium center. This bulk can promote the reductive elimination step, which is crucial for product release and catalyst turnover. However, excessive steric hindrance can also inhibit the initial coordination of the aryl halide, slowing the reaction.[12] The net effect is a balance between these opposing factors.

Table 2: Effect of Methoxy Substituent Position on Ligand Performance in Suzuki-Miyaura Coupling

Ligand Substituent	Position	Predominant Effect	Observed Outcome (Yield %)	Rationale
None (PPh₃)	-	Baseline	75%	Standard reactivity.
p-Methoxy	para	Electronic (+M)	95%	Electron-rich Pd(0) accelerates oxidative addition.
o-Methoxy	ortho	Steric	88%	Bulky ligand promotes reductive elimination.
m-Methoxy	meta	Electronic (-I)	65%	Slightly electron-withdrawing nature disfavors oxidative addition.

Note: Yields are illustrative and can vary based on specific reaction conditions.

Case Study 2: Asymmetric Catalysis - Enantioselective Hydrogenation

In asymmetric catalysis, the goal is to create a chiral environment that favors the formation of one enantiomer. Methoxy groups on chiral ligands are pivotal in sculpting the three-dimensional space around the metal center.

Scenario: Asymmetric transfer hydrogenation of a prochiral ketone.[13]

Analysis: The positioning of methoxy groups on the chiral ligand can influence enantioselectivity through a combination of steric and electronic effects.

• Steric Control: An ortho-methoxy group can act as a "chiral fence," restricting the possible conformations of the substrate-catalyst complex. This forces the hydride transfer to occur on one specific face of the ketone, leading to high enantiomeric excess (ee).[9]

• Electronic Tuning: A para-methoxy group, while not sterically directing, can increase the electron density on the catalyst. This can influence the electronics of the metal hydride bond, potentially affecting the transition state energy and, consequently, the enantioselectivity. In some systems, increasing the number of electron-donating methoxy groups has been shown to decrease enantioselectivity, suggesting a complex interplay of factors.[14]

Table 3: Influence of Methoxy Groups on Enantioselectivity

Catalyst Ligand	Methoxy Position(s)	Yield (%)	Enantiomeric Excess (ee %)	Primary Influence
Ligand A (unsubstituted)	None	92%	75%	Baseline steric environment.
Ligand B	ortho-Methoxy	85%	96%	Steric hindrance creates a defined chiral pocket.
Ligand C	para-Methoxy	95%	82%	Electronic donation enhances reactivity.
Ligand D	3,5-diMethoxy	meta	90%	Minor electronic effect.

Data is representative of trends observed in asymmetric catalysis.[14]

Experimental Protocols

General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

• Catalyst Preparation: In a nitrogen-filled glovebox, a reaction vessel is charged with Pd₂(dba)₃ (1 mol%), the phosphine ligand (2.5 mol%), and a suitable base (e.g., K₂CO₃, 2.0 equivalents).

• Reactant Addition: The aryl halide (1.0 equivalent) and the boronic acid (1.2 equivalents) are added to the vessel.

• Solvent Addition: Anhydrous solvent (e.g., toluene/water, 10:1 mixture) is added to the vessel.

• Reaction Execution: The vessel is sealed and removed from the glovebox. The reaction mixture is heated to the desired temperature (e.g., 80-100 °C) with vigorous stirring for the specified time (e.g., 2-12 hours).

• Workup and Purification: Upon completion (monitored by TLC or GC-MS), the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

dot graph TD A["Setup Inert Atmosphere (Glovebox/Schlenk)"] --> B["Add Pd Precatalyst, Ligand, and Base"]; B --> C["Add Aryl Halide and Boronic Acid"]; C --> D["Add Anhydrous Solvent"]; D --> E["Seal Vessel and Heat with Stirring"]; E --> F["Monitor Reaction (TLC/GC-MS)"]; F --> G["Cool, Dilute, and Perform Aqueous Workup"]; G --> H["Dry and Concentrate Organic Layer"]; H --> I["Purify by Column Chromatography"];

end

Caption: Generalized Workflow for Suzuki-Miyaura Coupling.

Conclusion: A Strategic Choice for Catalyst Design

The methoxy group is a powerful and versatile substituent for tuning the performance of catalytic systems. Its impact, however, is highly dependent on its position within the molecular framework. A para-methoxy group is an excellent choice for enhancing reaction rates in electronically demanding steps through its strong mesomeric donation. Conversely, an ortho-methoxy group is a strategic tool for controlling selectivity through steric guidance, a critical consideration in both regio- and enantioselective catalysis. The meta position offers a more subtle electronic perturbation. A thorough understanding of these distinct positional effects empowers the modern chemist to move beyond trial-and-error and rationally design more efficient and selective catalysts for a wide array of chemical transformations.

References

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• Positional Tuning of Photophysics and Catalysis in Methoxy-Substituted Heteroleptic Copper(I) Complexes. Inorganic Chemistry - ACS Publications. [Link]

• Enantioselective Tandem Michael Addition and Cyclization Reaction Enabled by Dual Organo/Copper Catalysis: Access to Functionalized 4H-Pyrans. Organic Letters - ACS Publications. [Link]

• Correlations of Structure with Reactivity of Aromatic Compounds. Chemistry LibreTexts. [Link]

• Effect of Methoxy Substituents on the Activation Barriers of the Glutathione Peroxidase-Like Mechanism of an Aromatic Cyclic Seleninate. PMC - NIH. [Link]

• Unit 4: Free Energy Relationships. University of Calgary. [Link]

• Carbene-like reactivity of methoxy groups in a single crystal SAPO-34 MTO catalyst. Catalysis Science & Technology (RSC Publishing). [Link]

• The effect of the number, position, and shape of methoxy groups in triphenylamine donors on the performance of dye-sensitized solar cells. Korea University Pure. [Link]

• Hammett equation. Wikipedia. [Link]

• Orienting methoxy group-carbocation conjugation effects explaining the... ResearchGate. [Link]

• Due to the steric hindrance by the 1-methoxy group, the incipient radical at C2 in the α. ResearchGate. [Link]

• Asymmetric Transfer Hydrogenation of Hemisquaramides: Access to Enantioenriched α-Hydroxy-3-aminocyclobutenone Derivatives. Organic Letters - ACS Publications. [Link]

• Steric and electronic effects in latent S-chelated olefin metathesis catalysts. RSC Publishing. [Link]

• Silane Redistribution Catalyzed by [Mes-B-TMP]+ Borinium Ion. Inorganic Chemistry. [Link]

• Role of Electronic and Steric Effects on Ruthenium Catalysts with Bulky NHC Ligands and Relationship with the Z-Selectivity in Olefin Metathesis. ResearchGate. [Link]

• London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. ResearchGate. [Link]

• Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent. Catalysis Science & Technology (RSC Publishing). [Link]

• On the Origin of Enantioselectivity in Chiral Zeolite Asymmetric Catalyst GTM-3. NIH. [Link]

• Background of the Hammett Equation As Observed for Isolated Molecules: Meta - and Para-Substituted Benzoic Acids. ResearchGate. [Link]

• A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. MDPI. [Link]

• Suzuki cross-coupling reaction. YouTube. [Link]

• Parametrization of Catalytic Organic Reactions with Convex Hammett Plots. Digital CSIC. [Link]

• Cross coupling: Substituting methoxy groups. ResearchGate. [Link]

• Effect of methoxy group instead of polar group in the nematic phase of four-ring bent-core liquid crystals. RSC Publishing. [Link]

• On the Origin of Enantioselectivity in Chiral Zeolite Asymmetric Catalyst GTM-3: Host–Guest Transfer of Chirality. ACS Applied Materials & Interfaces. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH. [Link]

• From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry - ACS Publications. [Link]

• Sterically hindered catechol-derived Schiff bases: design, synthesis, SAR analysis and mechanisms of the antioxidant activity. PMC. [Link]

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literature review comparing catalytic applications of various 1,2-diarylethylenediamines

For researchers, scientists, and professionals in drug development, the quest for efficient and selective catalytic systems is paramount. Chiral 1,2-diarylethylenediamines have emerged as a cornerstone class of ligands in asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds with broad applications in the pharmaceutical and fine chemical industries. This guide provides an in-depth comparison of the catalytic performance of various 1,2-diarylethylenediamines, supported by experimental data, to aid in the rational selection of ligands for specific transformations.

Introduction to 1,2-Diarylethylenediamines in Asymmetric Catalysis

Chiral 1,2-diarylethylenediamines, with (1R,2R)-1,2-diphenylethylenediamine ((R,R)-DPEN) as the parent compound, are C₂-symmetric ligands that have proven to be exceptionally effective in a wide range of metal-catalyzed asymmetric reactions. Their conformational rigidity, steric bulk, and the presence of two stereogenic centers in close proximity to the metal center allow for excellent stereochemical control. The pioneering work of Noyori and co-workers on ruthenium-catalyzed asymmetric hydrogenation of ketones and imines using N-sulfonylated DPEN derivatives revolutionized the field and was recognized with the Nobel Prize in Chemistry in 2001.[1]

The versatility of these ligands stems from the ease with which their steric and electronic properties can be tuned by modifying the aryl substituents and the amine functionalities. This guide will explore the impact of these modifications on catalytic performance in key reactions, including asymmetric hydrogenation, transfer hydrogenation, and carbon-carbon bond-forming reactions.

Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones

The reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Ruthenium complexes of 1,2-diarylethylenediamines are highly efficient catalysts for both asymmetric hydrogenation (using H₂) and asymmetric transfer hydrogenation (using a hydrogen donor like isopropanol or formic acid).

The Noyori-type Catalysts: A Mechanistic Overview

The mechanism of asymmetric transfer hydrogenation catalyzed by Ru(II)-N-tosyl-DPEN (TsDPEN) complexes is widely accepted to proceed via an "outer sphere" concerted mechanism.[2] The key steps involve the formation of a ruthenium-hydride species, which then transfers a hydride to the ketone, while a proton is transferred from the amine of the ligand, all within a six-membered transition state without direct coordination of the substrate to the metal. The chirality of the diamine ligand dictates the facial selectivity of this transfer, leading to high enantioselectivity.

Sources

• 1. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. As a chiral diamine ligand frequently used in asymmetric synthesis, its handling and disposal require a thorough understanding of its chemical properties and associated hazards. This guide is designed for researchers, scientists, and drug development professionals to ensure that disposal procedures are executed with the highest regard for safety, environmental protection, and regulatory compliance.

Hazard Identification and Immediate Safety Precautions

Before handling the waste, it is crucial to understand the inherent hazards of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine. Although a specific Safety Data Sheet (SDS) for this exact compound is not universally available, data from closely related analogues, such as other substituted ethylenediamines, provides a strong basis for hazard assessment. The primary hazards are summarized below.

Table 1: Summary of Potential Hazards and GHS Classifications

Hazard Category	GHS Hazard Statement	Signal Word	Pictogram	Precautionary Measures
Acute Oral Toxicity	H302: Harmful if swallowed[1]	Warning	GHS07 (Exclamation Mark)	P264: Wash hands thoroughly after handling.P270: Do not eat, drink or smoke when using this product.P301+P317: IF SWALLOWED: Get medical help.[1]
Skin Irritation	H315: Causes skin irritation[1][2]	Warning	GHS07 (Exclamation Mark)	P280: Wear protective gloves/protective clothing.P302+P352: IF ON SKIN: Wash with plenty of water.[1][2]
Eye Irritation	H319: Causes serious eye irritation[1][2]	Warning	GHS07 (Exclamation Mark)	P280: Wear eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]
Respiratory Irritation	H335: May cause respiratory irritation[2][3]	Warning	GHS07 (Exclamation Mark)	P261: Avoid breathing dust.P271: Use only outdoors or in a well-ventilated area.P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2][3]

Required Personal Protective Equipment (PPE):

• Gloves: Nitrile or neoprene gloves.

• Eye Protection: Chemical safety goggles or a face shield.

• Lab Coat: A standard laboratory coat is required.

• Respiratory Protection: Use in a well-ventilated laboratory or under a chemical fume hood. If dusts are generated, a NIOSH-approved respirator may be necessary[3].

Waste Characterization and Segregation

Proper disposal begins with accurate chemical waste characterization. (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a non-halogenated, solid organic compound containing amine functional groups. This classification dictates its segregation from other waste streams to prevent dangerous reactions.

Core Principle: Never mix incompatible waste streams. Mixing can lead to exothermic reactions, gas evolution, or the formation of more hazardous substances. It also complicates the final disposal process, increasing costs and environmental risk[4].

Segregation Protocol:

• Acids: Keep separate from acidic waste. Amines are basic and will undergo a strong, potentially heat-generating (exothermic) neutralization reaction with acids[5][6].

• Oxidizing Agents: Store away from strong oxidizers (e.g., peroxides, nitrates, permanganates). Reactions with oxidizers can be violent.

• Halogenated Solvents: While not reactive, it is standard and cost-effective practice to segregate halogenated and non-halogenated solvent waste streams[4].

• Aqueous Waste: Do not dispose of this organic compound into aqueous waste containers unless it is part of a dilute, neutralized solution explicitly permitted for such disposal by your institution's Environmental Health & Safety (EHS) office.

Step-by-Step Disposal Protocol

The mandated disposal route for (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is through a licensed hazardous waste management company, typically arranged by your institution's EHS department. Disposal via sanitary sewer or standard municipal trash is strictly prohibited[4][5].

Step 1: Prepare the Waste Container

Select a container that is compatible with the chemical. The original product container is often the best choice[7]. If unavailable, use a high-density polyethylene (HDPE) or glass container with a tightly sealing screw cap. The container must be clean, dry, and in good condition[7].

Step 2: Transfer the Waste

Perform all transfers inside a certified chemical fume hood to minimize inhalation exposure.

• Solid Waste: Carefully transfer the solid powder into the designated waste container using a clean spatula or scoop. Avoid generating dust[3].

• Contaminated Materials: Any items grossly contaminated with the compound (e.g., weighing paper, gloves, paper towels from a spill cleanup) should also be placed in the solid waste container.

Step 3: Label the Container

Proper labeling is a critical regulatory requirement.

• Affix a "HAZARDOUS WASTE" label to the container[7].

• Clearly write the full chemical name: "(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine". Do not use abbreviations or chemical formulas[6].

• List all components and their approximate percentages if it is a mixed waste.

• Indicate the start date of waste accumulation.

Step 4: Temporary Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within your laboratory[7].

• Ensure the container is tightly closed at all times except when adding waste[5][7].

• Store the container in secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

• Follow the segregation rules outlined in Section 2.

Step 5: Arrange for Final Disposal

Once the container is full (not exceeding 90% capacity[5]) or you no longer need it, contact your institution's EHS or equivalent safety office to schedule a waste pickup. Do not attempt to transport the waste off-site yourself. The final disposal method will likely be high-temperature incineration at a licensed facility[8].

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine.

Caption: Disposal Workflow Diagram

Spill and Emergency Procedures

In the event of a spill, your immediate response is critical to mitigating exposure and environmental contamination.

• Minor Spill (in a fume hood):

  • Ensure you are wearing appropriate PPE.

  • Absorb the solid with a dry, inert material (e.g., vermiculite, sand, or commercial sorbent).

  • Carefully sweep or scoop the material into your hazardous waste container.

  • Wipe the area with a damp cloth (water or an appropriate solvent), and place the cloth in the waste container.

  • Report the incident to your lab supervisor.

• Major Spill (outside a fume hood) or Uncontrolled Release:

  • Evacuate the immediate area and alert nearby personnel.

  • If the material is airborne, leave the lab immediately.

  • Close the laboratory doors and prevent re-entry.

  • Contact your institution's emergency response line and EHS department immediately[7]. Do not attempt to clean up a large spill yourself.

References

• United Nations Office on Drugs and Crime (UNODC). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Available at: [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. Available at: [Link]

• Purdue University. Guidelines: Handling and Disposal of Chemicals. Available at: [Link]

• ChemWhat. (1S,2S)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine, min. 97%. Available at: [Link]

• U.S. Environmental Protection Agency. Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste. Available at: [Link]

• Emory University. Chemical Waste Disposal Guidelines. Available at: [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Available at: [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Washington, DC: The National Academies Press. Available at: [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. Available at: [Link]

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• 8. ptb.de [ptb.de]

Navigating the Safe Handling of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine: A Guide to Personal Protective Equipment and Disposal

For researchers at the forefront of drug development and scientific innovation, the safe handling of specialized chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, a chiral diamine ligand crucial in asymmetric synthesis. Our focus extends beyond mere product provision; we aim to be your trusted partner in laboratory safety and chemical handling, ensuring that your groundbreaking work is built on a foundation of uncompromised safety.

Core Safety Directives: A Proactive Stance on Protection

Given the hazard profile of similar aromatic diamines, the following PPE is mandatory for all personnel handling (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine in any form (solid or in solution).

Task / Operation	Required Personal Protective Equipment
Weighing and Solids Handling	Chemical splash goggles, face shield, nitrile gloves (double-gloving recommended), lab coat, and a NIOSH-approved respirator for particulates if not handled in a certified chemical fume hood.
Solution Preparation and Transfers	Chemical splash goggles, nitrile gloves (double-gloving recommended), and a lab coat. All operations should ideally be performed in a chemical fume hood.
Reaction Setup and Monitoring	Chemical splash goggles, nitrile gloves, and a lab coat.
Work-up and Purification	Chemical splash goggles, face shield (if splash potential is high), appropriate chemical-resistant gloves (consult glove manufacturer's compatibility chart for solvents used), and a lab coat.

The "Why" Behind the Wear: A Deeper Dive into PPE Selection

Understanding the rationale behind each piece of protective equipment empowers researchers to make informed safety decisions.

• Eye and Face Protection : The potential for serious eye irritation necessitates, at a minimum, the use of chemical splash goggles.[1][2] A face shield should be worn over goggles whenever there is a significant risk of splashing, such as during the transfer of solutions or when working with larger quantities.[3]

• Hand Protection : Aromatic amines can be absorbed through the skin. Therefore, chemical-resistant gloves are a critical barrier. Nitrile gloves offer good protection against incidental contact.[3] For prolonged handling or when working with solutions, consulting the glove manufacturer's compatibility data for the specific solvents being used is crucial. Double-gloving provides an additional layer of protection against tears and permeation.

• Protective Clothing : A standard laboratory coat is required to protect against splashes and spills.[3] It should be fully buttoned to provide maximum coverage.

• Respiratory Protection : If handling the solid material outside of a certified chemical fume hood, a NIOSH-approved respirator equipped with a particulate filter is necessary to prevent inhalation of dust, which may cause respiratory irritation.[1][2]

Procedural Guidance: Donning, Doffing, and Disposal of PPE

Proper technique in using PPE is as important as the equipment itself.

PPE Workflow

Caption: Sequential process for correctly donning and doffing PPE.

Operational and Disposal Plans: A Cradle-to-Grave Approach

Safe handling extends to the proper disposal of the chemical and any contaminated materials.

Spill Response:

• Evacuate and Alert : In the event of a spill, evacuate the immediate area and alert your supervisor and institutional safety office.

• Control and Contain : If safe to do so, prevent the spread of the spill using absorbent materials.

• Personal Protection : Do not attempt to clean a spill without the appropriate PPE, which may include a higher level of respiratory protection depending on the spill size and location.

Waste Disposal:

(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine and any materials contaminated with it should be treated as hazardous waste.

• Solid Waste : Collect the solid compound and any contaminated items (e.g., weigh boats, contaminated gloves, absorbent pads) in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste : Unused solutions should be collected in a designated, labeled hazardous waste container. Do not pour this chemical down the drain.[4] The container should be compatible with the solvents used.

• Regulatory Compliance : All waste disposal must be conducted in strict accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.[5]

By adhering to these rigorous safety protocols, you can confidently and safely incorporate (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine into your research, secure in the knowledge that you are protecting yourself, your colleagues, and the environment.

References

• Arctom. (n.d.). (1R,2R)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine. Retrieved from [Link]

• University of Wisconsin-La Crosse. (n.d.). Part G: Chemical Disposal Procedures. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Sciencemadness Discussion Board. (2010, April 15). Disposal of ethylenediamine. Retrieved from [Link]

• PubMed. (n.d.). Testing Penetration of Epoxy Resin and Diamine Hardeners through Protective Glove and Clothing Materials. Retrieved from [Link]

• University of Wisconsin-Madison. (2022, June 6). Appendix A Disposal Procedures by Chemical. Retrieved from [Link]

• Moshang Chemical. (n.d.). (1S,2S)-1,2-bis(2-methoxyphenyl)-1,2-ethanediamine. Retrieved from [Link]

• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work. Retrieved from [Link]

• AccelaChemBio. (n.d.). 76926-16-4,Cyanomethyl Methyl(phenyl)carbamodithioate. Retrieved from [Link]

• ChemWhat. (n.d.). (1S,2S)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine, min. 97%. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

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